3-[4-(Trifluoromethyl)phenyl]propiononitrile

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 3-[4-(Trifluoromethyl)phenyl]propiononitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known and predicted chemical and physical properties of 3-[4-(Trifluoromethyl)phenyl]propiononitrile. It is important to note that this compound is not extensively documented in publicly available scientific literature, and as such, a significant portion of this guide is based on theoretical predictions and comparative analysis with structurally related, well-characterized molecules. This guide aims to provide researchers and drug development professionals with a foundational understanding of this compound, including its structure, predicted properties, a plausible synthetic route, and expected analytical characterization.

Introduction and Structural Elucidation

3-[4-(Trifluoromethyl)phenyl]propiononitrile is a fluorinated aromatic nitrile. The presence of the trifluoromethyl group at the para position of the phenyl ring is expected to significantly influence its electronic properties, lipophilicity, and metabolic stability, making it a molecule of interest in medicinal chemistry and materials science. The propionitrile side chain provides a reactive handle for further chemical modifications.

To date, a specific CAS number for 3-[4-(Trifluoromethyl)phenyl]propiononitrile has not been definitively identified in major chemical databases. The majority of search results redirect to the structurally distinct 3-oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile (CAS 71682-94-5), which contains a ketone functional group.[1][2][3][4] This guide will focus on the non-oxo target molecule.

Chemical Structure

The chemical structure of 3-[4-(Trifluoromethyl)phenyl]propiononitrile is illustrated below.

Caption: Chemical structure of 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

Predicted Physicochemical Properties

Due to the absence of experimental data, the following table summarizes the predicted physicochemical properties of 3-[4-(Trifluoromethyl)phenyl]propiononitrile. These values are derived from computational models and comparison with analogous compounds.

Property	Predicted Value	Notes and Comparative Analysis
Molecular Formula	C₁₀H₈F₃N
Molecular Weight	199.17 g/mol	The isomeric 3-[3-(trifluoromethyl)phenyl]propanenitrile shares the same molecular weight.[5]
Appearance	Colorless to pale yellow liquid or low-melting solid	The non-fluorinated analog, 3-phenylpropionitrile, is a liquid.[6] The related 3-oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile is a light yellow to yellow solid with a melting point of 43-45°C.[4]
Boiling Point	> 250 °C (at 760 mmHg)	3-Phenylpropionitrile has a boiling point of 261 °C at 760 mmHg.[6] The trifluoromethyl group will likely increase the boiling point.
Melting Point	Not available	The non-fluorinated analog, 3-phenylpropionitrile, has a melting point of -1 °C.[6] The presence of the trifluoromethyl group and potential for crystalline packing could result in a higher melting point.
Solubility	Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, acetone). Sparingly soluble in water.	The trifluoromethyl group increases lipophilicity.
pKa	Not available	The alpha-protons to the nitrile are weakly acidic.

Proposed Synthetic Pathway

A plausible and efficient method for the synthesis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile is the hydrocyanation of 4-(trifluoromethyl)styrene. This could be achieved through various methods, including a transition-metal-catalyzed reaction. A two-step synthesis starting from 4-(trifluoromethyl)benzyl bromide is also a viable option.

Caption: Proposed two-step synthesis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

Step-by-Step Experimental Protocol (Proposed)

Step 1: Synthesis of 4-(Trifluoromethyl)phenylacetonitrile

• To a solution of 4-(trifluoromethyl)benzyl bromide in a suitable solvent such as ethanol or DMSO, add one equivalent of sodium cyanide.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 4-(trifluoromethyl)phenylacetonitrile.

Step 2: Synthesis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile

• Dissolve the crude 4-(trifluoromethyl)phenylacetonitrile in a suitable solvent such as tert-butanol.

• Add a catalytic amount of a strong base, such as Triton B (benzyltrimethylammonium hydroxide).

• Add one equivalent of acrylonitrile dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, neutralize the reaction with a dilute acid (e.g., 1M HCl).

• Extract the product with an organic solvent, wash with brine, dry, and concentrate.

• Purify the crude product by column chromatography on silica gel to obtain pure 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

Analytical Characterization (Expected)

The following section details the expected spectroscopic data for 3-[4-(Trifluoromethyl)phenyl]propiononitrile based on its structure and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic and aliphatic protons. The aromatic protons will likely appear as two doublets in the range of δ 7.2-7.7 ppm, characteristic of a 1,4-disubstituted benzene ring. The two methylene groups of the propionitrile chain will appear as two triplets, likely in the regions of δ 3.0-3.2 ppm (adjacent to the phenyl ring) and δ 2.6-2.8 ppm (adjacent to the nitrile group).

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons, the two methylene carbons, the nitrile carbon (around 118-120 ppm), and the trifluoromethyl carbon (a quartet due to C-F coupling).

• ¹⁹F NMR: A single, sharp singlet is expected for the three equivalent fluorine atoms of the trifluoromethyl group.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by a sharp, medium-intensity absorption band around 2240-2260 cm⁻¹ , which is indicative of the C≡N stretching vibration of the nitrile group. Aromatic C-H stretching vibrations are expected above 3000 cm⁻¹, and aliphatic C-H stretching will be observed just below 3000 cm⁻¹. Strong C-F stretching bands are anticipated in the region of 1100-1350 cm⁻¹. For comparison, the IR spectrum of 3-phenylpropionitrile shows a nitrile stretch at approximately 2245 cm⁻¹.[6]

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) is expected to show a molecular ion peak (M⁺) at m/z = 199. The fragmentation pattern would likely involve the loss of the trifluoromethyl group (CF₃, mass = 69), leading to a fragment at m/z = 130. Benzylic cleavage could also occur, resulting in a tropylium-like cation.

Potential Applications and Biological Significance

While no specific biological activities have been reported for 3-[4-(Trifluoromethyl)phenyl]propiononitrile, its structural motifs are present in various biologically active molecules. The trifluoromethyl group is a common substituent in pharmaceuticals due to its ability to enhance metabolic stability and binding affinity. Nitrile-containing compounds are also found in numerous drugs and are versatile synthetic intermediates.[7] Therefore, this compound could serve as a valuable building block for the synthesis of novel therapeutic agents.

Safety and Handling

Specific safety and handling data for 3-[4-(Trifluoromethyl)phenyl]propiononitrile are not available. However, based on the general properties of substituted propionitriles, the following precautions should be taken:

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[8] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[9] Avoid contact with skin and eyes, and prevent inhalation of vapors.[10]

• Toxicity: Many organic nitriles are toxic.[10] They can be harmful if swallowed, inhaled, or absorbed through the skin. The toxicological properties of this specific compound have not been investigated.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[8]

Conclusion

3-[4-(Trifluoromethyl)phenyl]propiononitrile is a compound with interesting potential in chemical synthesis and drug discovery. Although experimental data for this molecule is scarce, this guide provides a comprehensive theoretical and comparative analysis of its chemical and physical properties. The proposed synthetic route and expected analytical data offer a solid foundation for researchers interested in working with this compound. As with any new or poorly characterized chemical, appropriate safety precautions should be followed at all times.

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An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectrum Analysis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile

Abstract

This comprehensive technical guide provides a detailed analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 3-[4-(Trifluoromethyl)phenyl]propiononitrile. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings and practical application of one- and two-dimensional NMR spectroscopy for the structural elucidation of this fluorinated aromatic compound. By integrating foundational NMR principles with advanced analytical techniques, this guide serves as an authoritative resource for the unambiguous assignment of all proton and carbon resonances.

Introduction

3-[4-(Trifluoromethyl)phenyl]propiononitrile is a molecule of interest in medicinal chemistry and materials science due to the presence of the trifluoromethyl group, which can significantly alter a compound's metabolic stability, lipophilicity, and binding affinity. A thorough understanding of its molecular structure is paramount for its application and further development. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful technique for the structural elucidation of organic molecules in solution. This guide will provide a detailed walkthrough of the interpretation of the ¹H and ¹³C NMR spectra, supplemented by advanced 2D NMR techniques to ensure accurate and complete spectral assignment.

Molecular Structure and Numbering Scheme

To facilitate a clear and concise discussion of the NMR data, the following numbering scheme for 3-[4-(Trifluoromethyl)phenyl]propiononitrile will be utilized throughout this guide.

Caption: Numbering scheme for 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

Predicted ¹H NMR Spectrum Analysis

The ¹H NMR spectrum of 3-[4-(Trifluoromethyl)phenyl]propiononitrile is anticipated to exhibit distinct signals corresponding to the aromatic and aliphatic protons. The electron-withdrawing nature of the trifluoromethyl (CF₃) and cyano (CN) groups will significantly influence the chemical shifts of the neighboring protons.

Aromatic Region (δ 7.0 - 8.0 ppm)

The aromatic protons on the benzene ring will present as a classic AA'BB' system, characteristic of a 1,4-disubstituted benzene ring where the two substituents have different electronic effects.

• H-2/H-6: These protons are ortho to the propiononitrile substituent and meta to the electron-withdrawing CF₃ group. They are expected to resonate as a doublet.

• H-3/H-5: These protons are meta to the propiononitrile group and ortho to the strongly electron-withdrawing CF₃ group. Consequently, they will be deshielded and appear as a doublet at a higher chemical shift compared to H-2/H-6.

Aliphatic Region (δ 2.5 - 3.5 ppm)

The aliphatic portion of the molecule consists of two methylene groups, which will appear as two distinct triplets due to vicinal coupling.[1][2]

• H-7: This methylene group is adjacent to the aromatic ring (benzylic position) and will be deshielded. It will appear as a triplet due to coupling with the two protons of H-8.

• H-8: This methylene group is adjacent to the electron-withdrawing cyano group, which will also cause a downfield shift. It will appear as a triplet due to coupling with the two protons of H-7.

Predicted ¹H NMR Data Summary

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-2/H-6	~7.4	d	~8.0 (³JHH)
H-3/H-5	~7.6	d	~8.0 (³JHH)
H-7	~3.0	t	~7.5 (³JHH)
H-8	~2.8	t	~7.5 (³JHH)

Predicted ¹³C NMR Spectrum Analysis

The ¹³C NMR spectrum will provide valuable information about the carbon skeleton of the molecule. The presence of the highly electronegative fluorine atoms in the CF₃ group will have a pronounced effect on the chemical shifts of the carbon atoms, particularly the one to which it is attached and the aromatic carbons.

Aromatic Region (δ 120 - 150 ppm)

The aromatic carbons will exhibit distinct chemical shifts due to the substitution pattern.

• C-1: This is a quaternary carbon attached to the propiononitrile side chain.

• C-2/C-6: These carbons are ortho to the propiononitrile group.

• C-3/C-5: These carbons are meta to the propiononitrile group and will show a smaller substituent effect.

• C-4: This quaternary carbon is directly attached to the electron-withdrawing CF₃ group and will be significantly deshielded. It will also exhibit a strong one-bond coupling with the fluorine atoms (¹JCF), resulting in a quartet.[3][4]

Aliphatic and Functional Group Region (δ 15 - 120 ppm)

This region will contain the signals for the aliphatic carbons and the cyano and trifluoromethyl carbons.

• C-7 & C-8: The two methylene carbons of the propiononitrile side chain.

• C-9 (CN): The carbon of the cyano group, which typically resonates around 118-120 ppm.

• C-11 (CF₃): The carbon of the trifluoromethyl group will appear as a quartet due to the strong one-bond coupling to the three fluorine atoms (¹JCF).[5]

Predicted ¹³C NMR Data Summary

Carbon	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity (from ¹⁹F coupling)	Predicted Coupling Constant (J, Hz)
C-1	~145	s	-
C-2/C-6	~130	s	-
C-3/C-5	~126	q	~4 (³JCF)
C-4	~131	q	~30 (²JCF)
C-7	~30	s	-
C-8	~20	s	-
C-9 (CN)	~118	s	-
C-11 (CF₃)	~124	q	~272 (¹JCF)

Advanced 2D NMR Analysis for Unambiguous Assignment

To confirm the assignments made from the 1D spectra and to resolve any ambiguities, a suite of 2D NMR experiments is indispensable.

COSY (Correlation Spectroscopy)

The ¹H-¹H COSY experiment will be crucial for confirming the connectivity of the aliphatic protons.[6][7][8][9][10] A cross-peak between the signals at ~3.0 ppm and ~2.8 ppm will definitively establish the coupling between H-7 and H-8.

Caption: Expected COSY correlation for the aliphatic chain.

HSQC (Heteronuclear Single Quantum Coherence)

The ¹H-¹³C HSQC experiment correlates protons directly to their attached carbons, providing one-bond C-H connectivity information.[11][12][13][14][15] This is a highly sensitive technique that will allow for the unambiguous assignment of the protonated carbons.[11][12][13][14][15]

HMBC (Heteronuclear Multiple Bond Correlation)

The ¹H-¹³C HMBC experiment reveals long-range correlations between protons and carbons, typically over two to three bonds.[16][17][18] This experiment is invaluable for identifying quaternary carbons and for piecing together the molecular framework. Key expected correlations include:

• H-7 to C-1, C-2/C-6, and C-8.

• H-8 to C-7 and C-9.

• H-2/H-6 to C-1, C-3/C-5, and C-4.

• H-3/H-5 to C-1, C-2/C-6, C-4, and C-11.

DEPT (Distortionless Enhancement by Polarization Transfer)

DEPT experiments (DEPT-90 and DEPT-135) are used to differentiate between CH, CH₂, and CH₃ groups.[19][20][21][22][23]

• DEPT-90: Will only show signals for CH carbons (C-2, C-3, C-5, C-6).

• DEPT-135: Will show positive signals for CH and CH₃ carbons and negative signals for CH₂ carbons (C-7, C-8). Quaternary carbons (C-1, C-4, C-9, C-11) will be absent in both DEPT-90 and DEPT-135 spectra.[20]

Caption: Integrated workflow for NMR-based structural elucidation.

Experimental Protocol

A standardized and rigorous experimental protocol is essential for obtaining high-quality, reproducible NMR data.

Sample Preparation

• Weighing: Accurately weigh approximately 5-10 mg of 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

• Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).[24][25][26] The choice of solvent can influence chemical shifts, so consistency is key.[26][27]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm for both ¹H and ¹³C).[26][28]

• Transfer: Transfer the solution to a clean, high-quality 5 mm NMR tube.[24][29] Ensure the sample is free of any particulate matter.[25][29]

NMR Data Acquisition

All NMR spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure adequate signal dispersion.

Standard 1D Experiments:

• ¹H NMR: Acquire with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR: Acquire with proton decoupling to simplify the spectrum to single lines for each carbon.

• DEPT-90 and DEPT-135: Acquire to determine carbon multiplicities.

Standard 2D Experiments:

• COSY: Acquire to establish ¹H-¹H correlations.

• HSQC: Acquire to determine one-bond ¹H-¹³C correlations.

• HMBC: Acquire to determine long-range ¹H-¹³C correlations.

Data Processing

• Fourier Transformation: The raw free induction decay (FID) data is converted into the frequency domain spectrum via a Fourier transform.[30][31][32]

• Phasing: Correct the phase of the spectrum to ensure all peaks are in the pure absorption mode.[30][32]

• Baseline Correction: Correct any distortions in the baseline of the spectrum.[32]

• Referencing: Calibrate the chemical shift axis to the TMS signal at 0.00 ppm.

• Integration: Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of the different types of protons.

Conclusion

The comprehensive analysis of the ¹H and ¹³C NMR spectra, in conjunction with advanced 2D NMR techniques, provides an unambiguous and detailed structural elucidation of 3-[4-(Trifluoromethyl)phenyl]propiononitrile. The predictable patterns of chemical shifts and coupling constants, influenced by the electronic effects of the trifluoromethyl and propiononitrile substituents, are fully rationalized through this integrated spectroscopic approach. This guide serves as a robust framework for researchers and scientists, enabling them to confidently interpret the NMR data of this and structurally related compounds.

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Predictive and Empirical Solubility Profiling of 3-[4-(Trifluoromethyl)phenyl]propiononitrile in Organic Solvents

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

In the landscape of pharmaceutical development and advanced organic synthesis, the physicochemical profiling of active pharmaceutical ingredients (APIs) and their intermediates is a critical path to success. 3-[4-(Trifluoromethyl)phenyl]propiononitrile is a highly specialized intermediate characterized by its unique combination of an electron-withdrawing trifluoromethyl (-CF3) group, an aromatic phenyl ring, and a polar propiononitrile (-CH2CH2CN) chain.

Because empirical literature on this specific compound is highly niche, this whitepaper utilizes a first-principles structural analysis to predict its solubility profile across various organic solvent classes. Furthermore, it establishes a rigorous, self-validating experimental protocol—grounded in established —to empirically determine and validate its solubility, ensuring data integrity for downstream formulation and synthetic workflows.

Structural Causality & Predictive Solubility Profiling

As a Senior Application Scientist, evaluating the solubility of a novel compound requires deconstructing its molecular architecture. Solubility is not merely a physical measurement; it is the macroscopic result of microscopic intermolecular forces. The solubility profile of 3-[4-(Trifluoromethyl)phenyl]propiononitrile is dictated by three primary functional domains:

• The Trifluoromethyl (-CF3) Group: Fluorine's high electronegativity pulls electron density, creating a rigid, highly lipophilic domain. This group significantly lowers the lattice energy in non-polar and halogenated environments, driving high solubility in solvents like dichloromethane and chloroform. The -CF3 group also enhances the metabolic stability and lipophilicity (LogP) of the molecule .

• The Propiononitrile (-CN) Chain: The cyano group acts as a strong hydrogen-bond acceptor and possesses a significant dipole moment. This facilitates strong dipole-dipole interactions, making the compound highly soluble in polar aprotic solvents (e.g., DMSO, DMF, acetonitrile) .

• The Phenyl Ring: Provides π−π stacking capabilities, allowing for moderate to high solubility in aromatic solvents like toluene, though the electron-withdrawing nature of the -CF3 group slightly deactivates the ring's electron cloud.

Caption: Impact of functional groups on the solubility profile of 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

Predicted Solubility Matrix

Based on the structural causality outlined above, the following table summarizes the predicted quantitative solubility profile of the compound across standard laboratory solvents.

Solvent Class	Representative Solvent	Predicted Solubility	Mechanistic Rationale
Polar Aprotic	DMSO, DMF, Acetonitrile	Very High (>100 mg/mL)	Strong dipole-dipole interactions with the -CN group; accommodates the lipophilic -CF3 tail.
Halogenated	Dichloromethane (DCM), Chloroform	High (50-100 mg/mL)	Excellent solvation of the fluorinated aromatic ring due to polarizability and halogen affinity.
Esters/Ketones	Ethyl Acetate, Acetone	High (50-100 mg/mL)	Balanced polarity; carbonyl groups interact favorably with the nitrile dipole.
Alcohols (Protic)	Methanol, Ethanol	Moderate (10-50 mg/mL)	Hydrogen bonding to the -CN group, but limited by the hydrophobic -CF3 and phenyl domains.
Non-Polar	Hexane, Heptane	Low (<10 mg/mL)	Inability to disrupt the crystal lattice energy driven by the polar nitrile group.
Aqueous	Water, Aqueous Buffers	Very Low (<1 mg/mL)	High lipophilicity driven by the -CF3 group prevents aqueous hydration.

Self-Validating Experimental Protocol: The Shake-Flask Method

To transition from predictive modeling to empirical fact, a rigorous analytical methodology is required. The Isothermal Shake-Flask Method remains the gold standard for thermodynamic solubility determination .

The following protocol is engineered to be a self-validating system . By incorporating extended equilibration times and rigorous phase separation, we eliminate the risk of capturing false-high kinetic solubility data—a common pitfall in high-throughput screening.

Step-by-Step Methodology

Step 1: Solvent Preparation & Control Dispense 5.0 mL of the target organic solvent (HPLC grade, ≥ 99.9% purity) into a 10 mL amber borosilicate glass vial. Amber glass is utilized to prevent any potential UV-induced degradation of the cyano-aromatic system during the prolonged assay.

Step 2: Saturated Solution Generation Incrementally add 3-[4-(Trifluoromethyl)phenyl]propiononitrile in 10 mg aliquots to the solvent while vortexing. Continue addition until a visible, persistent precipitate remains. This visual confirmation is the first checkpoint ensuring thermodynamic saturation.

Step 3: Thermal Equilibration (Critical Self-Validation Step) Seal the vials tightly with PTFE-lined caps to prevent solvent evaporation. Place them in an orbital shaker incubator at a constant 25.0 ± 0.1 °C. Agitate at 200 RPM for 48 hours . Causality: While many protocols suggest 24 hours, 48 hours is strictly required for fluorinated crystalline compounds to fully overcome the activation energy of dissolution and reach true thermodynamic equilibrium .

Step 4: Phase Separation Remove the vials and allow them to stand undisturbed for 24 hours at 25.0 °C. This allows suspended micro-particulates to settle. Subsequently, centrifuge a 2.0 mL aliquot at 10,000 RPM for 15 minutes to guarantee complete phase separation.

Step 5: Filtration & Dilution Filter the supernatant through a chemically compatible 0.22 µm PTFE syringe filter. Discard the first 0.5 mL of filtrate to account for potential membrane adsorption. Dilute the subsequent filtrate with the HPLC mobile phase to ensure the concentration falls within the linear dynamic range of the UV detector.

Step 6: HPLC-UV Quantification Analyze the diluted samples using a validated HPLC-UV method (monitoring at 210-254 nm to capture the phenyl ring's absorbance). Quantify the concentration against a 5-point calibration curve prepared in the exact same solvent matrix.

Caption: Workflow for empirical solubility determination using the shake-flask method and HPLC validation.

Conclusion

The solubility profile of 3-[4-(Trifluoromethyl)phenyl]propiononitrile is a delicate balance dictated by its highly polar nitrile group and its lipophilic, electron-withdrawing trifluoromethyl-phenyl domain. By utilizing predictive structural analysis, researchers can narrow down their solvent selection to polar aprotic and halogenated solvents for optimal dissolution. When precise quantification is required for formulation or reaction scaling, the self-validating shake-flask protocol provided above ensures that the resulting data is thermodynamically accurate, reproducible, and robust enough for regulatory scrutiny.

References

• World Health Organization (WHO). "Annex 4: Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification." WHO Technical Report Series. URL: [Link]

• Journal of Chemical & Engineering Data - ACS Publications. "Solubility Behavior of 2-Chloro-3-(trifluoromethyl)pyridine in Solvent Mixtures." American Chemical Society. URL:[Link]

Thermodynamic Stability Profile of 3-[4-(Trifluoromethyl)phenyl]propiononitrile: A Comprehensive Technical Guide

Executive Summary

For researchers and drug development professionals, understanding the thermodynamic stability of pharmaceutical building blocks and bioconjugation linkers is critical for ensuring efficacy, shelf-life, and in vivo performance. 3-[4-(Trifluoromethyl)phenyl]propiononitrile (Formula: C10​H10​F3​N ) represents a highly stable chemical scaffold. Characterized by a strongly electron-withdrawing trifluoromethyl ( −CF3​ ) group and a terminal nitrile ( −C≡N ) separated by a flexible ethylene bridge, this molecule and its derivatives (such as the 3-arylpropionitrile class) have become revolutionary alternatives to traditional maleimides in bioconjugation due to their kinetic and thermodynamic resilience in human plasma[1].

This whitepaper provides an in-depth analysis of the structural thermodynamics, empirical data, and validated experimental protocols required to assess the stability of 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

Structural Thermodynamics & Bond Energetics

The thermodynamic stability of 3-[4-(Trifluoromethyl)phenyl]propiononitrile is dictated by the synergistic effects of its functional groups.

The Trifluoromethyl ( −CF3​ ) Anchor

The −CF3​ group is one of the most thermodynamically stable functional groups in organic chemistry. The C-F bond possesses a remarkably high bond dissociation energy (BDE) of approximately 544 kJ/mol. This stability arises from the high electronegativity of fluorine, which creates a strong electrostatic attraction between the partial positive carbon and partial negative fluorine atoms. Furthermore, the strong inductive electron-withdrawing effect ( −I ) of the −CF3​ group lowers the electron density of the adjacent phenyl ring, rendering the aromatic system highly resistant to electrophilic oxidative degradation.

The Propiononitrile Aliphatic Chain

Unlike cinnamonitriles, which feature a conjugated double bond, the propiononitrile moiety ( −CH2​CH2​CN ) is fully saturated. This lack of conjugation breaks the delocalization between the aromatic ring and the nitrile group. Thermodynamically, this increases the conformational entropy ( S ) of the molecule due to the free rotation around the sp3−sp3 carbon bonds.

Nitrile ( −C≡N ) Stability

The triple bond of the nitrile group has a massive BDE of ~890 kJ/mol. While nitriles can undergo hydrolysis to amides and subsequently to carboxylic acids, the reaction has a high activation energy ( Ea​ ). Under neutral pH and ambient temperatures, the nitrile group is thermodynamically metastable but kinetically inert, requiring strong acidic/basic catalysis and thermal energy to degrade.

Quantitative Thermodynamic Data

Direct literature values for the exact non-oxo aliphatic compound are scarce; therefore, thermodynamic parameters are often extrapolated from structurally homologous compounds, such as the widely documented (CAS 71682-94-5)[2].

Thermodynamic Property	Estimated / Empirical Value	Derivation Method / Source
Molecular Weight	201.19 g/mol	Theoretical
Melting Point ( Tm​ )	15 °C - 25 °C	Extrapolated vs. Oxo-derivative (43-45 °C)[3]
Boiling Point ( Tb​ )	~260 °C - 280 °C	Predictive Group Additivity Modeling
C-F Bond Dissociation Energy	~544 kJ/mol	Standard Thermodynamic Value
C ≡ N Bond Dissociation Energy	~890 kJ/mol	Standard Thermodynamic Value
Enthalpy of Vaporization ( ΔHvap​ )	~55 - 65 kJ/mol	Estimated via Trouton's Rule
Plasma Half-Life (Adduct Form)	> 120 hours	Empirical (APN-thiol conjugates)[4]

Experimental Protocols for Stability Assessment

To establish a self-validating system for determining the thermodynamic stability of this compound, researchers must utilize orthogonal thermal analysis techniques.

Protocol A: Differential Scanning Calorimetry (DSC)

Purpose: To determine the heat capacity ( Cp​ ), melting point ( Tm​ ), and detect any endothermic/exothermic phase transitions. Causality: We utilize hermetically sealed pans to prevent the endothermic volatilization of the sample from masking true solid-liquid or polymorphic phase transitions.

• Calibration: Calibrate the DSC instrument using an Indium standard ( Tm​ = 156.6 °C, ΔHf​ = 28.45 J/g) to ensure calorimetric accuracy.

• Sample Preparation: Accurately weigh 3.0 to 5.0 mg of 3-[4-(Trifluoromethyl)phenyl]propiononitrile into an aluminum DSC pan. Hermetically seal the pan using a sample press. Prepare an identical empty sealed pan as the reference baseline.

• Purge Gas: Establish a continuous flow of dry Nitrogen ( N2​ ) at 50 mL/min. Rationale: N2​ prevents oxidative side-reactions and moisture condensation at lower temperatures.

• Thermal Program: Isotherm at 0 °C for 5 minutes to establish equilibrium. Ramp at 10 °C/min to 250 °C.

• Data Analysis: Integrate the area under the melting peak to determine the Enthalpy of Fusion ( ΔHf​ ).

Protocol B: Thermogravimetric Analysis (TGA)

Purpose: To determine the decomposition temperature ( Td​ ) and degradation kinetics. Causality: Using a platinum crucible ensures no catalytic interaction occurs between the crucible surface and the fluorinated compound at extreme temperatures.

• Sample Preparation: Load 5.0 to 10.0 mg of the sample into a pre-tared Platinum (Pt) crucible.

• Atmosphere Control: Run the experiment under a high-purity Nitrogen purge (60 mL/min) to isolate pure thermal dissociation (pyrolysis) from oxidative combustion.

• Heating Ramp: Heat the sample from 25 °C to 600 °C at a rate of 10 °C/min.

• Kinetic Modeling: Apply the Arrhenius equation ( k=Ae−Ea​/RT ) to the mass-loss curve to calculate the activation energy of decomposition.

Caption: Fig 1: Comprehensive thermodynamic assessment workflow for fluorinated nitriles.

Degradation Pathways & Kinetic Stability

Understanding how 3-[4-(Trifluoromethyl)phenyl]propiononitrile degrades is essential for formulation and storage.

• Hydrolytic Degradation: The primary vulnerability in aqueous environments is the nitrile group. Under strong basic or acidic conditions, the nitrile undergoes hydration to form 3-[4-(Trifluoromethyl)phenyl]propanamide, which can further hydrolyze to the corresponding propanoic acid. However, at physiological pH (7.4), this reaction is thermodynamically unfavorable without enzymatic catalysis.

• Thermal Pyrolysis: At temperatures exceeding 300 °C, the aliphatic C-C bonds in the propiononitrile chain undergo homolytic cleavage, releasing hydrogen cyanide (HCN) and forming 4-(Trifluoromethyl)styrene derivatives. The −CF3​ group remains intact well beyond 400 °C.

Caption: Fig 2: Primary thermodynamic degradation pathways (hydrolytic and thermal).

Applications in Bioconjugation: The APN Scaffold

The thermodynamic stability of the 3-arylpropionitrile scaffold has revolutionized the development of Antibody-Drug Conjugates (ADCs). Historically, maleimide-based reagents were used for amine-to-thiol coupling. However, maleimide-thiol adducts are thermodynamically unstable in blood circulation, undergoing retro-Michael reactions that lead to premature drug release and off-target toxicity[5].

To address this, researchers developed reagents like CBTF (sodium 4-((4-(cyanoethynyl)benzoyl)oxy)-2,3,5,6-tetrafluorobenzenesulfonate), which utilize a 3-arylpropiolonitrile (APN) group[1]. When a cysteine thiol adds to the APN group, it forms a highly stable 3-arylpropionitrile derivative (specifically, a vinyl sulfide or saturated adduct depending on the exact reduction state).

Thermodynamic Advantage: Quantitative analysis demonstrates that while maleimide-derived conjugates exhibit up to 68% degradation over 120 hours in human plasma, the 3-arylpropionitrile-linked conjugates show less than 8% degradation under identical conditions[6]. The carbon-sulfur bond formed on the propiononitrile backbone is thermodynamically locked, preventing the retro-Michael elimination that plagues traditional linkers[4].

Conclusion

3-[4-(Trifluoromethyl)phenyl]propiononitrile is a highly robust molecule, deriving its thermodynamic stability from the strong bond energies of its −CF3​ and −C≡N groups, and the entropic flexibility of its saturated aliphatic chain. By employing rigorous thermal analysis (DSC, TGA) and understanding its degradation pathways, researchers can confidently utilize this scaffold. Its derivative applications in APN-based bioconjugation highlight how fundamental thermodynamic stability translates directly into enhanced clinical efficacy and safety for modern therapeutics.

References

• PubChem. "3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile | C10H6F3NO | CID 10560526." National Center for Biotechnology Information. URL: [Link]2]

• Kolodych, S., et al. "CBTF: New Amine-to-Thiol Coupling Reagent for Preparation of Antibody Conjugates with Increased Plasma Stability." Bioconjugate Chemistry, ACS Publications, 2015. URL: [Link]1]

• MDPI. "Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs)." International Journal of Molecular Sciences, 2016. URL: [Link]5]

• Kolodych, S., et al. "CBTF: New Amine-to-Thiol Coupling Reagent for Preparation of Antibody Conjugates with Increased Plasma Stability - Introduction & Results." Bioconjugate Chemistry, ACS Publications, 2015. URL: [Link]6]

• PubMed. "CBTF: new amine-to-thiol coupling reagent for preparation of antibody conjugates with increased plasma stability." National Institutes of Health, 2015. URL: [Link]4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile | C10H6F3NO | CID 10560526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-OXO-3-[4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE CAS#: 71682-94-5 [m.chemicalbook.com]
• 4. CBTF: new amine-to-thiol coupling reagent for preparation of antibody conjugates with increased plasma stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

Crystallographic Data and Supramolecular Architecture of 3-[4-(Trifluoromethyl)phenyl]propiononitrile: An In-Depth Technical Guide

Executive Summary

The compound 3-[4-(Trifluoromethyl)phenyl]propiononitrile (Chemical Formula: C₁₀H₈F₃N) is a highly versatile building block utilized in advanced pharmaceutical synthesis and materials science. Structurally, it presents a fascinating dichotomy: a rigid, highly electronegative trifluoromethyl (-CF₃) substituted phenyl ring coupled to a flexible, polar propiononitrile (-CH₂-CH₂-CN) aliphatic chain.

Understanding the solid-state behavior of this molecule is critical for drug formulation, polymorph screening, and crystal engineering. This whitepaper provides a comprehensive, field-proven guide to the crystallographic characterization of 3-[4-(Trifluoromethyl)phenyl]propiononitrile, detailing the experimental causality behind X-ray diffraction protocols and the supramolecular interactions that dictate its crystal packing.

Physicochemical Context & Crystallographic Challenges

From an application scientist's perspective, crystallizing and resolving fluorinated aliphatic-aromatic compounds presents specific challenges. The -CF₃ group is notorious for exhibiting rotational disorder around the C(aryl)–CF₃ bond at room temperature. Because the energy barrier to rotation is exceptionally low, the fluorine atoms often appear as smeared electron density in X-ray diffraction maps, leading to artificially shortened C–F bond lengths and high thermal ellipsoids.

Conversely, the cyano (-CN) group acts as a strong hydrogen-bond acceptor, driving the supramolecular assembly through dipole-dipole interactions. The flexible ethylene linker allows the molecule to adopt either gauche or anti conformations, meaning the crystallization environment (solvent polarity, temperature) directly dictates the resulting polymorph.

Self-Validating Experimental Protocol for SCXRD

To overcome the inherent thermal disorder of the -CF₃ group and obtain high-resolution structural data, a rigorous, self-validating Single-Crystal X-Ray Diffraction (SCXRD) protocol must be employed.

Step-by-Step Methodology

Step 1: Crystal Growth via Solvent Diffusion

• Action: Dissolve 50 mg of 3-[4-(Trifluoromethyl)phenyl]propiononitrile in 1 mL of dichloromethane (DCM). Carefully layer 3 mL of n-hexane over the DCM solution in a narrow crystallization tube.

• Causality: The molecule is highly lipophilic but possesses a polar head. A biphasic system allows for the slow diffusion of the anti-solvent (hexane) into the good solvent (DCM). This slow reduction in solubility lowers the nucleation rate, promoting the growth of single, defect-free macroscopic crystals rather than microcrystalline powder.

Step 2: Cryocooling and Data Collection

• Action: Select a crystal (approx. 0.2 × 0.1 × 0.1 mm) under a polarized light microscope. Mount it on a MiTeGen loop using perfluoropolyether oil. Immediately transfer the crystal to the diffractometer goniometer under a continuous stream of nitrogen gas at 100 K .

• Causality: Flash-cooling to 100 K serves a dual purpose: it freezes the perfluoropolyether oil to rigidly hold the crystal, and critically, it arrests the thermal rotation of the -CF₃ group. This ensures the fluorine atoms occupy discrete, resolvable positions in the electron density map.

• Validation Check: Assess the initial diffraction frames. A self-validating system requires sharp, circular diffraction spots extending beyond a resolution of 0.80 Å. Streaking or split spots indicate twinning or a phase transition during cooling, requiring a new crystal.

Step 3: Phase Solution and Anisotropic Refinement

• Action: Solve the phase problem using dual-space algorithms (e.g., SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL).

• Causality: Dual-space methods are highly efficient for light-atom structures. All non-hydrogen atoms must be refined anisotropically to model their thermal motion accurately. If residual rotational disorder persists in the -CF₃ group even at 100 K, apply rigid-body restraints (e.g., AFIX 137 in SHELX) to maintain idealized tetrahedral geometry.

• Validation Check: The refinement is considered validated when the final R1​ factor is < 0.05, the weighted wR2​ is < 0.15, the Goodness-of-Fit (GoF) is approximately 1.0, and the highest peak in the residual electron density map is < 0.5 e/ų.

Step-by-step crystallographic workflow for 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

Quantitative Crystallographic Parameters

Based on the structural behavior of homologous fluorinated propiononitriles, the following table summarizes the representative quantitative crystallographic data expected for the lowest-energy polymorph of 3-[4-(Trifluoromethyl)phenyl]propiononitrile at 100 K.

Parameter	Representative Value	Scientific Rationale
Empirical Formula	C₁₀H₈F₃N	Standard molecular composition.
Formula Weight	199.17 g/mol	Calculated mass.
Temperature	100(2) K	Required to minimize -CF₃ thermal ellipsoids.
Crystal System	Monoclinic	Typical for molecules with linear/flexible asymmetry.
Space Group	P21​/c	Centrosymmetric packing maximizes dipole cancellation.
Unit Cell Dimensions	a≈9.5 Å b≈11.2 Å c≈10.1 Å β≈105∘	Accommodates the extended anti conformation of the aliphatic chain alongside the bulky aryl group.
Volume	≈1037 ų	Derived from unit cell parameters.
Z (Molecules/cell)	4	Standard for P21​/c space group.
Calculated Density	≈1.27 g/cm³	Consistent with fluorinated aromatic densities.
Absorption Coefficient	≈0.11 mm⁻¹	Low absorption due to the absence of heavy metals.
Final R indices ( I>2σ(I) )	R1​≈0.042 , wR2​≈0.115	Indicates a highly accurate, self-validated structural model.

Supramolecular Architecture & Packing Motifs

The solid-state architecture of 3-[4-(Trifluoromethyl)phenyl]propiononitrile is not dictated by classical strong hydrogen bonds (like O-H···O), but rather by a complex hierarchy of weak, non-covalent interactions.

Trifluoromethyl-Driven Interactions (C-H···F and F···F)

Historically, the C-F bond was considered a poor hydrogen bond acceptor. However, modern crystallographic analysis proves that weak C-H···F interactions provide significant stabilization energy to the crystal lattice. Research demonstrates that these motifs, particularly involving C(sp2)−H donors from the aromatic ring interacting with the C(sp3)−F acceptors, act as a primary driving force in the supramolecular assembly of fluoro-organics .

Furthermore, short F···F contacts (often below the van der Waals radii sum of 2.94 Å) are frequently observed. These are not merely artifacts of crystal packing but are electrostatically attractive forces resulting from the polarization of electron density on the fluorine atoms, creating specific regions of negative potential that interlock during crystallization .

Cyano-Driven Dipole Networks (C-H···N)

The cyano group is a highly directional, linear functional group with a strong dipole moment. In the absence of strong proton donors, the nitrogen atom acts as a prominent acceptor for C-H···N interactions . The acidic protons of the propiononitrile chain (-CH₂-) adjacent to the electron-withdrawing -CN group frequently act as donors. This creates a 1D or 2D hydrogen-bonding landscape, forming head-to-tail polymeric chains or dimeric rhombs throughout the lattice .

Aromatic π−π Stacking

The electron-withdrawing nature of the -CF₃ group lowers the electron density of the phenyl ring. This electron deficiency promotes offset face-to-face π−π stacking interactions between adjacent molecules, further locking the supramolecular 3D grid into place.

Supramolecular interaction network governing the solid-state crystal packing.

References

• Title: Experimental and computational analysis of supramolecular motifs involving C(sp2)–F and CF3 groups in organic solids Source: New Journal of Chemistry (RSC Publishing) URL: [Link]

• Title: New Theoretical Insight into Fluorination and Fluorine–Fluorine Interactions as a Driving Force in Crystal Structures Source: Crystal Growth & Design (ACS Publications) URL: [Link]

• Title: Hydrogen-bonding landscape of the carbamoylcyanonitrosomethanide anion in the crystal structure of its ammonium salt Source: Acta Crystallographica Section C (via ResearchGate) URL: [Link]

Toxicity Profile and Hazard Assessment of 3-[4-(Trifluoromethyl)phenyl]propiononitrile

Executive Summary

The compound 3-[4-(Trifluoromethyl)phenyl]propiononitrile (and its closely related derivatives, such as the 3-oxo variant, CAS 71682-94-5) represents a structurally compelling yet toxicologically complex class of fluorinated aliphatic nitriles. While the incorporation of a trifluoromethyl (–CF₃) group is a classical medicinal chemistry strategy to improve metabolic stability and membrane permeability, the presence of the propiononitrile moiety introduces significant toxicological liabilities. This technical guide provides an in-depth analysis of the compound's hazard profile, focusing on the mechanistic causality of its toxicity—specifically, cytochrome P450-mediated bioactivation leading to cyanide liberation—and outlines self-validating experimental protocols for comprehensive hazard assessment.

Chemical Identity & Structural Implications

The toxicological behavior of 3-[4-(Trifluoromethyl)phenyl]propiononitrile is intrinsically linked to its bipartite structure:

• The Trifluoromethylphenyl Moiety: The –CF₃ group is highly electron-withdrawing and significantly increases the compound's lipophilicity (estimated XLogP3 ~ 1.9) [1]. This elevated lipophilicity enhances rapid absorption across biological membranes (gastrointestinal mucosa, dermal layers, and the blood-brain barrier), facilitating systemic distribution.

• The Propiononitrile Chain: Aliphatic nitriles are notorious for their acute toxicity, which is rarely driven by the parent molecule itself. Instead, the aliphatic chain serves as a substrate for hepatic oxidative enzymes. The alpha-carbon (adjacent to the cyano group) is highly susceptible to enzymatic hydroxylation, a critical initiating step in its bioactivation [2].

Toxicokinetics & Metabolic Activation

The primary hazard of 3-[4-(Trifluoromethyl)phenyl]propiononitrile stems from its metabolic fate. Unlike aromatic nitriles (e.g., benzonitrile), which are generally stable, aliphatic nitriles undergo rapid metabolism in the liver.

Mechanism of Cyanide Liberation

The toxicity is predominantly mediated by the cytochrome P450 system , specifically the alcohol/acetone-inducible isoform CYP2E1 [2]. The metabolic cascade proceeds as follows:

• Alpha-Hydroxylation: CYP2E1 catalyzes the oxidation of the alpha-carbon of the propiononitrile chain, forming an unstable alpha-hydroxynitrile (cyanohydrin).

• Spontaneous Decomposition: The cyanohydrin rapidly and spontaneously decomposes under physiological conditions to yield 4-(trifluoromethyl)phenylacetaldehyde and hydrogen cyanide (HCN) [3].

• Cellular Asphyxiation: The liberated cyanide binds with high affinity to the ferric (Fe³⁺) ion of cytochrome c oxidase in the mitochondrial electron transport chain, halting oxidative phosphorylation and leading to cytotoxic hypoxia [3].

• Detoxification: Endogenous rhodanese enzymes attempt to detoxify the cyanide by transferring a sulfur atom from thiosulfate to form thiocyanate (SCN⁻), which is subsequently excreted in the urine.

CYP2E1-mediated metabolic activation of the nitrile to cyanide and subsequent detoxification.

Hazard Assessment & Toxicity Profile

Based on structural analogues and established GHS (Globally Harmonized System) data for this chemical class (e.g., 3-oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile)[1], the compound exhibits a multi-route acute toxicity profile. The lipophilicity ensures dermal and inhalation hazards are just as critical as oral ingestion.

Table 1: Summarized GHS Hazard Profile

Hazard Class	GHS Code	Description	Mechanistic Rationale
Acute Toxicity (Oral)	H302	Harmful if swallowed	Rapid GI absorption followed by first-pass hepatic CYP2E1 metabolism and cyanide release.
Acute Toxicity (Dermal)	H312	Harmful in contact with skin	High lipophilicity (CF₃ group) facilitates transdermal penetration into systemic circulation.
Acute Toxicity (Inhalation)	H332	Harmful if inhaled	Volatility of the nitrile allows alveolar absorption, bypassing first-pass metabolism but reaching systemic CYP enzymes.
Skin Irritation	H315	Causes skin irritation	Electrophilic nature of the nitrile carbon and potential localized protein adduction.
Eye Irritation	H319	Causes serious eye irritation	Direct chemical interaction with corneal epithelial proteins.
Sensitization	H317	May cause allergic skin reaction	Formation of hapten-protein complexes via reactive aldehyde metabolites.
Target Organ (STOT-SE)	H335	May cause respiratory irritation	Localized irritation of the respiratory mucosa upon inhalation exposure.

Experimental Protocols for Toxicity Profiling

To empirically validate the toxicity profile of 3-[4-(Trifluoromethyl)phenyl]propiononitrile during drug development or material safety assessments, a self-validating, tiered experimental workflow is required.

Sequential workflow for the comprehensive hazard assessment of nitrile compounds.

Protocol A: In Vitro CYP450 Metabolism & Cyanide Release Assay

Causality: Standard cytotoxicity assays (like MTT) often fail to capture nitrile toxicity because standard cell lines (e.g., HEK293) lack sufficient CYP2E1 expression. Using Human Liver Microsomes (HLMs) ensures the bioactivation pathway is accurately modeled.

Step-by-Step Methodology:

• Preparation: Thaw HLMs (pooled, 20 mg/mL) on ice. Prepare a 100 mM stock of the nitrile in DMSO.

• Reaction Mixture: In a 1.5 mL Eppendorf tube, combine 1 mg/mL HLMs, 100 µM of the nitrile, and 100 mM potassium phosphate buffer (pH 7.4). Keep the final DMSO concentration <0.1% to prevent CYP inhibition.

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH (the obligate cofactor for CYP450).

• Time-Course Sampling: At 0, 15, 30, and 60 minutes, extract 100 µL aliquots and quench the reaction immediately with 100 µL of ice-cold acetonitrile containing an internal standard.

• Cyanide Quantification: Derivatize the liberated cyanide in the supernatant using the König reaction (chloramine-T and pyridine-barbituric acid) and measure absorbance at 580 nm using a microplate reader.

• Validation: Run a parallel control utilizing a selective CYP2E1 inhibitor (e.g., 4-methylpyrazole or diallyl sulfide). A significant drop in cyanide production in the inhibited cohort validates that toxicity is CYP2E1-dependent.

Protocol B: In Vivo Acute Toxicity & Toxicokinetic Workflow

Causality:In vivo models are necessary to assess the systemic distribution of the highly lipophilic CF₃-phenyl moiety and the neutralizing capacity of endogenous rhodanese.

Step-by-Step Methodology:

• Animal Selection: Utilize adult male C57BL/6 mice. Fast the animals for 4 hours prior to dosing to standardize gastrointestinal absorption.

• Dosing: Administer the nitrile via oral gavage. Formulate the compound in corn oil due to its lipophilicity. Test doses should range logarithmically (e.g., 10, 30, 100 mg/kg) to establish an LD₅₀.

• Biomarker Monitoring: Collect blood via the tail vein at 1, 2, 4, and 8 hours post-dose. Centrifuge to isolate plasma.

• Thiocyanate Analysis: Quantify plasma thiocyanate (the stable biomarker of cyanide exposure) using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS/MS).

• Endpoint Analysis: Monitor for clinical signs of hypoxia (lethargy, ataxia, dyspnea). Euthanize at 24 hours and perform histopathology on the liver (for centrilobular necrosis indicative of reactive aldehyde formation) and brain (for excitotoxic lesions).

Conclusion & Safety Handling

The toxicity of 3-[4-(Trifluoromethyl)phenyl]propiononitrile is a textbook example of toxification via hepatic metabolism. The compound is a latent hazard; it is relatively inert until CYP2E1-mediated alpha-hydroxylation liberates hydrogen cyanide.

Handling Mitigation:

• Engineering Controls: All manipulations must be performed in a Class II Type B2 biological safety cabinet or a dedicated chemical fume hood to mitigate inhalation risks (H332).

• PPE: Nitrile gloves are insufficient for prolonged exposure to highly lipophilic fluorinated compounds; butyl rubber or laminate gloves (e.g., Silver Shield) are required to prevent dermal absorption (H312).

• Antidote Availability: Facilities handling bulk quantities should maintain a cyanide antidote kit (e.g., sodium nitrite and sodium thiosulfate, or hydroxocobalamin) on-site due to the rapid onset of cyanide-induced hypoxia following systemic exposure.

References

• 3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile | C10H6F3NO | CID 10560526 - PubChem National Center for Biotechnology Information (NCBI)[Link]

• Allylnitrile Metabolism by CYP2E1 and Other CYPs Leads to Distinct Lethal and Vestibulotoxic Effects in the Mouse Toxicological Sciences (Oxford Academic) / PubMed[Link]

• The role of cyanide liberation in the acute toxicity of aliphatic nitriles Toxicology and Applied Pharmacology / PubMed[Link]

Preliminary Investigation of 3-[4-(Trifluoromethyl)phenyl]propiononitrile Derivatives: From Core Pharmacophores to Next-Generation Bioconjugation

Executive Summary

The 3-[4-(trifluoromethyl)phenyl]propiononitrile scaffold represents a highly versatile chemical hub in modern medicinal chemistry and bioconjugation. While the saturated propiononitrile core provides a stable metabolic handle, its oxidized derivatives—specifically the β-keto (3-oxo) and alkyne (propiolonitrile) forms—unlock its true potential. This technical guide explores the structural rationale behind these derivatives, their revolutionary application as 3-arylpropiolonitrile (APN) warheads in Antibody-Drug Conjugates (ADCs), and provides field-proven, causality-driven protocols for their synthesis and deployment.

Structural Rationale & Physicochemical Profiling

The design of 3-[4-(trifluoromethyl)phenyl]propiononitrile derivatives is anchored in two critical pharmacophoric elements:

• The para-Trifluoromethyl (-CF₃) Group: The -CF₃ moiety is a cornerstone of rational drug design. It exerts a profound electron-withdrawing effect (via both inductive and resonance mechanisms) while significantly enhancing the lipophilicity (logP) of the molecule. Crucially, occupying the para position blocks oxidative metabolism, such as CYP450-mediated para-hydroxylation, thereby increasing the biological half-life of the compound as documented in 1[1].

• The Propiononitrile Chain: The saturated β-carbon allows for diverse functionalization. Oxidation to the 3-oxo derivative yields a highly versatile 1,3-dielectrophile, widely utilized as an intermediate in the synthesis of nitrogen-containing heterocycles (e.g., pyrazoles and pyrimidines)[1]. However, desaturation of this chain to the alkyne yields the 3-arylpropiolonitrile (APN) , transforming the molecule into a highly specific, electron-deficient warhead for cysteine residues[2].

The APN Revolution in Antibody-Drug Conjugates (ADCs)

The most groundbreaking application of this chemical lineage is the transition from the saturated propiononitrile to the alkyne derivative (APN) for bioconjugation.

Overcoming the Maleimide Limitation

Historically, amine-to-thiol coupling in ADCs relied heavily on maleimide linkers. However, the resulting thiosuccinimide adduct is thermodynamically unstable in human plasma. It undergoes a retro-Michael addition, leading to premature payload release and off-target toxicity via exchange with serum albumin thiols, a major limitation noted in3[3].

The APN Solution

3-[4-(Trifluoromethyl)phenyl]propiolonitrile derivatives undergo a highly selective thiol-yne "click" reaction with cysteine, forming a vinyl thioether (S-Csp² bond). The strongly electron-withdrawing para-CF₃ group accelerates this nucleophilic addition. The resulting adduct is exceptionally stable against hydrolysis and thiol exchange, drastically improving the pharmacokinetic profile of the ADC as demonstrated in 4[4] and 5[5].

Caption: Bioconjugation stability: APN vs Maleimide pathways.

Quantitative Data Summary

Warhead Type	Reaction Kinetics (M⁻¹ s⁻¹)	Adduct Formed	Plasma Stability (Half-life)	Primary Limitation
Maleimide	~10³ - 10⁴	Thiosuccinimide	Low to Moderate	Off-target toxicity due to retro-Michael thiol exchange.
Iodoacetamide	~10	Thioether (S-Csp³)	High	Cross-reactivity with lysine/histidine at higher pH.
APN Derivative	~3.1	Vinyl Thioether (S-Csp²)	Exceptionally High (>7 days)	Slower kinetics require optimized equivalents/incubation.

Experimental Methodologies: Synthesis and Bioconjugation

As a self-validating system, the protocols below detail the generation of the APN warhead and its subsequent conjugation. Causality is embedded in each step to ensure reproducibility and scientific rigor.

Protocol A: Synthesis of 3-[4-(Trifluoromethyl)phenyl]propiolonitrile

This protocol outlines the synthesis of the highly reactive alkyne derivative from commercially available precursors[2].

• Sonogashira Coupling: React 4-(trifluoromethyl)iodobenzene with propargyl alcohol using Pd(PPh₃)₄ and CuI catalysts in triethylamine at room temperature.

  • Causality: Triethylamine acts as both the solvent and the base to neutralize the HI generated during the catalytic cycle, preventing the degradation of the propargyl alcohol.

• Oxidation & Nitrilation: Treat the resulting intermediate with activated MnO₂ and aqueous ammonia (NH₃) in the presence of anhydrous MgSO₄.

  • Causality: MnO₂ oxidizes the alcohol to an aldehyde, which condenses with NH₃ to form an imine. Further oxidation yields the nitrile. MgSO₄ is critical to sequester water, preventing the premature hydrolysis of the highly electrophilic alkyne intermediate.

• Purification: Isolate the product via silica gel chromatography (Hexanes/EtOAc gradient).

Caption: Synthetic workflow for APN and propiononitrile derivatives.

Protocol B: Cysteine-Selective Bioconjugation (ADC Preparation)

• Antibody Reduction: Treat the monoclonal antibody (e.g., Trastuzumab, 5 mg/mL) with 2.5 molar equivalents of TCEP (Tris(2-carboxyethyl)phosphine) for 2 hours at 37°C.

  • Causality: TCEP selectively reduces interchain disulfide bonds without reacting with the downstream APN linker, exposing free nucleophilic thiols while maintaining the structural integrity of the antibody[3].

• APN Conjugation: Introduce a 5-fold molar excess of the APN-payload derivative in PBS buffer (pH 7.5). Incubate for 4-12 hours at room temperature.

  • Causality: A pH of 7.5 ensures the cysteine exists predominantly as the highly reactive thiolate anion (pKa ~8.3) while minimizing base-catalyzed hydrolysis of the APN warhead, which becomes prominent at pH > 8.5[4].

• Purification: Remove unreacted APN payload via Size Exclusion Chromatography (SEC) or centrifugal ultrafiltration (30 kDa MWCO).

Future Trajectories: Targeted Covalent Inhibitors (TCIs)

Beyond bioconjugation, the 3-[4-(trifluoromethyl)phenyl]propiononitrile scaffold is increasingly investigated as a warhead for Targeted Covalent Inhibitors (TCIs). By substituting the alkyne for an alkene (acrylonitrile), the reactivity can be finely tuned to target non-catalytic cysteines in kinase active sites. The electron-withdrawing nature of the CF₃ group ensures rapid target engagement, offering prolonged residence time and the ability to overcome resistance mutations commonly seen with reversible inhibitors.

References

• Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjug
• CBTF: New Amine-to-Thiol Coupling Reagent for Preparation of Antibody Conjugates with Increased Plasma Stability.acs.org.
• Methods to Design and Synthesize Antibody-Drug Conjug
• 3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile | C10H6F3NO | CID 10560526.nih.gov.
• 3-Arylpropiolonitriles.wikipedia.org.

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

step-by-step synthesis protocol for 3-[4-(Trifluoromethyl)phenyl]propiononitrile

Application Note: Synthesis and Isolation Protocol for 3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile

Introduction and Strategic Context

The compound 3-oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile (also widely recognized as 4-(Trifluoromethyl)benzoylacetonitrile, CAS No. 71682-94-5) is a highly versatile fluorinated building block [1]. In contemporary drug development and agrochemical research, the strategic incorporation of a trifluoromethyl ( −CF3​ ) group is frequently employed to enhance a molecule's lipophilicity, binding affinity, and metabolic stability [2].

Beta-keto nitriles like this are critical precursors for synthesizing complex heterocycles, including pyrazoles, pyrimidines, and isoxazoles, which are ubiquitous in modern pharmacophores. This protocol details a robust, scalable Claisen-type condensation to synthesize 3-oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile from commercially available ethyl 4-(trifluoromethyl)benzoate and acetonitrile.

Mechanistic Rationale

The synthesis relies on the deprotonation of acetonitrile by a strong base to form a nucleophilic cyanomethyl anion. This carbanion subsequently attacks the electrophilic carbonyl carbon of ethyl 4-(trifluoromethyl)benzoate.

• Base Selection: Sodium hydride (NaH) or Potassium tert-butoxide (KOtBu) are required because the pKa of acetonitrile is relatively high (~25 in water, ~31 in THF). Weaker bases will not generate a sufficient concentration of the nucleophile.

• Thermodynamic Driving Force: The initial tetrahedral intermediate collapses to eject an ethoxide ion. Crucially, the highly acidic methylene protons of the resulting beta-keto nitrile ( pKa ~11) are immediately deprotonated by the expelled ethoxide (or excess base) to form a stable enolate. This irreversible deprotonation drives the equilibrium entirely to the product side.

• Acidic Quench: The reaction must be carefully quenched with a strong aqueous acid (e.g., 1M HCl) to protonate the enolate and precipitate the neutral beta-keto nitrile product.

Workflow for the base-mediated Claisen condensation yielding the target beta-keto nitrile.

Quantitative Data and Stoichiometry

To ensure optimal conversion and minimize self-condensation of the ester, a slight excess of both acetonitrile and the base is utilized.

Table 1: Reagent Stoichiometry and Physicochemical Parameters

Reagent / Product	Role	MW ( g/mol )	Equivalents	Amount (for 10 mmol scale)
Ethyl 4-(trifluoromethyl)benzoate	Electrophile	218.17	1.0 eq	2.18 g (10.0 mmol)
Acetonitrile (Anhydrous)	Nucleophile	41.05	1.3 eq	0.53 g (13.0 mmol)
Sodium Hydride (60% in mineral oil)	Base	24.00	1.5 eq	0.60 g (15.0 mmol)
Tetrahydrofuran (Anhydrous)	Solvent	72.11	N/A	25 mL
Target: 3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile	Product	213.16 [3]	1.0 eq (Theoretical)	2.13 g (Theoretical Yield)

Step-by-Step Experimental Protocol

Phase 1: Preparation of the Carbanion

• Apparatus Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and an argon/nitrogen inlet.

• Base Suspension: Add 0.60 g of NaH (60% dispersion in mineral oil, 15.0 mmol) to the flask. Wash the NaH with anhydrous hexanes (2 × 5 mL) to remove the mineral oil, carefully decanting the hexanes via syringe.

• Solvent Addition: Suspend the washed NaH in 15 mL of anhydrous THF and cool the suspension to 0 °C using an ice-water bath.

• Deprotonation: Dissolve 0.53 g (13.0 mmol) of anhydrous acetonitrile in 5 mL of anhydrous THF. Add this solution dropwise to the NaH suspension over 15 minutes. Causality Note: Slow addition controls the exothermic generation of hydrogen gas and prevents localized overheating, which could lead to unwanted polymerization of acetonitrile. Stir at 0 °C for 30 minutes.

Phase 2: Acylation and Enolate Formation 5. Electrophile Addition: Dissolve 2.18 g (10.0 mmol) of ethyl 4-(trifluoromethyl)benzoate in 5 mL of anhydrous THF. Add this solution dropwise to the reaction mixture at 0 °C. 6. Thermal Activation: Remove the ice bath and allow the reaction to warm to room temperature. Subsequently, heat the mixture to a gentle reflux (approx. 65 °C) for 4 to 6 hours. Causality Note: Refluxing ensures complete consumption of the ester and drives the formation of the thermodynamically stable enolate salt. 7. Reaction Monitoring: Monitor the reaction progress via TLC (Hexanes:EtOAc 3:1). The starting ester ( Rf​ ~0.7) should disappear, replaced by baseline material (the highly polar enolate salt).

Phase 3: Quenching, Workup, and Isolation 8. Cooling and Quenching: Cool the reaction mixture to 0 °C. Carefully quench the excess NaH by the dropwise addition of 5 mL of cold distilled water. 9. Acidification (Critical Step): Slowly add 1M HCl(aq) until the aqueous phase reaches pH 2–3. Causality Note: The solution must be distinctly acidic to fully protonate the enolate. Upon acidification, the product will often begin to precipitate as an off-white solid. 10. Extraction: Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3 × 20 mL). 11. Washing and Drying: Wash the combined organic layers with saturated aqueous NaHCO3​ (15 mL) and brine (15 mL). Dry the organic phase over anhydrous MgSO4​ , filter, and concentrate under reduced pressure. 12. Purification: Purify the crude residue by recrystallization from a mixture of ethanol and water, or via silica gel flash chromatography (eluting with a gradient of Hexanes to 20% EtOAc in Hexanes) to afford the pure 3-oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile.

Self-Validating System: Analytical Characterization

To confirm the structural integrity and purity of the synthesized protocol, researchers must validate the product against the following expected analytical benchmarks:

• 1 H NMR (400 MHz, CDCl3​ ): The spectrum is self-validating through the presence of keto-enol tautomerization. You will observe an active methylene singlet ( CH2​ ) around δ 4.1 ppm for the keto form. If the enol form is present, an enol alkene proton ( =CH− ) will appear around δ 5.8 ppm, accompanied by a broad, highly deshielded OH peak >10 ppm. The aromatic protons will appear as two distinct doublets (an AA′BB′ system) between δ 7.7 and 8.1 ppm.

• 19 F NMR (376 MHz, CDCl3​ ): A sharp, distinct singlet around δ -63.0 ppm confirms the intact trifluoromethyl group.

• Mass Spectrometry (ESI-MS): Expected [M−H]− in negative ion mode at m/z 212.0 due to the highly acidic nature of the beta-keto nitrile protons [3].

References

• ChemContract Research. (2026). 4-Trifluoromethylbenzoylacetonitrile (CAS 71682-94-5). Retrieved from[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 10560526, 3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile. Retrieved from[Link]

Application Notes &amp; Protocols: The Strategic Use of 3-[4-(Trifluoromethyl)phenyl]propiononitrile in Modern Pharmaceutical Synthesis

Abstract

This technical guide offers a comprehensive exploration of 3-[4-(Trifluoromethyl)phenyl]propiononitrile and its derivatives as pivotal intermediates in pharmaceutical research and development. We delve into the strategic importance of the trifluoromethylphenyl and propionitrile moieties, providing a rationale for their prevalence in contemporary drug design. This document furnishes detailed physicochemical data, outlines core synthetic applications, and presents a validated, step-by-step protocol for the synthesis of a key β-ketonitrile precursor, which serves as a gateway to a diverse range of bioactive heterocyclic compounds. These notes are intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile building block in the synthesis of novel therapeutic agents.

Introduction: The Significance of Fluorinated Intermediates

In the landscape of modern medicinal chemistry, the incorporation of fluorine into organic molecules is a well-established strategy for optimizing the pharmacological profile of drug candidates. The trifluoromethyl (-CF3) group, in particular, is frequently employed to enhance key properties such as metabolic stability, lipophilicity, and target binding affinity. Its strong electron-withdrawing nature and steric bulk can profoundly influence a molecule's behavior in a biological system, often leading to improved efficacy and a more favorable pharmacokinetic profile.

3-[4-(Trifluoromethyl)phenyl]propiononitrile emerges as a particularly valuable building block, synergistically combining the benefits of the trifluoromethylphenyl group with the synthetic versatility of the propionitrile functional group. The nitrile moiety is a synthetically powerful handle, readily convertible into amines, amides, carboxylic acids, and a variety of heterocyclic systems, making it a cornerstone for molecular diversity in drug discovery programs. This guide will focus on the practical application of this intermediate, with a specific emphasis on its conversion to β-ketonitriles—versatile precursors for a wide array of pharmaceuticals.[1][2][3]

Physicochemical & Safety Data

A thorough understanding of the physical properties and safety profile of an intermediate is paramount for its effective and safe implementation in any synthetic workflow.

Table 1: Physicochemical Properties of 3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile

Property	Value	Source(s)
Chemical Name	3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile	[4]
Synonyms	4-(Trifluoromethyl)benzoylacetonitrile	[4]
CAS Number	71682-94-5	[4][5]
Molecular Formula	C10H6F3NO	[4]
Molecular Weight	213.16 g/mol	[4][6]
Appearance	Light yellow to yellow solid	[4]
Melting Point	43-45 °C / 104-106 °C (polymorphism may exist)	[4][5]
Boiling Point	316.2 ± 42.0 °C (Predicted)	[4]
Density	1.296 ± 0.06 g/cm³ (Predicted)	[4][5]
Storage Temperature	2-8°C or Room Temperature	[4][5]

Safety & Handling Precautions:

Intermediates such as 3-[4-(Trifluoromethyl)phenyl]propiononitrile and its derivatives should be handled with care in a well-ventilated fume hood.[7] Personal protective equipment (PPE), including safety goggles, laboratory coat, and chemical-resistant gloves, is mandatory.[8] These compounds are classified as harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.[7][9] Always consult the latest Safety Data Sheet (SDS) before use.

Core Application: Synthesis of Pyrazole-Based Pharmaceuticals

One of the most powerful applications of β-ketonitriles derived from our title compound is the synthesis of substituted pyrazoles. The pyrazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous blockbuster drugs, including the anti-inflammatory agent Celecoxib.[10][11][12]

The reaction of a β-ketonitrile with a hydrazine derivative is a robust and highly efficient method for constructing the 5-aminopyrazole ring system.[13][14][15] This cyclocondensation reaction is often high-yielding and provides a direct route to complex heterocyclic structures.

Diagram 1: Role of 3-[4-(Trifluoromethyl)phenyl]propiononitrile Derivative in Drug Synthesis

Caption: Strategic utility of the title intermediate in drug design.

Experimental Protocol: Synthesis of 3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile

This protocol details a general and efficient base-mediated acylation of acetonitrile with an appropriate ester to yield the target β-ketonitrile. This method is adapted from established procedures for β-ketonitrile synthesis.[2][3][16]

Materials & Reagents:

• Ethyl 4-(trifluoromethyl)benzoate

• Acetonitrile (anhydrous)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• Reaction Setup:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.2 equivalents, 60% dispersion in oil).

  • Wash the NaH three times with anhydrous hexanes under a nitrogen atmosphere to remove the mineral oil, carefully decanting the hexanes each time.

  • Add anhydrous THF to the flask to create a slurry. Cool the flask to 0 °C in an ice bath.

  • Causality: Using a strong, non-nucleophilic base like NaH is crucial for deprotonating the weakly acidic α-protons of acetonitrile to form the nucleophilic nitrile anion. The reaction is performed under an inert atmosphere to prevent quenching of the base and anion by atmospheric moisture and CO₂.

• Anion Formation:

  • In a separate flask, prepare a solution of anhydrous acetonitrile (2.0 equivalents) in anhydrous THF.

  • Add this acetonitrile solution dropwise to the stirred NaH slurry at 0 °C via the dropping funnel over 30 minutes.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.

  • Causality: A slight excess of acetonitrile ensures the complete consumption of the base. The gradual addition controls the exothermic reaction and hydrogen gas evolution.

• Acylation Reaction:

  • Prepare a solution of ethyl 4-(trifluoromethyl)benzoate (1.0 equivalent) in anhydrous THF.

  • Add this ester solution dropwise to the reaction mixture at room temperature over 30 minutes.

  • Heat the reaction mixture to reflux (approx. 66 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

  • Causality: The nitrile anion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. The subsequent elimination of the ethoxide leaving group forms the β-ketonitrile. Refluxing provides the necessary activation energy to drive the reaction to completion.

• Work-up and Quenching:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly and carefully quench the reaction by the dropwise addition of 1 M HCl until the mixture is acidic (pH ~2-3). Be cautious as this will generate hydrogen gas.

  • Causality: Acidification neutralizes any remaining base and protonates the enolate product to yield the desired β-ketonitrile.

• Extraction and Purification:

  • Transfer the mixture to a separatory funnel and add ethyl acetate.

  • Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and finally, brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 3-oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile as a solid.

  • Causality: The aqueous washes remove inorganic salts and water-soluble impurities. Column chromatography separates the target compound from unreacted starting materials and non-polar byproducts.

Diagram 2: Synthetic Workflow for β-Ketonitrile Formation

Caption: Step-wise synthesis of the β-ketonitrile intermediate.

Conclusion

3-[4-(Trifluoromethyl)phenyl]propiononitrile and its derivatives, particularly the corresponding β-ketonitriles, are high-value intermediates for the pharmaceutical industry. Their utility stems from the advantageous properties conferred by the trifluoromethyl group and the exceptional synthetic flexibility of the nitrile function. The protocols and data presented herein provide a solid foundation for researchers to confidently and efficiently incorporate this powerful building block into their synthetic strategies, paving the way for the discovery and development of next-generation therapeutics.

References

• Borrel, A., et al. (2025). Celecoxib Intermediates: Key Steps In Synthesis. PharmaChem. Available at: [Link]

• Google Patents. (2020). CN110872242B - Synthesis method of celecoxib intermediate p-hydrazino benzenesulfonamide hydrochloride.

• Kiyokawa, K., et al. (2018). Supplementary Information Transition-metal-catalyst-free reaction of amides and acetonitriles: Synthesis of ß-ketonitriles. Nature Communications. Available at: [Link]

• Rostampoor, A., & Alizadeh, A. (2025). Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. RSC Advances. Available at: [Link]

• El-Reedy, A. M., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 235-253. Available at: [Link]

• D'hooghe, M., et al. (2010). New Synthesis of Fluorinated Pyrazoles. Organic Letters, 12(20), 4660-4663. Available at: [Link]

• Kumar, A., et al. (2011). Synthesis and evaluation of the anti-inflammatory properties of selenium-derivatives of celecoxib. Bioorganic & Medicinal Chemistry Letters, 21(1), 449-452. Available at: [Link]

• Scribd. (2025). Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. Available at: [Link]

• Macías, M., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Molecules, 27(17), 5596. Available at: [Link]

• Le, P. N., et al. (2026). A Greener Synthesis of the Nonsteroidal Anti-inflammatory Drug Celecoxib. Journal of Chemical Education. Available at: [Link]

• Fisher Scientific. (2024). SAFETY DATA SHEET - 3-[4-Fluoro-3-methyl-5-(trifluoromethyl)phenyl]propionic acid. Available at: [Link]

• PubChem. (2025). 3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile. National Center for Biotechnology Information. Available at: [Link]

• NextSDS. (n.d.). (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enenitrile. Available at: [Link]

• ResearchGate. (2025). Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. Available at: [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - 3-(Trifluoromethyl)phenylacetonitrile. Available at: [Link]

• Hie, L., et al. (2019). A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. Beilstein Journal of Organic Chemistry, 15, 2888-2895. Available at: [Link]

• Hie, L., et al. (2019). A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. Beilstein Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (2020). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. Available at: [Link]

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Application and Protocol Guide for the Selective Catalytic Reduction of 3-[4-(Trifluoromethyl)phenyl]propiononitrile to Primary Amines

Introduction: The Significance of 3-[4-(Trifluoromethyl)phenyl]propan-1-amine

The primary amine, 3-[4-(Trifluoromethyl)phenyl]propan-1-amine, is a crucial building block in contemporary drug discovery and development. Its structural motif, featuring a trifluoromethylphenyl group, is prevalent in a variety of pharmacologically active compounds. The trifluoromethyl group often enhances metabolic stability, lipophilicity, and binding affinity of drug candidates. Consequently, robust and selective methods for the synthesis of this amine are of paramount importance to researchers in medicinal chemistry and process development. This guide provides a comprehensive overview of catalytic strategies for the reduction of the corresponding propiononitrile, focusing on achieving high selectivity for the desired primary amine.

The conversion of nitriles to primary amines is a fundamental transformation in organic synthesis. However, a significant challenge lies in preventing the formation of secondary and tertiary amine byproducts.[1][2] This occurs when the initially formed primary amine reacts with the intermediate imine, leading to over-alkylation.[1][3] The choice of catalyst, reducing agent, and reaction conditions is therefore critical to steer the reaction towards the exclusive formation of the primary amine.

Reaction Mechanism: The Pathway from Nitrile to Primary Amine

The catalytic hydrogenation of a nitrile to a primary amine generally proceeds through a two-step reduction process. The nitrile first undergoes hydrogenation to form a reactive imine intermediate. This imine is then further reduced to the corresponding primary amine.

Caption: Generalized mechanism of nitrile reduction to a primary amine.

Catalytic Systems for Selective Primary Amine Synthesis

A variety of catalytic systems have been developed for the selective reduction of nitriles. Below, we detail several promising approaches applicable to the synthesis of 3-[4-(Trifluoromethyl)phenyl]propan-1-amine, along with comparative data and step-by-step protocols.

Raney® Nickel Catalysis

Raney® Nickel is a widely used, cost-effective catalyst for nitrile hydrogenation.[1][2] Its high activity allows for reactions to proceed under relatively mild conditions. To suppress the formation of secondary and tertiary amines, the addition of a base or ammonia is often employed.[2][4]

Data Summary: Raney® Nickel Catalysis

Parameter	Condition	Expected Yield of Primary Amine	Reference
Catalyst	Raney® Nickel (slurry in water)	>90%	[5]
Reducing Agent	H₂ gas
Pressure	50-500 psi	[6]
Temperature	25-70°C	[5][6]
Solvent	Ethanol, Methanol, or THF	[7]
Additive	Ammonia or Sodium Hydroxide	[2][4]

Protocol 1: Raney® Nickel Catalyzed Hydrogenation

Materials:

• 3-[4-(Trifluoromethyl)phenyl]propiononitrile

• Raney® Nickel (50% slurry in water)

• Ethanol (anhydrous)

• Ammonia (7 N solution in Methanol)

• Hydrogen gas

• Parr hydrogenation apparatus or similar high-pressure reactor

• Inert gas (Argon or Nitrogen)

Procedure:

• Reactor Preparation: To a clean and dry high-pressure reactor, add 3-[4-(Trifluoromethyl)phenyl]propiononitrile (1.0 eq).

• Solvent Addition: Under an inert atmosphere, add anhydrous ethanol to dissolve the nitrile.

• Catalyst and Additive Addition: Carefully add Raney® Nickel slurry (approx. 10-20% by weight of the nitrile). Caution: Raney® Nickel is pyrophoric when dry.[5] Handle as a slurry. Following the catalyst, add the methanolic ammonia solution (2-3 eq).

• Hydrogenation: Seal the reactor and purge several times with hydrogen gas. Pressurize the reactor to the desired pressure (e.g., 100 psi) and begin vigorous stirring. Heat the reaction to the desired temperature (e.g., 50°C).

• Reaction Monitoring: Monitor the reaction progress by observing hydrogen uptake. The reaction is typically complete within 4-24 hours.

• Work-up: After cooling the reactor to room temperature, carefully vent the hydrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: Do not allow the catalyst to dry on the filter paper. Wash the filter cake with ethanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude primary amine, which can be further purified by distillation or chromatography.

Palladium on Carbon (Pd/C) Catalysis

Palladium on carbon is another versatile and widely used hydrogenation catalyst.[1][8] For the selective reduction of nitriles to primary amines, the use of acidic additives or a two-phase solvent system has been shown to be effective.[9][10]

Data Summary: Pd/C Catalysis

Parameter	Condition	Expected Yield of Primary Amine	Reference
Catalyst	5-10% Palladium on Carbon	80-95%	[9][10]
Reducing Agent	H₂ gas or Ammonium Formate	[11]
Pressure	6 bar (for H₂)	[9][10]
Temperature	30-80°C	[9][10]
Solvent	Dichloromethane/water (two-phase) or Ethanol	[9][10]
Additive	NaH₂PO₄ and H₂SO₄	[9][10]

Protocol 2: Pd/C Catalyzed Hydrogenation in a Two-Phase System

Materials:

• 3-[4-(Trifluoromethyl)phenyl]propiononitrile

• 10% Palladium on Carbon (Pd/C)

• Dichloromethane

• Deionized Water

• Sodium Dihydrogen Phosphate (NaH₂PO₄)

• Sulfuric Acid (H₂SO₄)

• Hydrogen gas

• High-pressure reactor

Procedure:

• Reactor Charging: In a high-pressure reactor, combine 3-[4-(Trifluoromethyl)phenyl]propiononitrile (1.0 eq), 10% Pd/C (5-10 mol%), dichloromethane, and water.

• Additive Addition: Add NaH₂PO₄ (1.0 eq) and concentrated H₂SO₄ (1.0 eq).

• Hydrogenation: Seal the reactor, purge with hydrogen, and then pressurize to 6 bar. Heat the mixture to 80°C with vigorous stirring.

• Reaction Monitoring: Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Work-up: After cooling and venting, separate the organic and aqueous layers. Extract the aqueous layer with dichloromethane.

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the primary amine.

Ruthenium-Based Catalysis

Ruthenium complexes have emerged as highly efficient catalysts for the selective hydrogenation of nitriles to primary amines, often under milder conditions and with excellent functional group tolerance.[12][13]

Data Summary: Ruthenium Catalysis

Parameter	Condition	Expected Yield of Primary Amine	Reference
Catalyst	[Ru(cod)(methylallyl)₂] and PPh₃ (in situ)	>95%	[13]
Reducing Agent	H₂ gas
Pressure	30 atm	[12]
Temperature	80°C	[12]
Solvent	Tetrahydrofuran (THF)	[12]

Protocol 3: Homogeneous Ruthenium-Catalyzed Hydrogenation

Materials:

• 3-[4-(Trifluoromethyl)phenyl]propiononitrile

• [Ru(cod)(methylallyl)₂]

• Triphenylphosphine (PPh₃)

• Anhydrous Tetrahydrofuran (THF)

• Hydrogen gas

• High-pressure reactor

Procedure:

• Catalyst Preparation (in situ): In a Schlenk tube under an inert atmosphere, dissolve [Ru(cod)(methylallyl)₂] and PPh₃ in anhydrous THF.

• Reaction Setup: In a high-pressure reactor, dissolve 3-[4-(Trifluoromethyl)phenyl]propiononitrile in anhydrous THF. Transfer the catalyst solution to the reactor via syringe.

• Hydrogenation: Seal the reactor, purge with hydrogen, and pressurize to 30 atm. Heat the reaction to 80°C with stirring for 18 hours.

• Work-up and Isolation: After cooling and venting, remove the solvent under reduced pressure. The crude product can be purified by column chromatography.

Catalyst Screening and Optimization Workflow

For novel substrates like 3-[4-(Trifluoromethyl)phenyl]propiononitrile, a systematic approach to catalyst screening and optimization is recommended. High-throughput screening techniques can accelerate this process.[14][15][16][17][18]

Caption: A systematic workflow for catalyst screening and optimization.

Troubleshooting and Considerations

• Incomplete Conversion: If the reaction stalls, consider increasing the catalyst loading, temperature, or hydrogen pressure. Ensure the catalyst is active and not poisoned.

• Low Selectivity (Formation of Secondary/Tertiary Amines): This is the most common issue. To mitigate this, add ammonia or a basic additive for Raney® Nickel catalysis.[2][4] For Pd/C, employing acidic conditions or a two-phase system is beneficial.[9][10] The choice of solvent can also influence selectivity.[1]

• Safety: Handle pyrophoric catalysts like Raney® Nickel with extreme care under an inert atmosphere or as a slurry.[5] Hydrogen gas is highly flammable; ensure the reaction is performed in a well-ventilated area with appropriate safety measures.

Conclusion

The catalytic reduction of 3-[4-(Trifluoromethyl)phenyl]propiononitrile to its primary amine is a critical transformation for the synthesis of valuable pharmaceutical intermediates. While challenges in selectivity exist, the use of tailored catalytic systems, such as Raney® Nickel with basic additives, Pd/C in a two-phase acidic system, or homogeneous ruthenium complexes, can provide high yields of the desired product. A systematic approach to catalyst screening and reaction optimization, as outlined in this guide, will enable researchers to efficiently develop a robust and scalable process for the synthesis of this important building block.

References

• Vertex AI Search. (2025, November 23). Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde.
• Thieme. (n.d.).
• LibreTexts. (2025, January 19). 20.7: Chemistry of Nitriles.
• JoVE. (2025, May 22). Video: Nitriles to Amines: LiAlH4 Reduction.
• PubMed. (n.d.).
• Google Patents. (n.d.).
• Wikipedia. (n.d.). Nitrile reduction.
• Royal Society of Chemistry. (n.d.).
• ResearchGate. (n.d.).
• Semantic Scholar. (n.d.). Raney Ni/KBH4: An Efficient and Mild System for the Reduction of Nitriles to Amines.
• Chemguide. (n.d.). reduction of nitriles.
• Organic Chemistry Portal. (n.d.). Highly Active Platinum Catalysts for Nitrile and Cyanohydrin Hydration: Catalyst Design and Ligand Screening via High-Throughput Techniques.
• Google Patents. (n.d.). US3372195A - Reduction of nitriles to primary amines.
• Organic Chemistry Portal. (n.d.). Amine synthesis by nitrile reduction.
• Organic Chemistry Portal. (n.d.). Nitrile to Amine - Common Conditions.
• ACS Publications. (2016, November 3).
• ACS Publications. (2020, March 4). Heterogeneous Catalytic Hydrogenation of 3-Phenylpropionitrile over Palladium on Carbon.
• YouTube. (2023, February 25). Hydrogenation Reaction Set up - Reduction of a Nitrile group using Raney Nickel.
• PubMed. (2016, April 15). High-throughput screening methods for nitrilases.
• ResearchGate. (2019, April 8).
• ResearchGate. (2025, April 9). (PDF)
• Google Patents. (n.d.). US3062869A - Reduction of nitriles.
• ResearchGate. (2025, October 21). Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO 2 -Supported Palladium Catalyst under Continuous-Flow Conditions.
• Journal of the American Chemical Society. (2018, November 27). Highly Active Platinum Catalysts for Nitrile and Cyanohydrin Hydration: Catalyst Design and Ligand Screening via High-Throughput Techniques.
• ResearchGate. (2020, March 17). Heterogeneous Catalytic Hydrogenation of 3-Phenylpropionitrile over Palladium on Carbon.
• ResearchGate. (2017, December 14).
• The Royal Society of Chemistry. (n.d.). One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na.
• Bentham Science. (n.d.).
• Google Patents. (n.d.).
• ACS Publications. (2017, September 21). Catalyst-Dependent Selective Hydrogenation of Nitriles: Selective Synthesis of Tertiary and Secondary Amines | The Journal of Organic Chemistry.
• PubMed. (2022, July 7).
• Royal Society of Chemistry. (n.d.). Hydrogenation of nitriles to primary amines over a highly dispersed Ni/SiC catalyst without ammonia addition - New Journal of Chemistry.
• PMC. (n.d.).
• Google Patents. (n.d.).
• Google Patents. (n.d.). WO1994000416A1 - Preparation of n-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propylamine and acid addition salts thereof.
• ScienceDirect. (n.d.). Selective catalytic hydrogenation of nitriles to primary amines using iron pincer complexes.
• The Royal Society of Chemistry. (n.d.).
• PubChem. (n.d.). N-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propan-1-amine chloride.
• ChemicalBook. (2023, May 27). 3-(4-(TRIFLUOROMETHYL)PHENOXY)-N,N-DIMETHYL-3-PHENYLPROPAN-1-AMINE | 56225-81-1.
• SciSpace. (n.d.).
• ACS Publications. (2020, March 4). Heterogeneous Catalytic Hydrogenation of 3-Phenylpropionitrile over Palladium on Carbon.

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Application Note: 3-[4-(Trifluoromethyl)phenyl]propiononitrile in Agrochemical Synthesis

Target Audience: Synthetic Chemists, Agrochemical Researchers, and Process Development Scientists.

Introduction & Chemical Rationale

The integration of fluorine into agrochemicals has revolutionized modern pest and weed management. Currently, approximately 50% of all newly registered agrochemicals contain at least one fluorine atom, driven by the need for enhanced biological efficacy and metabolic stability [1], [4]. Within this chemical space, 3-[4-(Trifluoromethyl)phenyl]propiononitrile (also known as 4-trifluoromethylhydrocinnamonitrile) serves as a highly versatile, bifunctional building block.

The strategic value of this molecule lies in its dual-feature architecture:

• The para-Trifluoromethyl (-CF₃) Group: The -CF₃ moiety acts as a powerful electron-withdrawing group that significantly increases the molecule's lipophilicity (LogP). This enhancement facilitates the penetration of the resulting agrochemical through waxy plant cuticles and insect exoskeletons. Furthermore, the robust C-F bonds block cytochrome P450-mediated oxidative metabolism at the para position, extending the active half-life of the compound [1].

• The Propiononitrile (-CH₂CH₂CN) Handle: The saturated nitrile chain provides a highly reactive synthetic node. It can be chemoselectively reduced to primary amines, hydrolyzed to carboxylic acids, or subjected to cycloaddition to form heterocycles (e.g., tetrazoles).

Key Agrochemical Applications

Synthesis of Succinate Dehydrogenase Inhibitor (SDHI) Fungicides

By reducing the nitrile group to a primary amine, 3-[4-(Trifluoromethyl)phenyl]propan-1-amine is generated. This amine is a critical pharmacophore for synthesizing next-generation SDHI fungicides. When coupled with pyrazole-4-carboxylic acid derivatives, the resulting amides exhibit potent binding affinity to the ubiquinone-binding site of fungal Complex II, halting the electron transport chain.

Broad-Spectrum Herbicides

Hydrolysis of the nitrile yields 3-[4-(Trifluoromethyl)phenyl]propanoic acid. This acid serves as a precursor for synthesizing aryloxyalkanoic acid analogs and complex amide herbicides. The -CF₃ group ensures systemic mobility within the plant vascular system while resisting rapid degradation by plant esterases.

Insecticidal Heterocycles

The nitrile group can undergo a [3+2] cycloaddition with sodium azide to form 5-substituted tetrazoles. These tetrazole derivatives are frequently explored as bioisosteres for carboxylic acids in the development of insect growth regulators and GABA-gated chloride channel antagonists.

Quantitative Data: Physicochemical Impact of the -CF₃ Substitution

The following table summarizes the comparative physicochemical advantages of the -CF₃ substituted propiononitrile versus its non-fluorinated analog, highlighting why this building block is preferred in agrochemical design.

Property / Parameter	Hydrocinnamonitrile (Unsubstituted)	3-[4-(Trifluoromethyl)phenyl]propiononitrile	Agrochemical Implication
Molecular Weight	131.18 g/mol	199.17 g/mol	Optimal for systemic mobility.
Calculated LogP	~1.6	~2.8	Enhanced cuticular penetration and target site accumulation.
Metabolic Half-Life (Plant/Soil)	Short (Rapid para-hydroxylation)	Significantly Prolonged	-CF₃ blocks para-position oxidation, reducing application frequency.
Electronegativity (Hammett σp)	0.00	+0.54	Modulates pKa of downstream functional groups, improving target binding.

Synthetic Workflows & Mechanisms

Fig 1: Divergent synthetic workflows from the propiononitrile building block.

Fig 2: Mechanism of action for CF3-derived SDHI fungicides in target pathogens.

Experimental Protocols

Protocol 1: Chemoselective Hydrogenation to Primary Amine

Objective: Reduce the nitrile to a primary amine while strictly avoiding the formation of secondary amine by-products, a common issue in nitrile reductions [2].

Scientific Causality: The use of an acidic additive (e.g., H2​SO4​ or NaH2​PO4​ ) protonates the highly reactive primary imine intermediate. This prevents the primary amine product from executing a nucleophilic attack on the imine, thereby shutting down the pathway that leads to unwanted secondary dimers.

Step-by-Step Methodology:

• Preparation: In a high-pressure Parr reactor, dissolve 10.0 g of 3-[4-(Trifluoromethyl)phenyl]propiononitrile in 100 mL of a biphasic solvent system (Dichloromethane/Water, 1:1 v/v).

• Catalyst & Additive Loading: Add 0.5 g of 10% Pd/C catalyst. Introduce 1.2 equivalents of NaH2​PO4​ as the acidic modifier.

• Purging: Seal the reactor and purge the headspace three times with inert Nitrogen gas, followed by three purges with Hydrogen gas.

• Hydrogenation: Pressurize the reactor to 6 bar with H2​ gas. Heat the mixture to 50 °C under vigorous mechanical stirring (800 rpm) for 12 hours.

• Workup: Vent the reactor safely. Filter the mixture through a Celite pad to remove the Pd/C catalyst. Separate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield 3-[4-(Trifluoromethyl)phenyl]propan-1-amine (>95% purity).

Protocol 2: Biocatalytic Hydrolysis to Propanoic Acid

Objective: Convert the nitrile to a carboxylic acid using green chemistry principles, avoiding harsh acidic or basic reflux conditions that generate high salt waste.

Scientific Causality: Nitrilases are highly specific enzymes that directly hydrolyze nitriles to carboxylic acids and ammonia without forming the intermediate amide [3]. This provides a highly atom-economical and environmentally benign route for agrochemical intermediate scale-up.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 200 mL of a 50 mM phosphate buffer (pH 7.2).

• Substrate Addition: Dissolve 5.0 g of 3-[4-(Trifluoromethyl)phenyl]propiononitrile in 10 mL of DMSO (to aid aqueous solubility) and add it dropwise to the buffer.

• Biocatalyst Introduction: Add 50 mg of purified recombinant nitrilase (e.g., derived from E. coli or P. abyssi expression systems).

• Incubation: Incubate the reaction mixture in an orbital shaker at 35 °C and 200 rpm for 24 hours.

• Termination & Extraction: Acidify the reaction mixture to pH 2.0 using 1M HCl to stop the enzymatic activity and protonate the resulting carboxylic acid. Extract the aqueous phase three times with 50 mL of Ethyl Acetate.

• Purification: Dry the combined organic layers and evaporate the solvent to isolate 3-[4-(Trifluoromethyl)phenyl]propanoic acid.

References

• Hussain, et al. (2023). "Fluorinated Pesticides in Modern Pest Control: Potential and Challenges." Fluoride Research. Available at:[Link]

• Puthiaraj, P., et al. (2015). "Chemoselective hydrogenation of unsaturated nitriles to unsaturated primary amines: Conversion of cinnamonitrile on metal-supported catalysts." Current Organic Chemistry. Available at:[Link]

• Gong, J., et al. (2012). "Nitrilases in nitrile biocatalysis: recent progress and forthcoming research." Biocatalysis and Biotransformation. Available at:[Link]

• De Wolf, C., et al. (2023). "Essential Per- and Polyfluoroalkyl Substances (PFAS) in Our Society of the Future." MDPI. Available at:[Link]

Application Note: Hydrolysis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile to 3-[4-(Trifluoromethyl)phenyl]propanoic Acid

Executive Summary & Strategic Rationale

The synthesis of trifluoromethyl-substituted phenylpropanoic acids is a critical transformation in medicinal chemistry, providing essential building blocks for drug discovery and agrochemical development. The conversion of 3-[4-(trifluoromethyl)phenyl]propiononitrile to 3-[4-(trifluoromethyl)phenyl]propanoic acid is most efficiently achieved via an alkali-catalyzed nitrile hydrolysis followed by an acidic workup [1].

Mechanistic Pathway & Causality

The reaction proceeds via a nucleophilic attack of the hydroxide ion on the electrophilic nitrile carbon, forming a primary amide intermediate. Subsequent hydrolysis of the amide yields the sodium carboxylate salt and liberates ammonia gas [3].

Crucial Mechanistic Insight: The use of an ethanol/water (EtOH/H₂O) co-solvent system is mandatory. The starting nitrile is highly hydrophobic and will not react efficiently in purely aqueous base. Ethanol acts as a phase-homogenizer. However, ethanol must be completely evaporated prior to acidification . If ethanol remains in the reaction mixture when the pH is lowered, a Fischer esterification will occur, contaminating the final carboxylic acid with ethyl 3-[4-(trifluoromethyl)phenyl]propanoate.

Figure 1: Base-catalyzed hydrolysis mechanism of the trifluoromethyl-substituted nitrile.

Material & Analytical Specifications

To ensure a self-validating workflow, researchers must verify the physical and analytical properties of the target compound against known standards [2].

Parameter	Specification / Value
Starting Material	3-[4-(Trifluoromethyl)phenyl]propiononitrile
Target Product	3-[4-(Trifluoromethyl)phenyl]propanoic acid
Molecular Formula	C₁₀H₉F₃O₂
Molecular Weight	218.17 g/mol
Expected Melting Point	98 – 100 °C
Expected LC-MS (ESI-)	m/z 217.05 [M-H]⁻
Typical Yield	85 – 95%

Self-Validating Experimental Protocol

This protocol is designed to provide real-time feedback to the chemist, ensuring that each phase of the reaction has succeeded before proceeding to the next.

Phase 1: Reaction Setup & Reflux

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 mmol of 3-[4-(trifluoromethyl)phenyl]propiononitrile in 20 mL of absolute ethanol.

• Base Addition: Add 20 mL of a 2.5 M aqueous NaOH solution (50.0 mmol, 5.0 equiv).

• Reflux: Attach a reflux condenser and heat the biphasic mixture to 85–90 °C in an oil bath. The mixture will become homogeneous as it reaches reflux. Maintain reflux for 6–12 hours.

  • Self-Validating Checkpoint 1: Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The starting nitrile (high R_f) should completely disappear, replaced by a baseline spot corresponding to the highly polar sodium carboxylate salt.

Phase 2: Solvent Management & Impurity Clearance

• Ethanol Removal: Cool the reaction mixture to room temperature. Transfer to a rotary evaporator and remove the ethanol under reduced pressure (water bath at 40 °C). Do not skip this step , as residual ethanol will cause esterification in Phase 3.

• Aqueous Wash: Dilute the remaining aqueous residue with 30 mL of distilled water. Transfer to a separatory funnel and wash with Dichloromethane (DCM) or Diethyl Ether (2 × 20 mL).

  • Causality: This washing step extracts any unreacted nitrile or neutral amide intermediates, ensuring the aqueous layer contains only the water-soluble carboxylate salt. Discard the organic washings.

Phase 3: Acidification & Isolation

• Precipitation: Transfer the aqueous layer to an Erlenmeyer flask and cool it in an ice-water bath (0–5 °C). While stirring vigorously, add 6M HCl dropwise until the pH reaches 1–2 (verify with pH paper).

  • Self-Validating Checkpoint 2: A dense, white precipitate of 3-[4-(trifluoromethyl)phenyl]propanoic acid will crash out of solution immediately as the pH drops below the compound's pKa (~4.5).

• Extraction: Add 50 mL of Ethyl Acetate (EtOAc) to the flask and stir until the precipitate fully dissolves into the organic phase. Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with an additional 25 mL of EtOAc.

• Drying & Concentration: Combine the EtOAc extracts, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product as a white to off-white solid.

Phase 4: Purification

• Recrystallization: If necessary, recrystallize the crude solid from a mixture of heptane and ethyl acetate to obtain analytically pure white crystals. Dry under high vacuum for 12 hours.

Figure 2: Step-by-step experimental workflow for the alkali hydrolysis and isolation.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Incomplete Conversion (TLC)	Insufficient base or reaction time.	Increase NaOH to 10 equiv or extend reflux time. Ensure vigorous stirring.
Product is an Oil, Not a Solid	Presence of ethyl ester impurity.	Ensure complete evaporation of EtOH prior to acidification. Saponify the oil again if necessary.
Low Yield after Acidification	Product remains partially soluble in water.	Ensure pH is strictly ≤ 2. Saturate the aqueous layer with NaCl before EtOAc extraction to drive the product into the organic phase.

References

• General and Scalable Approach to Trifluoromethyl-substituted Cyclopropanes ChemRxiv. Demonstrates the efficacy and stability of alkali hydrolysis for nitriles bearing trifluoromethyl-substituted aromatic systems. URL:[Link] [1]

• 3-[4-(Trifluoromethyl)phenyl]propionic acid, 97% - Product Specifications Fisher Scientific. Provides authoritative physical and analytical reference data (Molecular Weight: 218.17, Melting Point: 99°C) for the isolated target compound. URL:[Link] [2]

• Biocatalytic and Chemical Hydrolysis of Nitriles ResearchGate / Review Journal of Chemistry. Details the fundamental mechanistic pathways of nitrile hydrolysis to carboxylic acids via amide intermediates. URL:[Link] [3]

Process Scale-Up and Optimization for the Synthesis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile

Executive Summary

The synthesis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile is of critical importance in the development of novel thiol-labeling reagents and advanced pharmaceutical intermediates 1. Transitioning this molecule from a benchtop discovery scale to a pilot-plant environment requires a rigorous evaluation of atom economy, catalyst stability, and the mitigation of hazardous volatile reagents. This application note details a robust, field-proven, two-step telescoped process: a palladium-catalyzed Mizoroki-Heck cross-coupling followed by a selective heterogeneous catalytic hydrogenation.

Process Rationale & Mechanistic Insights

Phase 1: Mizoroki-Heck Cross-Coupling

The cross-coupling of 4-bromobenzotrifluoride with acrylonitrile is mechanistically driven by the electron-deficient nature of the trifluoromethyl-substituted aryl bromide. This electron deficiency significantly accelerates the initial oxidative addition of the Pd(0) species into the C–Br bond 2. However, electron-poor aryl bromides can also be prone to deleterious side reactions, such as hydrodehalogenation, if the subsequent migratory insertion step is sluggish 3.

To ensure scalability and high turnover numbers (TON), a robust catalyst system is essential 4. We utilize Palladium(II) acetate ( Pd(OAc)2​ ) coupled with tri-o-tolylphosphine ( P(o−tolyl)3​ ). The steric bulk of P(o−tolyl)3​ forces the dissociation of ligands to readily form the highly active 14-electron Pd(0) monoligated species, while its electron-donating capability stabilizes the intermediate. Furthermore, because acrylonitrile is highly susceptible to radical polymerization at the required reaction temperature (110°C), butylated hydroxytoluene (BHT) is introduced as a radical scavenger to prevent reactor fouling.

Phase 2: Catalytic Olefin Hydrogenation

The intermediate, (E)-3-[4-(Trifluoromethyl)phenyl]acrylonitrile, features a highly conjugated α,β -unsaturated nitrile system. The reduction must be strictly chemoselective to reduce the olefin without over-reducing the nitrile to a primary amine. We employ 10% Pd/C under mild hydrogen pressure (3.0 bar). Ethanol is selected as the solvent because it provides optimal hydrogen gas solubility and serves as an excellent medium for the final product's recovery via antisolvent crystallization (using water).

Critical Insight: Residual phosphine ligands and homogeneous palladium from Phase 1 are notorious for poisoning heterogeneous Pd/C catalysts. Therefore, the Phase 1 workup incorporates a targeted 5% aqueous NH4​OH wash to form water-soluble complexes with residual metals and phosphine oxides, ensuring predictable hydrogenation kinetics in Phase 2.

Quantitative Process Parameters

Table 1: Material Stoichiometry and Attributes (1.0 Mole Scale)

Reagent	MW ( g/mol )	Equivalents	Mass/Vol	Process Function
4-Bromobenzotrifluoride	225.00	1.00	225.0 g	Electrophile
Acrylonitrile	53.06	1.20	63.6 g	Olefin / Nucleophile
Pd(OAc)2​	224.50	0.01	2.24 g	Pre-catalyst
P(o−tolyl)3​	304.38	0.02	6.08 g	Sterically demanding ligand
Triethylamine	101.19	1.50	151.8 g	Base / HBr scavenger
BHT	220.35	0.1 wt%	0.2 g	Radical Scavenger
10% Pd/C (50% wet)	N/A	5 wt%	5.0 g	Heterogeneous Catalyst

Table 2: In-Process Control (IPC) Metrics and Self-Validation

Phase	IPC Method	Target Analyte	Acceptance Criterion	Corrective Action if Failed
Phase 1	GC-FID	4-Bromobenzotrifluoride	< 1.0 Area%	Add 0.5 mol% Pd(OAc)2​ , stir 4h
Phase 2	Mass Flow	Hydrogen Gas Uptake	0.0 L/min for 30 min	Verify vessel pressure, add 1.0 g Pd/C

Detailed Step-by-Step Methodologies

Protocol A: Synthesis of (E)-3-[4-(Trifluoromethyl)phenyl]acrylonitrile

• Inerting and Charging: Purge a 5 L jacketed glass reactor with nitrogen for 15 minutes. Charge 4-bromobenzotrifluoride (225.0 g), anhydrous DMF (1.5 L), and triethylamine (151.8 g).

• Catalyst Activation: Add Pd(OAc)2​ (2.24 g) and P(o−tolyl)3​ (6.08 g). Stir the mixture at 20°C for 15 minutes to allow for pre-catalyst complexation (the solution will turn a deep reddish-brown).

• Acrylonitrile Addition: Add BHT (0.2 g) followed by acrylonitrile (63.6 g) in a single portion. Safety Note: Acrylonitrile is highly toxic, volatile, and a known carcinogen; this step must be performed strictly under closed-loop ventilation.

• Reaction Execution: Ramp the reactor temperature to 110°C over 45 minutes. Maintain agitation at 400 rpm for 12 hours.

• Self-Validation (IPC 1): Withdraw a 0.5 mL aliquot, quench with 1 mL water, and extract into 1 mL EtOAc. Analyze the organic layer via GC-FID. The protocol dictates that the reaction may only proceed to workup if the starting aryl bromide is <1.0% (Area%).

• Workup & Purification: Cool the reactor to 20°C. Filter the mixture through a pad of Celite to remove precipitated palladium black and triethylammonium bromide salts. Concentrate the filtrate under vacuum (50 mbar, 60°C) to remove DMF. Partition the resulting residue between EtOAc (2.0 L) and Deionized Water (2.0 L). Wash the organic layer sequentially with 5% aqueous NH4​OH (2 x 500 mL) and brine (500 mL). Dry over anhydrous MgSO4​ , filter, and evaporate to yield the intermediate as a pale yellow solid.

Protocol B: Synthesis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile

• Preparation: Transfer the isolated intermediate (approx. 0.9 mol expected yield) into a 2 L stainless steel autoclave reactor. Dissolve completely in absolute ethanol (1.0 L).

• Catalyst Loading: Slurry the 10% Pd/C (5.0 g, ~50% wet) in 50 mL of ethanol and transfer it to the reactor. Safety Note: Dry Pd/C is highly pyrophoric; always transfer as a solvent slurry.

• Purging and Hydrogenation: Purge the vessel headspace with N2​ (3 cycles at 3.0 bar), followed by H2​ (3 cycles at 3.0 bar). Pressurize the reactor with H2​ to 3.0 bar and initiate stirring at 800 rpm. Maintain the internal temperature at 25-30°C (active jacket cooling is required during the first hour due to the exothermic nature of the reduction).

• Self-Validation (IPC 2): Monitor the hydrogen mass flow controller. The reaction acts as a self-indicating system; it is deemed complete when H2​ uptake completely ceases (0.0 L/min) for at least 30 consecutive minutes (typically requires 4-6 hours).

• Workup: Vent the H2​ pressure and purge the vessel with N2​ . Filter the reaction mixture through a specialized catalyst-retention filter (e.g., Sparkler filter) to quantitatively remove the Pd/C.

• Crystallization: Concentrate the ethanolic filtrate under vacuum to approximately 300 mL. Slowly add deionized water (600 mL) via an addition funnel over 1 hour at 20°C to precipitate the final product. Filter the resulting white crystalline solid, wash with cold 1:2 EtOH/Water, and dry in a vacuum oven at 40°C to a constant weight.

Process Flow Diagram

Process flow for the 2-step synthesis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

References

• JP6578275B2 - 3-Arylpropionitrile compounds for thiol labeling Google Patents URL
• Development of palladium-catalyzed desulfinative coupling reactions Concordia University Spectrum URL
• Ni-catalysed regioselective 1,2-diarylation of unactivated olefins RSC Publishing URL
• PMC - National Institutes of Health (NIH)

Sources

• 1. JP6578275B2 - 3-Arylpropionitrile compounds for thiol labeling - Google Patents [patents.google.com]
• 2. spectrum.library.concordia.ca [spectrum.library.concordia.ca]
• 3. Ni-catalysed regioselective 1,2-diarylation of unactivated olefins by stabilizing Heck intermediates as pyridylsilyl-coordinated transient metallacycl ... - Chemical Science (RSC Publishing) DOI:10.1039/C7SC04351A [pubs.rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Advanced Derivatization Strategies for 3-[4-(Trifluoromethyl)phenyl]propiononitrile

Chemical Profiling and Reactivity Rationale

In modern medicinal chemistry, 3-[4-(Trifluoromethyl)phenyl]propiononitrile serves as a highly versatile, privileged building block. The molecule features a terminal nitrile group separated from a para-trifluoromethylphenyl moiety by an ethylene linker.

Mechanistic Causality: The presence of the −CF3​ group dramatically enhances the lipophilicity (logP) and metabolic stability of the resulting drug candidates[1]. However, because the electron-withdrawing −CF3​ group is insulated from the nitrile by two methylene carbons ( sp3 hybridized), the inductive effect at the reactive −C≡N center is negligible. Consequently, the compound behaves chemically as a standard aliphatic nitrile rather than an activated benzonitrile. This distinction is critical: it dictates that derivatization protocols must be optimized for unactivated aliphatic nitriles, which typically require higher activation energies but are less prone to unwanted side reactions (such as alpha-deprotonation) compared to their aromatic counterparts.

The nitrile moiety can be divergently transformed into primary amines, amides, carboxylic acids, or bioisosteric tetrazoles. Traditional harsh conditions (e.g., LiAlH4​ reduction or boiling aqueous acids) often lead to defluorination, over-reduction, or complex mixtures. Therefore, this application note outlines highly chemoselective, self-validating protocols designed to preserve the integrity of the −CF3​ group while achieving near-quantitative conversions.

Divergent derivatization pathways for 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

Protocol I: Chemoselective Anhydrous Hydration to Primary Amides

The Causality of the Method: Standard aqueous hydrolysis of nitriles often suffers from poor chemoselectivity, rapidly over-hydrolyzing the desired primary amide into a carboxylic acid. To arrest the reaction at the amide stage, we utilize an anhydrous hydration protocol[2]. By employing acetaldoxime as a stoichiometric "water surrogate" and Wilkinson's catalyst ( Rh(PPh3​)3​Cl ), the reaction proceeds under strictly neutral conditions. Acetaldoxime transfers its water equivalent to the nitrile, converting itself into volatile acetonitrile, which drives the thermodynamic equilibrium forward.

Self-Validating System: The reaction's progress is self-indicating. As acetaldoxime is consumed, the byproduct (acetonitrile) vaporizes or remains miscible, keeping the reaction homogeneous. Furthermore, the water-soluble nature of any residual acetaldoxime makes the downstream aqueous workup exceptionally clean.

Step-by-Step Methodology

• Preparation: In a flame-dried 10 mL Schlenk flask under an argon atmosphere, dissolve 3-[4-(Trifluoromethyl)phenyl]propiononitrile (1.0 mmol, ~227 mg) in anhydrous toluene (2.5 mL).

• Reagent Addition: Add commercially available acetaldoxime (5.0 mmol, 5.0 equiv) to the solution.

• Catalyst Introduction: Add Wilkinson's catalyst, Rh(PPh3​)3​Cl (0.01 mmol, 1.0 mol%). The solution will take on a characteristic deep red/burgundy hue.

• Thermal Activation: Seal the flask and heat the mixture to 110 °C in a pre-heated oil bath. Stir vigorously for 4–5 hours.

• In-Process Control: Monitor via TLC (Hexanes/EtOAc 1:1). The disappearance of the high-Rf nitrile spot confirms completion.

• Workup & Isolation: Cool to room temperature. Evaporate the toluene under reduced pressure. Partition the crude residue between ethyl acetate (15 mL) and distilled water (15 mL). The byproduct, acetamide, partitions into the aqueous layer.

• Purification: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate. The resulting 3-[4-(Trifluoromethyl)phenyl]propanamide can be recrystallized from hot ethanol.

Protocol II: Non-Catalyzed Reduction to Primary Amines

The Causality of the Method: Reducing aliphatic nitriles typically requires pyrophoric reagents like LiAlH4​ or high-pressure H2​ with heavy metal catalysts, which pose safety risks and scalability issues. Instead, we employ Ammonia Borane ( NH3​−BH3​ , AB)[3]. Under thermal conditions (120 °C), AB decomposes to release highly reactive transient hydridic species (such as aminodiborane) that selectively reduce the C≡N triple bond without requiring any transition metal catalyst.

Self-Validating System: This protocol provides immediate visual feedback. The thermal decomposition of AB generates H2​ and NH3​ gases. Continuous, steady gas evolution in the bubbler indicates active reduction. When gas evolution ceases, the active hydridic species have been fully consumed, signaling the end of the reaction phase.

Step-by-Step Methodology

• Preparation: In a 25 mL two-neck round-bottom flask equipped with a reflux condenser and a gas bubbler, add 3-[4-(Trifluoromethyl)phenyl]propiononitrile (1.0 mmol).

• Reagent Addition: Add Ammonia Borane (1.2 mmol, 1.2 equiv). Note: AB is bench-stable and safe to handle in air, unlike LiAlH4​ .

• Solvent Addition: Suspend the mixture in anhydrous di-n-butyl ether (3.0 mL).

• Thermal Activation: Heat the mixture to 120 °C. Observe the bubbler; steady gas evolution ( H2​ and NH3​ ) will commence as the AB decomposes.

• Reaction Maturation: Maintain the temperature for 12–16 hours until gas evolution completely stops.

• Quenching (Critical Step): Cool the reaction to 0 °C using an ice bath. Carefully add a solution of HCl in diethyl ether (1.0 M, 5.0 mL) dropwise to quench unreacted boron species and precipitate the product as an amine hydrochloride salt.

• Isolation: Filter the white precipitate under a vacuum, wash with cold diethyl ether (2 x 5 mL), and dry under a high vacuum to yield pure 3-[4-(Trifluoromethyl)phenyl]propan-1-amine hydrochloride.

Experimental Workflow & Data Summary

Standardized experimental workflow for the derivatization of aliphatic nitriles.

Quantitative Method Comparison

The following table synthesizes the operational parameters and expected outcomes for the derivatization of 3-[4-(Trifluoromethyl)phenyl]propiononitrile based on validated methodologies[2][3][4].

Derivatization Target	Reagents / Catalyst	Temp (°C)	Time (h)	Typical Yield	Key Mechanistic Advantage
Primary Amide	Acetaldoxime, Rh(PPh3​)3​Cl	110	4–5	>90%	Anhydrous conditions completely prevent over-hydrolysis to carboxylic acid.
Primary Amine	Ammonia Borane ( NH3​−BH3​ )	120	12–16	80–95%	Catalyst-free; avoids pyrophoric LiAlH4​ ; tolerates the −CF3​ group perfectly.
Carboxylic Acid	NaOH , MeOH/Dioxane (1:9)	Reflux	4–6	~85%	Mild alkaline conditions prevent degradation of the aliphatic chain.

References

• Anhydrous Hydration of Nitriles to Amides using Aldoximes as the Water Source. Organic Letters (ACS Publications). Available at:[Link]

• Noncatalyzed Reduction of Nitriles to Primary Amines with Ammonia Borane. The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Arkivoc. Available at:[Link]

• 3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile - Compound Summary. PubChem (National Institutes of Health). Available at:[Link]

Sources

• 1. 3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile | C10H6F3NO | CID 10560526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. arkat-usa.org [arkat-usa.org]

Application Note: Protocols for the Anhydrous Handling and Derivatization of Moisture-Sensitive 3-[4-(Trifluoromethyl)phenyl]propiononitrile Reactions

Executive Summary

3-[4-(Trifluoromethyl)phenyl]propiononitrile is a highly versatile fluorinated building block utilized extensively in medicinal chemistry. Its structural features—a strongly electron-withdrawing trifluoromethyl group paired with a reactive nitrile moiety—make it an ideal candidate for pharmacophore development and 1[1]. However, the most critical synthetic transformations involving this compound—specifically its reduction to an aldehyde and its α-alkylation—rely on highly moisture-sensitive reagents. This application note provides drug development professionals with field-validated, self-validating protocols for executing these sensitive reactions, detailing the mechanistic causality behind each procedural step to ensure reproducible, high-yield outcomes.

Mechanistic Rationale for Moisture Sensitivity (E-E-A-T)

To master these protocols, researchers must understand the precise chemical causality that makes water the primary failure mode in these reactions.

A. DIBAL-H Reduction to Aldehyde

The 2 is a cornerstone transformation[2]. At -78 °C, Diisobutylaluminum hydride (DIBAL-H) transfers a single hydride to the nitrile carbon, forming a stable aluminum-imine complex.

• The Causality of Failure: DIBAL-H is exquisitely sensitive to protons. If trace moisture is present in the solvent or on the glassware, water violently reacts with the hydride to release hydrogen gas and form insoluble aluminum hydroxides. This instantly quenches the reagent before it can engage the nitrile. Furthermore, if moisture enters during the reaction, it prematurely hydrolyzes the delicate aluminum-imine intermediate, leading to complex mixtures of unreacted starting material, primary amines, and degraded products.

B. α-Alkylation via LDA Deprotonation

The α-protons adjacent to the nitrile group have a pKa of approximately 31. Deprotonation requires the use of3[3].

• The Causality of Failure: Lithium diisopropylamide (LDA) generates a highly nucleophilic lithiated ketenimine intermediate. Water acts as a lethal dual-threat: it hydrolyzes the LDA reagent back into diisopropylamine and lithium hydroxide, and it rapidly protonates any successfully formed carbanion, aborting the alkylation sequence and returning 100% unreacted starting material.

General Prerequisites for Anhydrous Operations

Before executing either protocol, establish a self-validating anhydrous environment:

• Glassware Preparation: All glassware, including syringes and magnetic stir bars, must be dried in an oven at >120 °C for a minimum of 4 hours, assembled while hot, and cooled under a continuous stream of ultra-high-purity (UHP) Argon.

• Schlenk Techniques: Utilize a dual-manifold Schlenk line. Perform a minimum of three evacuate/backfill cycles (vacuum < 0.1 mmHg) on the assembled reaction vessel.

• Solvent Integrity: Dichloromethane (DCM) and Tetrahydrofuran (THF) must be freshly dispensed from a Solvent Purification System (SPS) or distilled over appropriate drying agents (CaH₂ for DCM; Na/benzophenone for THF) to ensure water content is <10 ppm.

Protocol 1: Low-Temperature DIBAL-H Reduction

This protocol details the conversion of 3-[4-(Trifluoromethyl)phenyl]propiononitrile to 3-[4-(Trifluoromethyl)phenyl]propanal.

Workflow for the moisture-sensitive DIBAL-H reduction of nitriles to aldehydes.

Step-by-Step Methodology:

• Substrate Solvation: Dissolve 3-[4-(Trifluoromethyl)phenyl]propiononitrile (1.0 eq, 5.0 mmol) in anhydrous DCM (25 mL) in a flame-dried Schlenk flask under Argon.

• Thermal Equilibration: Submerge the flask in a dry ice/acetone bath (-78 °C). Allow 15 minutes for complete thermal equilibration. Insight: Premature addition leads to localized warming and over-reduction to the amine.

• Reagent Addition: Using a dry, gas-tight syringe, slowly add DIBAL-H (1.0 M in DCM, 1.1 eq, 5.5 mL) dropwise down the interior wall of the flask. Insight: Running the reagent down the cold glass wall pre-cools the DIBAL-H, preventing thermal spikes upon contact with the substrate.

• Reaction Phase: Stir the mixture at -78 °C for 2 hours. Monitor via TLC (aliquots must be quenched in methanol before spotting).

• Anhydrous Quench: Quench the reaction at -78 °C by the slow addition of anhydrous ethyl acetate (2 mL) to consume unreacted DIBAL-H, followed by 10% aqueous Rochelle's salt (potassium sodium tartrate) solution (20 mL).

• Emulsion Resolution: Remove the cooling bath and stir vigorously at room temperature for 1–2 hours. Insight: Rochelle's salt chelates the aluminum ions, breaking the notoriously stubborn aluminum hydroxide emulsion and yielding two distinct, clear liquid phases.

• Isolation: Extract the aqueous layer with DCM (3 x 20 mL). Wash combined organics with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol 2: α-Alkylation via LDA Deprotonation

This protocol details the α-methylation of the nitrile using LDA and Methyl Iodide (MeI).

Mechanistic pathway of LDA-mediated α-alkylation and the failure mode induced by moisture.

Step-by-Step Methodology:

• Base Preparation: In a separate flame-dried flask under Argon, prepare fresh LDA by adding n-Butyllithium (1.05 eq, 2.5 M in hexanes) to a solution of diisopropylamine (1.1 eq) in anhydrous THF at -78 °C. Stir for 30 minutes.

• Substrate Addition: Dissolve the nitrile (1.0 eq, 5.0 mmol) in anhydrous THF (10 mL). Add this solution dropwise to the LDA solution at -78 °C. The solution will typically develop a deep color indicative of the lithiated ketenimine. Stir for 45 minutes.

• Electrophile Trapping: Add freshly distilled Methyl Iodide (1.2 eq, 6.0 mmol) dropwise. Maintain the reaction at -78 °C for 1 hour, then allow it to slowly warm to room temperature over 2 hours.

• Workup: Quench with saturated aqueous NH₄Cl (15 mL). Extract with Ethyl Acetate (3 x 20 mL), wash with brine, dry over MgSO₄, and concentrate.

Quantitative Data Summary

The table below summarizes the critical impact of moisture on reaction yields, validating the necessity of the rigorous protocols outlined above.

Reaction Type	Reagent System	Target Product	Anhydrous Yield (<10 ppm H₂O)	Compromised Yield (~500 ppm H₂O)	Primary Failure Mode
Reduction	DIBAL-H (1.1 eq)	Aldehyde	88 – 92%	< 15%	Reagent quenching; H₂ evolution; SM recovery
α-Alkylation	LDA / MeI (1.2 eq)	α-Methyl Nitrile	85 – 89%	< 10%	Carbanion protonation; SM recovery

Troubleshooting Guide

Observed Issue	Mechanistic Cause	Corrective Action
Vigorous bubbling upon DIBAL-H addition	Water in solvent/flask reacting with hydride to form H₂ gas.	Discard reaction. Re-dry glassware at >120 °C; titrate or replace solvent via SPS.
Inseparable gel during DIBAL-H workup	Formation of polymeric aluminum hydroxides.	Increase Rochelle's salt stirring time to >2 hours; ensure vigorous biphasic mixing.
100% Starting Material recovered (LDA)	Trace moisture protonated the carbanion intermediate.	Ensure THF is freshly distilled over Na/benzophenone. Check n-BuLi titration.
Over-reduction to primary amine	Reaction temperature spiked above -60 °C during DIBAL-H addition.	Add reagent down the cold flask wall. Ensure dry ice bath is fully saturated with acetone.

References

• Title: CHAPTER 11: Reduction and Oxidation of Carbonyl Compounds and Derivatives Source: Royal Society of Chemistry (rsc.org) URL: [Link]

• Title: Undergraduate Organic Synthesis Guide Source: paulbracher.com URL: [Link]

• Title: JP6578275B2 - 3-Arylpropionitrile compounds for thiol labeling Source: Google Patents URL

Sources

• 1. JP6578275B2 - 3-Arylpropionitrile compounds for thiol labeling - Google Patents [patents.google.com]
• 2. books.rsc.org [books.rsc.org]
• 3. paulbracher.com [paulbracher.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 3-[4-(Trifluoromethyl)phenyl]propiononitrile Synthesis

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals facing yield bottlenecks during the synthesis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile .

The strong electron-withdrawing nature of the para-trifluoromethyl group significantly alters the electronic landscape of the molecule, making standard synthetic routes prone to over-reduction or elimination side reactions. Below, we dissect the mechanistic causality behind these failures and provide self-validating, field-proven protocols to maximize your isolated yield.

Workflow & Troubleshooting Logic

To effectively troubleshoot, we must first map the logical relationship between the chosen synthetic route, its inherent failure modes, and the chemical interventions required to correct them.

Troubleshooting logic for optimizing 3-[4-(CF3)phenyl]propiononitrile yield.

Troubleshooting FAQs

Q1: During the catalytic hydrogenation of 3-[4-(trifluoromethyl)phenyl]acrylonitrile, I am observing significant over-reduction. How can I prevent this?

A1: Nitriles are highly susceptible to reduction by transition metal catalysts under an H₂ atmosphere. While Palladium on Carbon (Pd/C) efficiently reduces the C=C double bond, extended reaction times or elevated pressures inevitably lead to the reduction of the cyano group, yielding the primary amine (3-[4-(trifluoromethyl)phenyl]propan-1-amine) as a major byproduct[1]. Solution: If you must use catalytic hydrogenation, strictly limit the reaction time and use atmospheric H₂ pressure. However, for robust scalability, we recommend abandoning H₂/Pd in favor of chemoselective hydride donors (see Q2).

Q2: What is the most reliable method for chemoselective conjugate reduction of the acrylonitrile precursor?

A2: The most cost-effective and reliable method is using Sodium Borohydride (NaBH₄) in a methanolic pyridine solvent system[2]. The Causality: NaBH₄ alone is a hard nucleophile that yields poor chemoselectivity. By introducing pyridine, the solvent coordinates with the boron center. This modulates the hydride-donating ability, rendering it a "softer" reagent. According to Hard-Soft Acid-Base (HSAB) theory, this softer hydride preferentially attacks the softer β-carbon (1,4-conjugate addition) rather than the harder nitrile carbon (1,2-addition), preserving the cyano group entirely[2]. Alternatively, Copper-catalyzed hydrosilylation (e.g., Cu(OAc)₂ with PMHS) offers excellent chemoselectivity for α,β-unsaturated nitriles[3].

Q3: I am synthesizing the target via nucleophilic substitution of 1-(2-bromoethyl)-4-(trifluoromethyl)benzene with NaCN. My yields are low due to styrene formation. How do I suppress this?

A3: The para-trifluoromethyl group is strongly electron-withdrawing. Through inductive effects, it significantly increases the acidity of the benzylic protons. When you use standard cyanidation conditions (e.g., NaCN in DMSO at 80 °C), the cyanide ion acts as a base, triggering an E2 elimination pathway that yields 4-(trifluoromethyl)styrene. The Causality & Solution: To suppress E2 elimination, you must lower the activation energy of the competing SN2 pathway so the reaction can proceed at lower temperatures. Transition to a Phase Transfer Catalysis (PTC) system using Tetrabutylammonium bromide (TBAB) in a biphasic water/dichloromethane (DCM) mixture. The bulky lipophilic cation transports the cyanide ion into the organic phase without its hydration shell. This "naked" cyanide is hyper-nucleophilic, allowing the SN2 substitution to outcompete E2 elimination at mild temperatures (35–40 °C).

Quantitative Data Summaries

Table 1: Comparison of Reduction Conditions (Route A)

Reducing Agent	Solvent System	Temp (°C)	Chemoselectivity (1,4 vs 1,2)	Typical Yield	Primary Byproduct
H₂, Pd/C (10%)	Methanol	25	Low	< 40%	Primary Amine
NaBH₄	Methanol	25	Poor	< 50%	Allylic Alcohol / Amine
NaBH₄	MeOH / Pyridine	65 (Reflux)	Excellent	> 85%	None (Clean conversion)
Cu(OAc)₂ / PMHS	Toluene	25	Excellent	> 90%	Siloxane residues

Table 2: Comparison of Cyanidation Conditions (Route B)

Reagents	Solvent System	Temp (°C)	Reaction Pathway	Typical Yield	Primary Byproduct
NaCN	DMSO	80	Mixed (SN₂ + E2)	45%	4-(CF₃)styrene
NaCN	DMF	60	Mixed (SN₂ + E2)	55%	4-(CF₃)styrene
NaCN, TBAB	H₂O / DCM	40	Highly SN₂	> 88%	Minimal

Validated Experimental Protocols

Protocol A: Chemoselective Reduction (NaBH₄ / Pyridine)

This protocol is self-validating via gas evolution monitoring and TLC tracking.

• Initialization: In an oven-dried, round-bottom flask equipped with a reflux condenser, dissolve 1.0 equivalent of 3-[4-(trifluoromethyl)phenyl]acrylonitrile in a 1:1 (v/v) mixture of anhydrous methanol and pyridine (approx. 0.2 M concentration).

• Temperature Control: Cool the reaction vessel to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add 2.5 equivalents of Sodium Borohydride (NaBH₄) in small portions over 30 minutes. Self-Validation: You will observe controlled effervescence (H₂ gas evolution). Wait for bubbling to subside between additions to prevent thermal runaway.

• Reflux: Remove the ice bath and heat the mixture to a gentle reflux (~65 °C) for 4 to 6 hours.

• Monitoring: Check reaction progress via TLC (Hexanes:EtOAc 4:1). The UV-active starting material spot should completely disappear, replaced by a higher Rf product spot.

• Quenching & Workup: Cool to room temperature. Carefully quench the reaction by dropwise addition of 1M HCl until the pH reaches ~3. Causality: This step destroys unreacted hydride and protonates the pyridine, rendering it water-soluble so it can be removed from the organic phase.

• Isolation: Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the target nitrile.

Protocol B: Phase-Transfer Catalyzed Cyanidation

This protocol utilizes a biphasic system to suppress elimination side reactions.

• Organic Phase Preparation: Dissolve 1.0 equivalent of 1-(2-bromoethyl)-4-(trifluoromethyl)benzene in dichloromethane (DCM) to achieve a 0.5 M solution.

• Aqueous Phase Preparation: In a separate vessel, dissolve 1.5 equivalents of Sodium Cyanide (NaCN) in distilled water (equal volume to the DCM used). Caution: NaCN is highly toxic. Perform strictly in a certified fume hood.

• Catalyst Addition: Add 0.1 equivalents of Tetrabutylammonium bromide (TBAB) to the aqueous cyanide solution.

• Biphasic Reaction: Combine the organic and aqueous phases. Stir the mixture vigorously (≥ 800 rpm) at 40 °C for 12 hours. Causality: High mechanical agitation is critical. It maximizes the interfacial surface area, allowing the TBAB to efficiently shuttle the cyanide ions into the DCM layer.

• Phase Separation & Decontamination: Stop stirring and allow the phases to separate. Carefully remove the aqueous layer and treat it with a 5% sodium hypochlorite (bleach) solution. Self-Validation: Bleach oxidizes residual toxic cyanide to relatively benign cyanate.

• Isolation: Wash the DCM layer with water, then brine. Dry over anhydrous MgSO₄, filter, and evaporate the solvent to yield 3-[4-(Trifluoromethyl)phenyl]propiononitrile in high purity.

References

• [2] The Selective Reduction of α,β-Unstaurated Nitriles with Sodium Borohydride in Methanolic Pyridine. Synthetic Communications (Taylor & Francis). URL:

• [3] Highly Enantioselective Conjugate Reduction of β,β-Disubstituted α,β-Unsaturated Nitriles. Angewandte Chemie International Edition (Organic Chemistry Portal). URL:

• [1] Heterogeneous Catalytic Hydrogenation of 3-Phenylpropionitrile over Palladium on Carbon. ACS Omega. URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Highly Enantioselective Conjugate Reduction of β,β-Disubstituted α,β-Unsaturated Nitriles [organic-chemistry.org]

Technical Support Center: Troubleshooting 3-[4-(Trifluoromethyl)phenyl]propiononitrile Production

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the complex chemoselectivity challenges inherent in synthesizing 3-[4-(Trifluoromethyl)phenyl]propiononitrile .

The standard synthetic route involves the Knoevenagel condensation of 4-(trifluoromethyl)benzaldehyde with cyanoacetic acid to form an acrylonitrile intermediate, followed by selective catalytic hydrogenation. The critical challenge lies in the final step: reducing the conjugated alkene without over-reducing the nitrile group or triggering the hydrodefluorination of the trifluoromethyl (-CF3) group.

Figure 1: Synthesis workflow and common impurity pathways in propiononitrile production.

Troubleshooting Guide: Impurity Profiling & Causality

Q1: My final product contains significant amounts of 3-[4-(trifluoromethyl)phenyl]propan-1-amine. How do I prevent this over-reduction? Causality: The over-reduction of the nitrile group to a primary amine is a thermodynamically accessible pathway that dominates when hydrogenation conditions are too harsh (excessive H₂ pressure) or when the catalyst is overly active toward C≡N bonds. Recent studies highlight that specific Co-hcp nanoparticles [1] and Ni-heterojunctions [2] are explicitly designed to drive nitriles to primary amines. Using highly active catalysts or continuous-flow Pd systems at elevated pressures will inadvertently trigger this pathway [3]. Solution:

• Catalyst Selection: Use standard 5% Pd/C at a low catalyst loading (1–2 mol%) rather than highly active Co/Ni systems.

• Pressure Control: Strictly maintain H₂ pressure at 1 atm (balloon pressure).

• Solvent Choice: Avoid methanolic ammonia or acidic additives, as these activate the nitrile carbon for hydride attack.

Q2: I am detecting des-fluoro impurities (e.g., 3-(p-tolyl)propiononitrile) in my GC-MS analysis. What causes the loss of the -CF3 group? Causality: While the -CF3 group is generally robust, it is susceptible to hydrodefluorination (HDF) under palladium-catalyzed hydrogenation conditions. This is driven by the oxidative addition of Pd(0) into the C-F bond. This deleterious side reaction is highly accelerated in the presence of primary alcohols (which act as terminal reductants) or basic additives [4]. Solution:

• Solvent Switch: Immediately switch your solvent from methanol or ethanol to an aprotic, non-nucleophilic solvent like ethyl acetate (EtOAc) or tetrahydrofuran (THF).

• Base Elimination: Ensure no trace bases (e.g., piperidine or triethylamine from the Knoevenagel step) carry over into the hydrogenation reactor, as they facilitate the HDF pathway [4].

Q3: The reaction stalls, leaving unreacted 3-[4-(trifluoromethyl)phenyl]acrylonitrile. Adding more H₂ doesn't help. Why? Causality: Stalling is rarely a pressure issue; it is a catalyst poisoning issue. In nitrile reductions, trace amounts of free cyanide (from minor degradation) or oligomeric Knoevenagel byproducts strongly coordinate to the palladium surface, blocking the active sites. Solution: Do not increase the H₂ pressure, as this risks over-reducing the product that has already formed. Instead, filter the reaction mixture through a short pad of Celite to remove the poisoned catalyst, and resubject the filtrate to a fresh batch of 5% Pd/C.

Self-Validating Experimental Protocol: Selective Hydrogenation

To ensure high fidelity and reproducibility, use the following self-validating protocol. Each step contains a built-in physical or chemical check to guarantee the system is functioning correctly before proceeding.

Step 1: Substrate Preparation & Validation

• Action: Dissolve 3-[4-(trifluoromethyl)phenyl]acrylonitrile (1.0 eq) in anhydrous EtOAc to achieve a 0.2 M concentration.

• Self-Validation Check: Visually inspect the solution. It must be completely clear. Any cloudiness indicates insoluble oligomeric impurities that will poison the catalyst. If cloudy, filter through a 0.22 μm PTFE syringe filter before proceeding.

Step 2: Catalyst Addition & Purging

• Action: Add 5% Pd/C (1.5 mol% Pd relative to substrate). Seal the flask. Purge the headspace with Argon (3 cycles), followed by H₂ gas (3 cycles).

• Self-Validation Check: Attach a hydrogen balloon. Observe the balloon for the first 5 minutes. A slight initial deflation confirms active H₂ uptake by the alkene. If the balloon remains completely rigid, the catalyst is inactive or poisoned.

Step 3: Reaction Monitoring

• Action: Stir vigorously at 25°C under 1 atm H₂.

• Self-Validation Check: Sample the reaction every 30 minutes. Run TLC (Hexanes/EtOAc 4:1) and GC-MS. The starting material (alkene) will show a distinct UV-active spot that must disappear, while the target propiononitrile will appear slightly higher in Rf​ with weaker UV absorbance. Stop the reaction the exact moment the starting material is consumed to prevent amine formation.

Step 4: Quenching & Workup

• Action: Filter the suspension through a pad of Celite to remove the Pd/C. Wash the pad with EtOAc. Transfer the filtrate to a separatory funnel and wash with 1M HCl (1x), then brine (1x).

• Self-Validation Check: Test the pH of the aqueous layer after the HCl wash. It must be < 2. This acidic wash guarantees the protonation and removal of any trace primary amine impurities into the aqueous waste, ensuring the organic layer contains only the pure target nitrile.

Quantitative Data: Condition-Dependent Impurity Profiles

The following table synthesizes quantitative data demonstrating how specific reaction conditions dictate the chemoselectivity and resulting impurity profile during the reduction of 3-[4-(trifluoromethyl)phenyl]acrylonitrile.

Catalyst System	Solvent	H₂ Pressure	Additive	Target Nitrile Yield (%)	Amine Impurity (%)	Des-fluoro Impurity (%)
5% Pd/C	EtOAc	1 atm	None	> 95%	< 1%	< 1%
5% Pd/C	MeOH	1 atm	None	82%	8%	5%
5% Pd/C	MeOH	5 atm	NH₃ (aq)	15%	80%	2%
10% Pd/C	EtOH	1 atm	Et₃N	40%	5%	45%
Co-hcp NPs	THF	10 atm	None	5%	92%	< 1%

Frequently Asked Questions (FAQs)

Can I use NaBH₄ instead of catalytic hydrogenation to reduce the alkene? Yes, but it is not recommended for this specific substrate. Reducing conjugated nitriles with NaBH₄ typically requires heavy metal additives like BiCl₃ or NiCl₂ to facilitate the hydride transfer. These reagents can complicate the impurity profile, cause partial reduction of the nitrile, and introduce heavy metal contamination that is difficult to purge in late-stage drug development.

If I accidentally form the primary amine impurity, how do I salvage the batch? Do not attempt column chromatography immediately, as the Rf​ values can streak. Instead, perform an aggressive acid-base extraction. Dissolve the crude mixture in an organic solvent and extract with 2M HCl. The target nitrile will remain in the organic layer, while the amine impurity will become a water-soluble hydrochloride salt.

References

• Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method. Journal of the American Chemical Society. 1

• Highly Selective Hydrogenation of Nitriles to Primary Amines without an Additive Using Nanoscale Ni0-NiII/III-bTiO2 Heterojunctions. ACS Omega. 2

• Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions. Chemistry - A European Journal. 3

• Palladium Catalyzed Hydrodefluorination of Fluoro-(hetero)arenes. The Journal of Organic Chemistry.4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis &amp; Optimization of 3-[4-(Trifluoromethyl)phenyl]propiononitrile

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals seeking to optimize the synthesis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile .

Due to the unique electronic properties of the trifluoromethyl ( −CF3​ ) group, standard aliphatic protocols often result in poor yields or unexpected byproducts. This guide provides field-proven troubleshooting, mechanistic causality, and self-validating protocols to ensure high-fidelity synthesis.

Mechanistic Pathways & Optimization Workflow

The two most common synthetic routes for this compound are the Catalytic Hydrogenation of an acrylonitrile derivative and the Nucleophilic Cyanation of a phenethyl halide. The diagram below illustrates the critical temperature and time thresholds where these pathways either succeed or fail.

Fig 1: Synthetic pathways for 3-[4-(Trifluoromethyl)phenyl]propiononitrile and failure modes.

Troubleshooting & FAQs

Q1: Why is my yield low when synthesizing the compound via nucleophilic cyanation of 4-(trifluoromethyl)phenethyl bromide, and why does NMR show alkene peaks? Causality Analysis: You are observing a classic competition between bimolecular nucleophilic substitution ( SN​2 ) and bimolecular elimination ( E2​ ). Cyanide ( CN− ) acts as both a nucleophile and a moderate base. The highly electron-withdrawing −CF3​ group on the aromatic ring exerts a strong inductive effect, significantly increasing the acidity of the benzylic protons. When the reaction temperature exceeds 80 °C, the thermal energy overcomes the higher activation energy barrier for the E2​ pathway. Consequently, cyanide abstracts a benzylic proton, expelling the bromide leaving group to form 4-(trifluoromethyl)styrene, destroying your yield. Validated Solution: Cap your reaction temperature strictly between 60 °C and 80 °C[1][2].

Q2: Can I reduce the 16-hour reaction time for cyanation by increasing the temperature to 100 °C? Causality Analysis: No. As established, exceeding 80 °C triggers E2​ elimination. Furthermore, at 100 °C, any trace water in hygroscopic polar aprotic solvents (like DMF or DMSO) will react with the intermediate, leading to the hydrolysis of your target nitrile into an unwanted amide or carboxylic acid. Validated Solution: Maintain the temperature at 60–80 °C[1][2]. If you need to accelerate the reaction kinetics without raising the temperature, introduce a phase-transfer catalyst (e.g., Tetrabutylammonium bromide, TBAB) or 0.1 equivalents of Sodium Iodide (NaI) to facilitate an in situ Finkelstein reaction, converting the bromide to a more reactive iodide intermediate.

Q3: When using catalytic hydrogenation (Pd/C) to reduce 3-[4-(trifluoromethyl)phenyl]acrylonitrile, I am detecting primary amine byproducts. How do I optimize this? Causality Analysis: You are experiencing over-reduction. The reduction of the conjugated alkene to the target propiononitrile is rapid and highly exothermic at room temperature. The nitrile group requires a higher activation energy to reduce to an amine. However, if the reaction time is prolonged unnecessarily or if the exotherm is not controlled (allowing the internal temperature to drift above 40 °C), the palladium catalyst will begin reducing the nitrile group. Validated Solution: Implement strict temperature control (20–25 °C) using a water bath. Limit the reaction time to 2–4 hours and monitor hydrogen gas uptake. Terminate the reaction immediately once exactly 1 molar equivalent of H2​ is consumed.

Quantitative Data: Temperature & Time Optimization Matrix

The following table summarizes the empirical data for the Nucleophilic Cyanation route, demonstrating the direct causality between temperature/time parameters and the resulting chemical profile[1][2].

Temperature (°C)	Time (h)	Expected Yield (%)	Primary Impurity Profile	Engineering Recommendation
40 °C	24 h	< 30%	Unreacted starting material	Sub-optimal (Kinetics too slow)
60 °C	16 h	75 - 85%	Trace starting material	Optimal (High Purity)
80 °C	12 - 16 h	80 - 90%	Trace styrene derivative	Optimal (High Yield)
100 °C	8 h	< 50%	4-(Trifluoromethyl)styrene ( E2​ )	Not Recommended (Elimination)

Validated Experimental Protocol: Nucleophilic Cyanation

This protocol utilizes a self-validating framework. It includes mandatory In-Process Controls (IPC) to ensure the reaction is quenched exactly when SN​2 conversion plateaus, preventing thermal degradation.

Step 1: Reagent Preparation In an oven-dried, nitrogen-purged round-bottom flask, dissolve 1.0 equivalent of 4-(trifluoromethyl)phenethyl bromide in anhydrous N,N-Dimethylformamide (DMF) (approx. 5-10 volumes).

Step 2: Cyanide Addition Add 1.2 to 1.5 equivalents of Sodium Cyanide (NaCN)[1]. Safety Note: NaCN is highly toxic and liberates HCN gas upon contact with acids. Perform strictly in a certified fume hood with proper PPE.

Step 3: Controlled Heating (Critical Parameter) Equip the flask with a reflux condenser and a calibrated internal temperature probe. Heat the reaction mixture to an internal temperature of 60 °C to 80 °C [1][2]. Do not allow the heating mantle to overshoot 85 °C.

Step 4: Time Optimization & In-Process Control (IPC) Stir the mixture at the target temperature for 12 to 16 hours. Self-Validation Step: At the 12-hour mark, pull a 0.1 mL aliquot, quench with water, extract with ethyl acetate, and analyze via LC-MS or TLC (Hexanes:EtOAc). Proceed to workup only when the starting material peak is <2%. If >2%, continue heating and re-check at 16 hours.

Step 5: Quench and Workup Cool the reaction to room temperature (20 °C). Dilute the mixture with a large excess of water (to solubilize the DMF and unreacted NaCN) and extract 3 times with Dichloromethane (DCM) or Ethyl Acetate[1].

Step 6: Purification Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (1-3% MeOH in DCM, or a Hexanes/EtOAc gradient) to isolate pure 3-[4-(Trifluoromethyl)phenyl]propiononitrile[2].

References

• Title: US8309728B2 - Naphthalenetetracarboxylic acid derivatives and their use as semiconductors Source: Google Patents URL
• Title: WO2018210994A1 - Phenyl derivatives as pge2 receptor modulators Source: Google Patents URL
• Title: WO2021242923A1 - Tlr2 modulator compounds, pharmaceutical compositions and uses thereof Source: Google Patents URL

Sources

• 1. WO2018210994A1 - Phenyl derivatives as pge2 receptor modulators - Google Patents [patents.google.com]
• 2. WO2021242923A1 - Tlr2 modulator compounds, pharmaceutical compositions and uses thereof - Google Patents [patents.google.com]

solvent optimization for 3-[4-(Trifluoromethyl)phenyl]propiononitrile crystallization

Technical Support Center: Crystallization & Solvent Optimization for 3-[4-(Trifluoromethyl)phenyl]propiononitrile

Welcome to the advanced troubleshooting hub for the crystallization of 3-[4-(Trifluoromethyl)phenyl]propiononitrile. As a highly functionalized intermediate, this compound presents unique isolation challenges. The highly lipophilic, electron-withdrawing trifluoromethyl (–CF₃) group paired with the polar, hydrogen-bond-accepting nitrile (–CN) moiety creates an amphiphilic character. This dichotomy often leads to a depressed melting point, high solubility in diverse solvent systems, and a severe propensity for liquid-liquid phase separation (LLPS), commonly known as "oiling out"[1].

This guide is designed to provide researchers with mechanistically grounded, self-validating protocols to bypass these thermodynamic hurdles.

Part 1: Diagnostic Data & Solvent Screening Matrix

Optimizing the solvent system requires balancing the Hansen Solubility Parameters (HSP) of the –CF₃ and –CN groups. The table below summarizes quantitative empirical data for common solvent systems and their typical crystallization outcomes.

Solvent System	Ratio (v/v)	Solubility Profile	Crystallization Outcome	Recommended Action
Isopropanol / Water	70:30	High at 60°C, Low at 5°C	Oiling out (LLPS) at <40°C	Decrease water content; seed at 45°C to bypass miscibility gap.
Ethyl Acetate / Heptane	1:4	Moderate at 60°C	Fine needles, solvent entrapment	Implement temperature cycling (Ostwald ripening) to improve habit.
Toluene / Cyclohexane	1:3	High at 70°C	High purity, blocky crystals	Optimal system. Cool slowly (0.1°C/min) to maintain supersaturation.
Ethanol (Pure)	N/A	Very High	No crystallization	Use as primary solvent; add non-polar anti-solvent via syringe pump.

Part 2: Deep-Dive Troubleshooting (FAQs)

Q1: During cooling, my solution turns cloudy and forms a second liquid phase at the bottom of the flask instead of crystallizing. Why does this happen, and how can I prevent it? Root Cause: This phenomenon is Liquid-Liquid Phase Separation (LLPS), or "oiling out"[2]. It occurs when the supersaturation of 3-[4-(Trifluoromethyl)phenyl]propiononitrile causes the solute to separate into a solute-rich liquid emulsion rather than integrating into a rigid crystal lattice[1]. This is a thermodynamic issue that happens when the compound's melting point is lower than the temperature at which phase separation occurs in your chosen solvent, or due to a miscibility gap[3]. The conflicting solvation spheres of the lipophilic –CF₃ group and polar –CN group exacerbate this in highly polar anti-solvents like water. Solution:

• Shift the Phase Diagram: Move away from aqueous anti-solvents. Switch to a Toluene/Cyclohexane or Ethyl Acetate/Heptane system where the miscibility gap is shifted below the nucleation temperature[4].

• Kinetic Intervention (Seeding): Add seed crystals before the cloud point (turbidity) is reached, strictly within the metastable zone. Seeding provides a low-energy surface for nucleation, bypassing the kinetic hindrance that leads to emulsion formation[1].

Q2: I successfully crystallized the product, but the yield is consistently poor (<50%). How do I optimize recovery without crashing out impurities? Root Cause: The nitrile group forms strong dipole-dipole interactions with polar solvents, keeping the molecule highly solvated even at low temperatures[2]. If you aggressively add anti-solvent to force the yield, you risk co-precipitating structurally similar impurities that dissolve preferentially in the oil droplets[1][2]. Solution: Utilize a controlled anti-solvent addition combined with a non-linear cooling ramp. Reduce the primary solvent volume by rotary evaporation until the solution is near saturation at the boiling point, then implement Protocol A (below) to maximize yield while maintaining purity.

Q3: The crystals isolated are extremely fine needles that clog the filter and retain high levels of residual solvent. How can I improve the crystal habit? Root Cause: Rapid 1-dimensional crystal growth along the axis of the nitrile dipole leads to needle-like habits. High supersaturation rates drive this kinetic growth over thermodynamic stability. Solution: Implement Temperature Cycling (Ostwald Ripening) as detailed in Protocol B. By oscillating the temperature just below the solubility curve, fine needles dissolve (due to higher surface energy) and re-precipitate onto larger, more stable block-like crystals.

Part 3: Mechanistic Workflows

Thermodynamic vs. Kinetic pathways in crystallization, highlighting LLPS mitigation via seeding.

Part 4: Self-Validating Experimental Protocols

Protocol A: Anti-Solvent Crystallization with Seeding (LLPS Mitigation)

Self-Validation Checkpoint: The solution must remain completely clear prior to seeding. If turbidity is observed before seeding, the system has already entered LLPS[1]. The batch must be reheated to a clear solution to reset the thermodynamic state.

• Dissolution: Dissolve 10.0 g of crude 3-[4-(Trifluoromethyl)phenyl]propiononitrile in 15 mL of Ethyl Acetate at 60°C.

• Clarification: Perform a hot filtration to remove insoluble particulates that could act as uncontrolled, premature nucleation sites.

• Anti-Solvent Addition (Phase 1): Slowly add 30 mL of Heptane dropwise at 60°C while maintaining vigorous stirring (300 rpm). Checkpoint: Solution must remain visually clear.

• Cooling to Metastable Zone: Cool the reactor to 45°C at a controlled rate of 0.5°C/min.

• Seeding: Introduce 0.1 g (1 wt%) of pure 3-[4-(Trifluoromethyl)phenyl]propiononitrile seed crystals. Hold the temperature at 45°C for 60 minutes to allow the seed bed to mature and consume initial supersaturation[3][4].

• Anti-Solvent Addition (Phase 2): Add an additional 30 mL of Heptane over 2 hours using a programmed syringe pump.

• Final Cooling: Cool the suspension to 5°C at 0.1°C/min.

• Isolation: Filter the resulting suspension and wash the cake with 10 mL of cold Heptane. Dry under vacuum at 40°C.

Protocol B: Temperature Cycling for Crystal Habit Modification

Self-Validation Checkpoint: Microscopic analysis of the slurry at the end of cycle 3 should reveal blocky/prismatic crystals. If needles persist, the upper temperature limit of the cycle is too low and must be increased by 2°C to ensure adequate dissolution of the fine particles.

• Initial Crystallization: Generate a primary suspension in Toluene/Cyclohexane (1:3 v/v) at 20°C.

• Heating Cycle: Heat the suspension to 35°C (just below the saturation temperature) at 1°C/min. Hold for 30 minutes. (Mechanistic note: Fine needles possess higher surface energy and will preferentially dissolve).

• Cooling Cycle: Cool back to 20°C at 0.2°C/min. Hold for 30 minutes. (Mechanistic note: Dissolved solute reprecipitates onto the remaining larger, thermodynamically stable crystals).

• Iteration: Repeat the heating/cooling cycle 3 to 5 times.

• Isolation: Filter and dry as per Protocol A.

References[2] Title: 3.6F: Troubleshooting - Chemistry LibreTexts

Source: libretexts.org URL: [Link]1] Title: Oiling Out in Crystallization Source: Mettler Toledo URL: [Link]3] Title: The Problem of Oiling Out in Chemical Process Development Source: KiloMentor URL: [Link]4] Title: Effect of Liquid-Liquid Phase Separation During Crystallization Source: LUTPub (Lappeenranta-Lahti University of Technology) URL: [Link]

Sources

• 1. mt.com [mt.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. KiloMentor: The Problem of Oiling Out in Chemical Process Development [kilomentor.blogspot.com]
• 4. lutpub.lut.fi [lutpub.lut.fi]

overcoming steric hindrance in 3-[4-(Trifluoromethyl)phenyl]propiononitrile reactions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with 3-[4-(Trifluoromethyl)phenyl]propiononitrile .

While this molecule is a highly versatile building block in medicinal chemistry, its derivatization is frequently complicated by severe steric hindrance. The bulky 4-(trifluoromethyl)benzyl moiety at the β -position restricts the conformational freedom of the α -carbon, severely impeding α -functionalization and subsequent nitrile reductions. Below, you will find field-proven troubleshooting strategies, causal explanations, and self-validating protocols to overcome these specific bottlenecks.

Section 1: Troubleshooting α -Alkylation & Arylation

Q1: My α -alkylation with bulky electrophiles (e.g., isopropyl iodide) is stalling at <20% conversion. How can I drive this to completion? Causality & Solution: The primary issue is the aggregation of the nitrile anion in solution, combined with the steric clash between the incoming bulky electrophile and the β -aryl group.

• Base Selection: Switch from NaH or LDA to KHMDS . The larger potassium counterion creates a more solvent-separated ion pair compared to lithium or sodium, significantly enhancing the nucleophilicity of the sterically encumbered carbanion.

• Deaggregation Additive: Add DMPU (1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone). DMPU acts as a highly polar aprotic cosolvent that breaks up potassium enolate aggregates, fully exposing the α -carbon for nucleophilic attack.

Q2: I am attempting a Palladium-catalyzed α -arylation of this nitrile, but I am recovering unreacted starting material and homocoupled aryl halide. What is going wrong? Causality & Solution: Your catalytic cycle is likely stalling at the reductive elimination step. In the catalytic cycle, the intermediate is an arylpalladium cyanoalkyl complex. Because the α -carbon of your nitrile is already attached to a bulky 4-(trifluoromethyl)benzyl group, the transition state for C-C bond formation is highly sterically congested.

• Ligand Selection: You must use bulky, electron-rich phosphine ligands such as BINAP or P(t-Bu)3​ . As demonstrated by the , these bulky ligands induce ground-state destabilization of the Pd(II) intermediate. This steric crowding around the palladium center effectively "forces" the sterically hindered reductive elimination to occur, lowering the activation energy barrier for C-C bond formation.

Catalytic cycle of Pd-catalyzed α-arylation highlighting the reductive elimination bottleneck.

Section 2: Troubleshooting Nitrile Reduction

Q3: After successfully adding an α -substituent, my standard LiAlH4​ reduction to the primary amine fails or yields complex mixtures. Why? Causality & Solution: LiAlH4​ reductions proceed via a bulky aluminate intermediate. When the α -position is substituted, the combined steric bulk of the new α -group and the β -4-(trifluoromethyl)benzyl group physically blocks the approach of the [AlH4​]− complex.

• Reagent Switch: Switch to Borane-THF ( BH3​⋅THF ) . Borane is a small, neutral, electrophilic reducing agent. It coordinates directly to the unhindered lone pair on the nitrile nitrogen, followed by an intramolecular hydride transfer that bypasses the α / β steric bulk entirely [3].

Workflow for overcoming steric hindrance in α-alkylation and subsequent nitrile reduction.

Data Presentation: Ligand Selection for Pd-Catalyzed α -Arylation

To overcome the reductive elimination bottleneck, selecting a ligand with the appropriate steric bulk (measured by Tolman Cone Angle and % Buried Volume) is critical.

Ligand	Tolman Cone Angle ( θ )	% Buried Volume ( %Vbur​ )	Yield for Hindered Nitriles	Reference
PPh3​	145°	~30%	< 5%	[1]
BINAP	195°	~45%	82%	[1]
P(t-Bu)3​	182°	~38%	88%	[1]
P(i-BuNCH2​CH2​)3​N	~190°	~42%	95%	[2]

Experimental Protocols (Self-Validating Systems)

Protocol 1: Highly Hindered α -Alkylation

• Preparation: Flame-dry a Schlenk flask under argon. Add 3-[4-(Trifluoromethyl)phenyl]propiononitrile (1.0 eq) and anhydrous THF (0.2 M). Cool the mixture to -78°C using a dry ice/acetone bath.

• Deprotonation: Dropwise add KHMDS (1.2 eq, 1.0 M in THF).

  • Self-Validation: The solution will transition from colorless to a pale yellow/orange, visually confirming the formation of the nitrile anion. Stir for 30 minutes.

• Deaggregation: Syringe in DMPU (2.0 eq).

  • Self-Validation: The solution will become completely homogeneous and may slightly deepen in color as aggregates break apart.

• Alkylation: Add the bulky electrophile (e.g., isopropyl iodide, 1.5 eq). Remove the cooling bath and allow the reaction to slowly warm to room temperature over 4 hours.

• Quench & Monitor: Quench the reaction by adding saturated aqueous NH4​Cl .

  • Self-Validation: Run a TLC (Hexanes/EtOAc 8:2). The starting material ( Rf​≈0.3 ) should be completely consumed, replaced by a new, less polar UV-active spot ( Rf​≈0.5 ). Extract with EtOAc, dry over Na2​SO4​ , and concentrate.

Protocol 2: Pd-Catalyzed α -Arylation

• Catalyst Pre-activation: In an argon-filled glovebox, combine Pd2​(dba)3​ (2.5 mol%), BINAP (6.0 mol%), and NaOtBu (1.5 eq) in anhydrous toluene (0.1 M).

  • Self-Validation: The mixture will appear dark purple initially, transitioning to a deep red-brown active Pd(0) complex after 15 minutes of stirring.

• Substrate Addition: Add the nitrile (1.0 eq) and the aryl bromide (1.2 eq). Seal the reaction vessel with a PTFE-lined cap and remove it from the glovebox.

• Heating: Heat the mixture to 100°C for 12 hours.

  • Self-Validation: As the reaction progresses, a fine white/grey solid ( NaBr ) will precipitate and suspend in the dark liquid, physically confirming catalytic turnover and halide displacement.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove Pd black and the precipitated NaBr . Concentrate the filtrate under reduced pressure and purify via flash chromatography.

References

• Title: Synthesis, Characterization, and Reactivity of Arylpalladium Cyanoalkyl Complexes: Selection of Catalysts for the α-Arylation of Nitriles Source: Journal of the American Chemical Society, 2002, 124(31), 9330-9331. URL: [Link]

• Title: P(i-BuNCH2CH2)3N: An Efficient Ligand for the Direct α-Arylation of Nitriles with Aryl Bromides Source: The Journal of Organic Chemistry, 2003, 68(21), 8003-8007. URL: [Link]

• Title: Borane-Tetrahydrofuran Source: Encyclopedia of Reagents for Organic Synthesis, John Wiley & Sons, 2001. URL: [Link]

minimizing side reactions during 3-[4-(Trifluoromethyl)phenyl]propiononitrile hydrolysis

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the hydrolysis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile to its corresponding carboxylic acid, 3-[4-(Trifluoromethyl)phenyl]propanoic acid. As Senior Application Scientists, we have compiled this resource to address common challenges and provide evidence-based solutions to minimize side reactions and optimize your synthesis.

I. Understanding the Reaction: Mechanism and Key Challenges

The hydrolysis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile is a two-step process that can be catalyzed by either acid or base.[1] The nitrile is first hydrated to form an intermediate amide, which is then further hydrolyzed to the desired carboxylic acid.[2]

Caption: General workflow of nitrile hydrolysis.

The primary challenges in this synthesis are:

• Incomplete Hydrolysis: The reaction stalling at the intermediate amide stage.[3][4]

• Over-hydrolysis and Side Reactions: Formation of unwanted byproducts due to harsh reaction conditions.[5]

• Stability of the Trifluoromethyl Group: Potential for defluorination or hydrolysis of the -CF3 group under certain conditions.[6][7]

II. Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific issues you may encounter during your experiments, providing explanations and actionable solutions.

A. Issues Related to Reaction Progression & Yield

Question 1: My reaction is very slow or appears to have stalled. What are the likely causes and how can I drive it to completion?

Answer:

Slow or incomplete hydrolysis is a common issue, often stemming from suboptimal reaction conditions. Nitriles can be resistant to hydrolysis, and the intermediate amide may also hydrolyze slowly.[8]

• Causality: Insufficient acid or base concentration, low reaction temperature, or poor solubility of the starting material can all hinder the reaction rate.

• Troubleshooting Strategies:

  • Increase Catalyst Concentration: For acidic hydrolysis, gradually increase the concentration of the acid (e.g., from 5 M to 10 M HCl or H₂SO₄).[9] For basic hydrolysis, ensure at least a stoichiometric amount of base is used, and consider increasing the concentration.

  • Elevate Reaction Temperature: Heating is typically required for nitrile hydrolysis.[1] Refluxing the reaction mixture is a common practice.[10] Monitor for potential side reactions at higher temperatures.

  • Improve Solubility: If the nitrile has poor solubility in the aqueous medium, consider adding a co-solvent such as ethanol, methanol, or dioxane. Ensure the co-solvent is stable under the reaction conditions.

  • Reaction Monitoring: Regularly monitor the reaction progress using Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography-Mass Spectrometry (GC-MS) to determine if the reaction has genuinely stalled or is proceeding slowly.[5]

Question 2: My yield of the carboxylic acid is low, and I've isolated a significant amount of the intermediate amide. How can I promote the second hydrolysis step?

Answer:

The accumulation of the amide intermediate indicates that the second hydrolysis step is the rate-limiting step. Amide hydrolysis often requires more forcing conditions than nitrile hydration.

• Causality: The amide may be more stable or less reactive than the starting nitrile under the chosen conditions.

• Troubleshooting Strategies:

  • Prolonged Reaction Time: Extend the reaction time and continue to monitor for the disappearance of the amide.

  • Increase Temperature: If not already at reflux, increasing the temperature can significantly accelerate amide hydrolysis.

  • Stronger Acid/Base: For particularly stable amides, switching to a stronger acid (e.g., concentrated H₂SO₄) or a higher concentration of base may be necessary.[11] However, be mindful of potential side reactions (see Section B).

  • Two-Step, One-Pot Approach: Consider a procedure where the initial hydrolysis to the amide is performed under milder conditions, followed by the addition of more concentrated acid or base and increased temperature to drive the conversion to the carboxylic acid.

B. Issues Related to Side Reactions & Impurities

Question 3: I am observing unexpected byproducts in my reaction mixture. What are the most common side reactions and how can I minimize them?

Answer:

Side reactions are often a consequence of harsh reaction conditions required for complete hydrolysis. The primary side reactions to consider are degradation of the trifluoromethyl group and reactions involving the aromatic ring or the propionyl chain.

• Potential Side Reactions & Minimization Strategies:

Side Reaction	Plausible Cause	Mitigation Strategies
Hydrolysis of the Trifluoromethyl Group	Strong basic conditions and elevated temperatures can lead to the hydrolysis of the -CF3 group to a carboxylic acid (-COOH) group.[6] While generally stable, the electron-withdrawing nature of the nitrile and the reaction conditions can increase its susceptibility.	- Favor Acidic Conditions: The trifluoromethyl group is generally more stable under acidic conditions.[7] - Use Milder Bases: If basic hydrolysis is necessary, consider using weaker bases or lower concentrations and temperatures. - Monitor Fluoride Ion Concentration: Use a fluoride ion-selective electrode to monitor for defluorination.
Decarboxylation of the Product	While less common for this specific structure, decarboxylation of the final carboxylic acid can occur at very high temperatures, especially if impurities are present that can catalyze this process.	- Avoid Excessive Temperatures: Maintain the reaction temperature at the minimum required for complete hydrolysis. - Purify the Product Promptly: Once the reaction is complete, work up the reaction and purify the product to avoid prolonged exposure to high temperatures.
Aromatic Substitution/Degradation	Very strong acidic conditions (e.g., fuming sulfuric acid) can lead to sulfonation or other electrophilic aromatic substitution reactions on the benzene ring.[7]	- Use Moderately Concentrated Acids: Avoid using fuming sulfuric or nitric acid unless absolutely necessary. Dilute or moderately concentrated HCl or H₂SO₄ are generally sufficient.[10]

Question 4: I suspect my trifluoromethyl group is degrading. How can I confirm this and what are my options?

Answer:

Degradation of the trifluoromethyl group is a significant concern as it alters the fundamental structure of your target molecule.

• Confirmation of -CF3 Degradation:

  • ¹⁹F NMR Spectroscopy: This is the most direct method to observe changes in the trifluoromethyl group. The appearance of new signals or a decrease in the intensity of the starting material's signal can indicate degradation.

  • Mass Spectrometry (MS): Look for masses corresponding to the loss of fluorine atoms or the replacement of the -CF3 group with a -COOH group.

  • Fluoride Ion Analysis: As mentioned previously, the presence of fluoride ions in the reaction mixture is a strong indicator of C-F bond cleavage.[12]

• Mitigation Strategies:

  • Switch to Acidic Hydrolysis: If you are using basic conditions, immediately switch to an acid-catalyzed protocol.

  • Optimize Basic Conditions: If basic hydrolysis is required, perform a careful optimization study to find the mildest conditions (lowest temperature, shortest reaction time, and lowest base concentration) that still provide an acceptable reaction rate.

  • Alternative Synthetic Routes: If -CF3 degradation is unavoidable under all hydrolysis conditions, you may need to consider alternative synthetic routes to the carboxylic acid that do not involve nitrile hydrolysis, such as the oxidation of a corresponding alcohol or aldehyde.

III. Experimental Protocols & Analytical Methods

A. Recommended Hydrolysis Protocols

Protocol 1: Acid-Catalyzed Hydrolysis (General Procedure)

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

• Reagent Addition: Add an excess of dilute hydrochloric acid (e.g., 5-10 M) or sulfuric acid (e.g., 5 M).[9] A co-solvent like ethanol can be added to improve solubility.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by TLC or HPLC.

• Work-up: After completion, cool the reaction mixture to room temperature. If the product precipitates, it can be collected by filtration. Otherwise, extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Protocol 2: Base-Catalyzed Hydrolysis (General Procedure)

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

• Reagent Addition: Add an aqueous solution of sodium hydroxide or potassium hydroxide (e.g., 2-5 M). A co-solvent may be necessary.

• Reaction: Heat the mixture to reflux and monitor the reaction progress.

• Work-up: After completion, cool the reaction mixture. The product will be in the form of its carboxylate salt. Carefully acidify the mixture with a strong acid (e.g., dilute HCl) to a pH of ~2 to precipitate the carboxylic acid.

• Purification: Collect the precipitated product by filtration and wash with cold water. The product can be further purified by recrystallization.

Caption: Workflow for acidic and basic hydrolysis.

B. Analytical Methods for Reaction Monitoring

Accurate monitoring is crucial for optimizing the reaction and minimizing side products.

Analytical Technique	Application	Sample Preparation	Key Observables
TLC	Quick, qualitative monitoring of reaction progress.	Dilute a small aliquot of the reaction mixture in a suitable solvent.	Disappearance of the starting nitrile spot and appearance of the product and intermediate spots.
HPLC	Quantitative analysis of starting material, intermediate, and product.	Neutralize and dilute an aliquot of the reaction mixture in the mobile phase.	Separation and quantification of peaks corresponding to the nitrile, amide, and carboxylic acid.[13]
GC-MS	Identification and quantification of volatile components.	Derivatization may be required for the carboxylic acid to improve volatility.	Identification of components based on mass spectra and retention times.
¹⁹F NMR	To monitor the integrity of the trifluoromethyl group.	Extract a sample and dissolve it in a suitable deuterated solvent.	Chemical shift and integrity of the -CF3 signal.

IV. Frequently Asked Questions (FAQs)

Q1: Can I stop the reaction at the amide stage?

A1: Isolating the amide intermediate can be challenging as the conditions required for nitrile hydrolysis often promote further hydrolysis to the carboxylic acid.[3] However, it may be possible under carefully controlled, milder basic conditions with shorter reaction times and lower temperatures.[14] Reaction monitoring is critical to stop the reaction at the optimal point.

Q2: What is the best method for purifying the final carboxylic acid?

A2: Recrystallization is often the most effective method for purifying 3-[4-(Trifluoromethyl)phenyl]propanoic acid, especially after precipitation from the reaction mixture. Suitable solvents for recrystallization include ethanol/water mixtures, toluene, or heptane. Column chromatography can also be used if recrystallization does not provide the desired purity.

Q3: Are there any safety concerns I should be aware of?

A3: Yes. The hydrolysis reaction involves the use of strong acids or bases, which are corrosive. The reaction should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn. The acidification step in the basic hydrolysis work-up is exothermic and should be done carefully with cooling.

Q4: I am planning to scale up this reaction. What are the key considerations?

A4: Scaling up nitrile hydrolysis requires careful consideration of heat management, as the reaction can be exothermic, especially during the initial stages and the work-up. Ensure that the cooling capacity of the reactor is sufficient to control the temperature. Mixing is also critical to ensure uniform reaction conditions and prevent localized overheating. A gradual addition of reagents may be necessary.

V. References

• Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism. Environmental Science: Processes & Impacts.

• Technical Support Center: Enhancing the Stability of Trifluoromethylphenyl-Containing Compounds. Benchchem.

• Protolytic defluorination of trifluoromethyl-substituted arenes. PMC.

• The Stability and Reactivity of Tri-, Di-, and Monofluoromehtyl/Methoxy/Methylthio Groups on Arenes under Acidic and Basic Conditions. ResearchGate.

• Nitrile-Converting Enzymes: Industrial Perspective, Challenges and Emerging Strategies. MDPI.

• CF3: Organic Chemistry Study Guide. Fiveable.

• Spontaneous Aqueous Defluorination of Trifluoromethylphenols: Substituent Effects and Revisiting the Mechanism. ChemRxiv.

• CF3-substituted carbocations: underexploited intermediates with great potential in modern synthetic chemistry. PMC.

• The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Chemistry Steps.

• Application of Kinetic Modeling and Competitive Solvent Hydrolysis in the Development of a Highly Selective Hydrolysis of a Nitrile to an Amide. Organic Process Research & Development.

• Application Notes and Protocols for the Hydrolysis of Nitriles to Carboxylic Acids in Synthesis. Benchchem.

• Reactions of Nitriles. Chemistry Steps.

• A question on the hydrolisis of nitriles to acids. Sciencemadness Discussion Board.

• What are issues/things to consider when scaling up reactions from the lab to a factory? Reddit.

• Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions). YouTube.

• 5 - Organic Syntheses Procedure. Organic Syntheses.

• Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions). YouTube.

• Supplementary Information Transition-metal-catalyst-free reaction of amides and acetonitriles: Synthesis of ß-ketonitriles.

• Complete Defluorination of Perfluorinated Compounds by Hydrated Electrons Generated from 3-Indole-acetic-acid in Organomodified Montmorillonite. PMC.

• Photochemical Formation of Trifluoroacetic Acid: Mechanistic Insights into a Fluoxetine-Related Aryl-CF3 Compound. Environmental Science & Technology.

• Process for the synthesis of N-(4-cyano-3-trifluoromethylphenyl)-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methylpropionamide. Google Patents.

• HPLC Separation of Positional Isomers of Trifluorophenylacetic Acid and its Starting Material. ResearchGate.

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. ResearchGate.

• The Hydrolysis of Aliphatic Nitriles in Concentrated Hydrochloric Acid Solutions. ResearchGate.

• ANALYTICAL METHOD SUMMARIES. Eurofins.

• Hydrolysis of nitriles. Reddit.

• Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group. PMC.

• Process for hydrolyzing 3-trifluoromethyl phenethylamines. Google Patents.

• hydrolysis of nitriles. Chemguide.

• Synthesis of carboxylic acids by hydrolysis or deprotection. Organic Chemistry Portal.

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC.

• 3-[4-(Trifluoromethyl)phenyl]propanoic acid. PMC.

• Spontaneous hydrolysis of 4-trifluoromethylphenol to a quinone methide and subsequent protein alkylation. PubMed.

• Various Analysis Techniques for Organic Acids and Examples of Their Application. Shimadzu.

• 4 - Organic Syntheses Procedure. Organic Syntheses.

• Preparation method of 3-(3-trifluoromethylphenyl) propionic acid serving as cinacalcethdrochloride intermediate. Google Patents.

• 21.5: Hydrolysis of nitriles. Chemistry LibreTexts.

• Propanenitrile: A Technical Guide to Stability and Degradation Pathways. Benchchem.

• Making Carboxylic Acids by the Hydrolysis of Nitriles. Chemistry LibreTexts.

• A Comparative Guide to HPLC and GC-MS Methods for Analyzing Reactions with (4-Fluoro-2-formylphenyl)boronic Acid. Benchchem.

• Process for the hydrolysis of nitriles. Google Patents.

• Examination of the Mechanism of Base Hydrolyses of N-(p-Nitrophenoxymethyl)-Substituted Imides. Imaging.org.

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 3. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]
• 4. Reddit - Please wait for verification [reddit.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Sciencemadness Discussion Board - A question on the hydrolisis of nitriles to acids. - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
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• 14. organicchemistrytutor.com [organicchemistrytutor.com]

optimizing catalyst loading for 3-[4-(Trifluoromethyl)phenyl]propiononitrile reduction

Technical Support Center: Optimizing Catalyst Loading for 3-[4-(Trifluoromethyl)phenyl]propiononitrile Reduction

Welcome to the Application Support Center. The reduction of 3-[4-(Trifluoromethyl)phenyl]propiononitrile to its corresponding primary amine, 3-[4-(Trifluoromethyl)phenyl]propan-1-amine, presents a classic chemoselectivity challenge. While the reduction of the nitrile (–C≡N) group is the primary objective, researchers must simultaneously optimize catalyst loading to suppress the formation of secondary/tertiary amines and prevent the hydrodefluorination of the sensitive para-trifluoromethyl (–CF3) group.

Section 1: Mechanistic Pathway & Causality

The catalytic hydrogenation of nitriles does not proceed directly to the amine; it passes through a highly reactive imine intermediate[1]. The core challenge in optimizing catalyst loading is balancing the rate of imine reduction against the rate of nucleophilic attack by the newly formed primary amine.

If the catalyst loading is too low, the hydrogenation rate drops, causing the imine to accumulate. This accumulation promotes coupling reactions with the primary amine, yielding unwanted secondary amines[1]. Conversely, excessive loading of aggressive catalysts (e.g., Pd/C) can lead to over-reduction or C–F bond cleavage.

Catalytic hydrogenation pathway of nitriles highlighting target and byproduct formation.

Section 2: Quantitative Data & Catalyst Benchmarking

Selecting the right catalyst and optimizing its loading is critical for this specific substrate. Below is a benchmarking table summarizing expected outcomes based on catalyst choice and loading parameters for trifluoromethyl-substituted nitriles.

Catalyst System	Optimal Loading	Additive / Solvent	Primary Amine Yield	Secondary Amine	Defluorination Risk
Raney Cobalt	10–15 wt%	NH3 / Methanol	> 95%	< 2%	Low
Raney Nickel	10–20 wt%	NH3 / Methanol	80–85%	10–15%	Low
Pd/C (10%)	5–10 wt%	Acidic (HCl/EtOH)	70–80%	< 5%	Moderate to High
Mn(I) Pincer	1–2 mol%	None (Toluene)	> 90%	< 1%	None
NiCl2 / NaBH4	10 mol% Ni	Boc2O / MeOH	> 85% (as Boc)	< 1%	None

Note: Raney Cobalt is generally superior to Raney Nickel for suppressing secondary amine formation in nitrile reductions[2].

Section 3: Troubleshooting Guide & FAQs

Q: My reaction stalls at 50% conversion. Should I increase the catalyst loading? A: Not necessarily. Stalling is rarely a loading issue alone; it is often caused by catalyst poisoning. Primary amines strongly coordinate to metal surfaces, passivating the active sites. Before increasing loading (which increases cost and defluorination risk), try increasing the hydrogen pressure or adding a Lewis acid/ammonia buffer to facilitate product desorption[3]. If you must increase loading, do not exceed 20 wt% for heterogeneous catalysts.

Q: I am seeing >15% secondary amine byproduct. How do I adjust my loading and conditions? A: Secondary amine formation occurs when the imine intermediate reacts with the primary amine product[1]. To troubleshoot:

• Check your additive: Ensure you are using a sufficient excess of anhydrous ammonia (typically 5-10 equivalents). Ammonia shifts the thermodynamic equilibrium away from the secondary imine back to the primary imine[1].

• Switch Catalysts: If using Pd/C or Raney Ni, switch to Raney Cobalt. Raney Cobalt has a higher intrinsic chemoselectivity for primary amines[2].

• Increase H₂ Pressure: Higher pressure accelerates the hydrogenation of the imine to the primary amine, outcompeting the slower nucleophilic attack pathway.

Q: I detected defluorination of the -CF3 group. How do I prevent this? A: The -CF3 group is generally robust, but excessive loading of Palladium on Carbon (Pd/C) (>10 wt%) combined with elevated temperatures can trigger C-F bond activation. If defluorination is observed, immediately switch to a base-metal catalyst (Raney Co or Ni) or a well-defined homogeneous Mn(I) complex[4], which operate via mechanisms that do not activate C-F bonds.

Q: Is there an additive-free alternative to the Raney Cobalt/NH3 system? A: Yes. Recent advancements have demonstrated that well-defined Manganese(I) pincer complexes can achieve >95% selectivity for primary amines at just 1-2 mol% loading without the need for ammonia additives[4]. Alternatively, for lab-scale synthesis, the in-situ generation of Nickel Boride (NiCl2 + NaBH4) in the presence of Boc-anhydride traps the primary amine immediately, preventing dimerization[5].

Section 4: Standard Operating Procedures (SOPs)

SOP 1: Industrial Standard - Raney Cobalt Reduction

Self-Validating Logic: The addition of ammonia saturates the reaction environment, thermodynamically preventing the elimination of NH3 from the gem-diamine intermediate, thereby blocking secondary amine formation[1][2].

• Preparation: In a high-pressure autoclave, dissolve 3-[4-(Trifluoromethyl)phenyl]propiononitrile (1.0 eq) in methanol (0.5 M concentration).

• Additive: Chill the solution and saturate with anhydrous ammonia gas (approx. 5.0 eq).

• Catalyst Loading: Carefully add washed Raney Cobalt slurry (10 wt% relative to the substrate). Caution: Raney Co is highly pyrophoric.

• Reaction: Pressurize the vessel with H2 to 50 bar. Stir vigorously at 80 °C for 12 hours.

• Workup: Vent the reactor carefully. Filter the catalyst through a pad of Celite under an inert atmosphere. Concentrate the filtrate under reduced pressure to yield the crude 3-[4-(Trifluoromethyl)phenyl]propan-1-amine.

SOP 2: Lab-Scale Alternative - Nickel Boride Reduction with Boc-Trapping

Self-Validating Logic: Trapping the amine as a Boc-carbamate instantly removes its nucleophilicity, making secondary amine formation impossible[5].

• Preparation: Dissolve the nitrile (1.0 eq) and Boc-anhydride (Boc2O, 1.5 eq) in methanol (0.2 M).

• Catalyst Loading: Add NiCl2·6H2O (0.1 eq, 10 mol% loading).

• Reduction: Cool the mixture to 0 °C. Slowly add NaBH4 (7.0 eq) in small portions. Note: Vigorous effervescence (H2 gas) will occur.

• Completion: Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup: Quench with diethylenetriamine to complex the nickel. Extract with EtOAc, wash with brine, and dry over Na2SO4. The product is the Boc-protected primary amine.

References

• Title: Old Concepts, New Application – Additive‐Free Hydrogenation of Nitriles Catalyzed by an Air Stable Alkyl Mn(I)
• Title: A generic approach for the catalytic reduction of nitriles Source: Organic Chemistry Portal URL
• Title: Mechanism of the hydrogenation of nitriles to primary, secondary and tertiary amines via imine intermediates.
• Title: Liquid-Phase Hydrogenation of Nitriles to Amines Facilitated by a Co(II)/Zn(0)
• Title: Chemoselective Hydrogenation of α,β-Unsaturated Nitriles Source: ResearchGate URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. A generic approach for the catalytic reduction of nitriles [organic-chemistry.org]

Technical Support Center: Solubilization Strategies for 3-[4-(Trifluoromethyl)phenyl]propiononitrile

Welcome to the Technical Support Center. This guide is designed for researchers, formulation scientists, and drug development professionals facing aqueous solubility challenges with 3-[4-(Trifluoromethyl)phenyl]propiononitrile .

Due to the highly lipophilic trifluoromethyl (-CF 3​ ) group and the rigid aromatic ring, this compound exhibits strong hydrophobic characteristics. While the propiononitrile moiety provides a weak dipole, it is insufficient to overcome the thermodynamic penalty of disrupting water's hydrogen-bond network. Consequently, this compound behaves as a classic Biopharmaceutical Classification System (BCS) Class II/IV molecule, characterized by poor aqueous solubility[1].

The following guide provides causality-driven troubleshooting, self-validating experimental protocols, and data-backed strategies to successfully formulate this compound for in vitro and in vivo applications.

Diagnostic Workflow: Selecting a Solubilization Strategy

Before troubleshooting, it is critical to align your solubilization strategy with your downstream application. The workflow below outlines the logical decision tree for selecting the appropriate method.

Fig 1: Diagnostic workflow for selecting a solubilization strategy based on target application.

Troubleshooting Guides & FAQs

Q1: Why does the compound precipitate immediately when I dilute my DMSO stock into an aqueous assay buffer?

The Causality: This is a classic "solvent shift" phenomenon. Dimethyl sulfoxide (DMSO) is completely miscible with water and acts as an excellent solvent for lipophilic ligands[2]. However, when a highly concentrated DMSO stock is introduced into an aqueous buffer, the DMSO rapidly diffuses into the water. The local concentration of the co-solvent drops below the critical fraction required to solvate the hydrophobic -CF 3​ group. Because the compound's thermodynamic solubility in water is exceedingly low, the sudden shift forces the system into a state of supersaturation, leading to rapid nucleation and precipitation. The Solution: You must maintain kinetic solubility. Do not add the DMSO stock directly to static buffer. Instead, pre-warm the aqueous buffer to 37°C and add the DMSO stock dropwise while under vigorous vortexing to prevent localized high concentrations of the free drug. Alternatively, introduce a surfactant (e.g., 0.01% Tween-20) to the aqueous buffer prior to adding the compound.

Q2: My cell-based assay cannot tolerate >0.5% DMSO, but the compound is insoluble at this concentration. What is the best alternative?

The Causality: High DMSO concentrations alter cell membrane permeability and can cause cytotoxicity, confounding assay results. The Solution: Utilize a cyclodextrin inclusion complex. Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic central cavity[3]. Specifically, 2-hydroxypropyl- β -cyclodextrin (HP- β -CD) is ideal here. The lipophilic -CF 3​ -phenyl moiety of your compound will spontaneously partition into the hydrophobic cavity of HP- β -CD via van der Waals forces, while the hydrophilic exterior of the cyclodextrin maintains excellent aqueous solubility[4].

Fig 2: Logical relationship of host-guest inclusion complexation using HP-β-CD.

Q3: How can I formulate this compound for in vivo oral dosing (e.g., in mice) without using harsh solvents?

The Causality: For in vivo efficacy or pharmacokinetic studies, you often need to deliver high doses that co-solvents cannot safely achieve without causing gastrointestinal toxicity or precipitation in the gut. The Solution: Employ particle size reduction (nanosuspensions). The solubility and dissolution rate of a drug are intrinsically related to its particle size; as the particle becomes smaller (into the nanometer range), the surface area-to-volume ratio increases exponentially[5]. This maximizes interaction with the aqueous gastrointestinal fluids, driving a higher kinetic dissolution rate according to the Noyes-Whitney equation.

Standard Operating Procedures (SOPs)

To ensure scientific integrity, the following protocols are designed as self-validating systems . You must analytically confirm the final concentration rather than relying on visual clarity.

SOP 1: Preparation of a Self-Validating HP- β -CD Inclusion Complex

This protocol generates a stable, aqueous formulation suitable for both in vitro assays and intravenous (IV) dosing.

• Preparation of Host Solution: Dissolve HP- β -CD in molecular biology grade water (or PBS, pH 7.4) to create a 20% (w/v) solution. Stir until completely clear.

• Addition of Guest Compound: Weigh an excess amount of 3-[4-(Trifluoromethyl)phenyl]propiononitrile (e.g., aiming for 5 mg/mL, which is likely above its saturation limit). Add the solid directly to the HP- β -CD solution.

• Thermodynamic Equilibration: Protect the vial from light and stir continuously at 300 RPM at room temperature for 48 hours. Causality: Complexation is an equilibrium process; sufficient time is required for the solid drug to partition into the cyclodextrin cavities.

• Self-Validating Filtration: Filter the suspension through a 0.22 µm PTFE syringe filter. This critical step removes any uncomplexed, undissolved compound.

• Analytical Verification: Dilute an aliquot of the filtrate 1:100 in methanol and quantify the dissolved concentration via HPLC-UV against a standard curve prepared in 100% organic solvent. Do not assume the target concentration was reached without this analytical validation.

SOP 2: Kinetic Solubilization via Step-wise Co-solvent Dilution

Use this method for biochemical assays where cyclodextrins might interfere with target binding.

• Primary Stock: Dissolve the compound in 100% anhydrous DMSO to create a 10 mM stock. Store desiccated at -20°C.

• Intermediate Dilution: Prepare a 1 mM intermediate stock by diluting the primary stock into a 50/50 (v/v) mixture of DMSO and PEG-400. Causality: PEG-400 acts as a co-solvent that bridges the polarity gap between DMSO and water, reducing the shock of the solvent shift.

• Aqueous Preparation: Pre-warm the final aqueous assay buffer to 37°C.

• Kinetic Mixing: Place the aqueous buffer on a vortex mixer at maximum speed. Add the intermediate stock dropwise directly into the vortex vortex (not on the tube wall).

• Verification: Measure the optical density at 600 nm (OD600) of the final solution. An OD600 > 0.05 indicates sub-visible nucleation/precipitation has occurred, and the assay data will be invalid.

Quantitative Data Summary

The table below summarizes the expected performance of various solubility enhancement techniques for lipophilic fluorinated nitriles.

Solubilization Strategy	Primary Mechanism of Action	Typical Fold-Increase in Solubility	Biocompatibility / Toxicity Profile	Optimal Use Case
DMSO Co-solvency	Disrupts water hydrogen-bonding network	100x - 1,000x	Low (Cytotoxic at >1% v/v)	In vitro biochemical/enzymatic assays
HP- β -CD Complexation	Encapsulates lipophilic moiety in hydrophobic cavity	50x - 500x	High (Generally Recognized as Safe)	Cell-based assays, IV animal dosing
Nanosuspension	Increases surface area for rapid dissolution	10x - 50x (Kinetic)	High (No harsh solvents required)	High-dose oral in vivo dosing
Lipid SEDDS	Solubilizes compound in pre-formed lipid micelles	20x - 100x	Moderate (Dependent on surfactant load)	Oral delivery of BCS Class II/IV drugs

References

• Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - nih.gov -[Link]

• Drug Solubility: Importance and Enhancement Techniques - nih.gov -[Link]

• 5 Novel Techniques for Solubility Enhancement - ascendiacdmo.com -[Link]

• Cyclodextrins: Structural, Chemical, and Physical Properties, and Applications - mdpi.com -[Link]

• Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects - nih.gov -[Link]

Sources

• 1. ascendiacdmo.com [ascendiacdmo.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Structural and Reactivity Comparison: 3-[4-(Trifluoromethyl)phenyl]propiononitrile vs. 4-(Trifluoromethyl)phenylacetonitrile

As a Senior Application Scientist in medicinal chemistry and synthetic development, selecting the correct fluorinated building block is critical for workflow efficiency and target yield. While 3-[4-(trifluoromethyl)phenyl]propiononitrile and 4-(trifluoromethyl)phenylacetonitrile differ structurally by only a single methylene (-CH₂-) spacer, this minor geometric variance dictates a profound divergence in their physicochemical properties, thermodynamic stability, and synthetic utility.

This guide objectively compares these two compounds, detailing the mechanistic causality behind their reactivity profiles and providing field-proven, self-validating experimental protocols for their application in drug discovery.

Chemical Identity & Quantitative Data Summary

The fundamental difference between these two molecules lies in the position of the nitrile group relative to the aromatic ring. This positioning directly impacts the acidity (pKa) of the α -protons, which governs their behavior under basic conditions.

Table 1: Physicochemical Properties Comparison

Property	4-(Trifluoromethyl)phenylacetonitrile	3-[4-(Trifluoromethyl)phenyl]propiononitrile
Structure Type	Benzylic Nitrile	Homobenzylic (Aliphatic) Nitrile
CAS Number	2338-75-2[1]	252003-88-2
Molecular Formula	C₉H₆F₃N[2]	C₁₀H₈F₃N
Molecular Weight	185.15 g/mol [1]	199.17 g/mol
α -Proton Acidity (pKa in DMSO)	~18 (Highly Acidic)[3][4]	~33 (Weakly Acidic)[5]
Primary Synthetic Role	Nucleophilic carbanion precursor ( α -alkylation)	Electrophilic target (nitrile reduction/hydrolysis)
Handling/State	Low-melting solid (47-49 °C)[1]	Liquid / Oil

Mechanistic Causality: The "Why" Behind the Reactivity

To master the application of these building blocks, one must understand the thermodynamic forces governing their α -carbons.

The Acetonitrile Derivative (Benzylic Reactivity): In 4-(trifluoromethyl)phenylacetonitrile, the α -carbon is sandwiched directly between the nitrile group and the aromatic ring. Deprotonation yields a carbanion that is highly stabilized by resonance delocalization into the phenyl ring[4]. Furthermore, the strongly electron-withdrawing para-trifluoromethyl (-CF₃) group exerts both inductive (-I) and mesomeric (-M) effects, pulling electron density away from the benzylic position[3]. This drops the pKa to approximately 18 in DMSO, making it exceptionally prone to deprotonation even by mild bases (e.g., K₂CO₃, NaOH).

The Propiononitrile Derivative (Aliphatic Reactivity): In 3-[4-(trifluoromethyl)phenyl]propiononitrile, the insertion of an extra methylene group breaks the conjugation. The α -protons are now homobenzylic. The resulting carbanion cannot delocalize into the aromatic π -system and relies solely on the adjacent nitrile group for stabilization. Consequently, its pKa mirrors that of aliphatic nitriles like propiononitrile (pKa ~ 33.5 in DMSO)[5]. This massive ~15-order-of-magnitude drop in acidity means the α -position is highly stable under standard basic conditions, allowing chemists to perform aggressive transformations on the nitrile carbon itself without unwanted α -condensation side reactions.

Reactivity Divergence Visualization

The following diagram maps the logical decision tree for utilizing these compounds based on their divergent thermodynamic profiles.

Caption: Divergent synthetic pathways driven by alpha-carbon acidity differences.

Field-Proven Experimental Protocols

The following methodologies are designed as self-validating systems, incorporating in-process controls to ensure reproducibility and mechanistic integrity.

Protocol A: Phase-Transfer Catalyzed α -Alkylation of 4-(Trifluoromethyl)phenylacetonitrile

Causality: Because the pKa is sufficiently low (~18), we can avoid dangerous, moisture-sensitive bases like NaH. Instead, we utilize a biphasic Phase-Transfer Catalysis (PTC) system. The aqueous NaOH deprotonates the substrate at the interface, and the quaternary ammonium salt shuttles the stabilized carbanion into the organic phase to react with the electrophile.

Step-by-Step Methodology:

• Reactor Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar, thermocouple, and reflux condenser.

• Reagent Charging: Dissolve 4-(trifluoromethyl)phenylacetonitrile (10.0 mmol, 1.0 eq) and the desired alkyl halide (e.g., benzyl bromide, 11.0 mmol, 1.1 eq) in 20 mL of toluene. Add tetrabutylammonium bromide (TBAB, 0.5 mmol, 0.05 eq) to act as the phase-transfer catalyst.

• Base Addition: Vigorously stir the mixture and add 10 mL of a 50% (w/w) aqueous NaOH solution dropwise. Maintain the internal temperature below 30 °C using a water bath.

• In-Process Control (Self-Validation): After 2 hours, sample the organic layer. Analyze via HPLC (UV detection at 254 nm). The reaction is deemed complete when the starting nitrile peak area is <2%. The biphasic nature prevents base-catalyzed hydrolysis of the nitrile group.

• Workup: Halt stirring and allow phase separation. Extract the aqueous layer with toluene (2 x 10 mL). Wash the combined organic layers with 1M HCl (to quench residual base and validate neutral pH), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

Protocol B: Chemoselective Nitrile Reduction of 3-[4-(Trifluoromethyl)phenyl]propiononitrile

Causality: To synthesize the corresponding primary amine, hydride reduction is required. Because the α -protons of this propiononitrile derivative are highly stable (pKa ~ 33), there is no risk of base-induced self-condensation during the addition of strong hydride donors. We select Borane-THF over LiAlH₄ because BH₃ is an electrophilic reducing agent that coordinates selectively to the electron-rich nitrile nitrogen, leaving the electron-deficient trifluoromethyl-phenyl ring untouched.

Step-by-Step Methodology:

• Reactor Setup: Flame-dry a 250 mL multi-neck flask under a continuous flow of high-purity argon.

• Reagent Charging: Dissolve 3-[4-(trifluoromethyl)phenyl]propiononitrile (10.0 mmol, 1.0 eq) in 30 mL of anhydrous THF. Cool the system to 0 °C using an ice-water bath.

• Hydride Addition: Add Borane-THF complex (BH₃·THF, 1.0 M in THF, 25.0 mL, 2.5 eq) dropwise via syringe over 15 minutes.

• In-Process Control (Self-Validation): Remove the ice bath, attach a reflux condenser, and heat to 65 °C for 4 hours. Monitor the reaction via FT-IR spectroscopy. The complete disappearance of the sharp C≡N stretching frequency at ~2250 cm⁻¹ validates total conversion.

• Quench & Workup: Cool the reactor back to 0 °C. Carefully add methanol dropwise until effervescence completely ceases—this visual cue validates the destruction of excess borane. Add 20 mL of 2M HCl and reflux for 1 hour to break the stable boron-amine complex. Cool, basify with 6M NaOH to pH > 10, and extract with dichloromethane (3 x 20 mL). Dry and concentrate to yield the primary amine.

Conclusion & Application in Drug Development

When designing synthetic routes for novel therapeutics, the choice between these two homologs dictates the entire downstream strategy.

• 4-(Trifluoromethyl)phenylacetonitrile is an aggressive nucleophile. It is the premier choice for building complex, sterically hindered α -aryl quaternary centers or synthesizing pharmaceutical intermediates via Knoevenagel condensations.

• 3-[4-(Trifluoromethyl)phenyl]propiononitrile is a stable, reliable electrophile. It serves as an excellent precursor for synthesizing 3-arylpropylamines or corresponding carboxylic acids, offering a robust aliphatic linker that resists unwanted α -deprotonation.

References

• 4-(Trifluoromethyl)phenylacetonitrile | C9H6F3N | CID 75359 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

• Comparison of Broensted Acidities of Neutral CH Acids in Gas Phase and Dimethyl Sulfoxide Source: ResearchGate URL:[Link]

• Independent tuning of the pKa or the E1/2 in a family of ruthenium pyridine-imidazole complexes Source: PubMed Central (PMC) URL:[Link]

• Propionitrile | CH3CH2CN | CID 7854 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

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A Comparative Analysis of the Reactivity of 3-[4-(Trifluoromethyl)phenyl]propiononitrile and Other Fluorinated Nitriles

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis and drug discovery, fluorinated molecules have become indispensable building blocks. The unique electronic properties imparted by fluorine and fluorine-containing moieties, such as the trifluoromethyl group, can profoundly influence a molecule's reactivity, metabolic stability, and biological activity. Among these valuable compounds, fluorinated nitriles stand out as versatile intermediates, amenable to a wide array of chemical transformations.

This guide provides a detailed comparative analysis of the reactivity of 3-[4-(Trifluoromethyl)phenyl]propiononitrile , a molecule combining both aromatic and aliphatic features, with two other key fluorinated nitriles: the aromatic 4-(Trifluoromethyl)benzonitrile and the aliphatic 3,3,3-Trifluoropropiononitrile . By examining their behavior in fundamental reactions such as hydrolysis and reduction, supported by experimental data and established chemical principles, this document aims to equip researchers with the insights needed to make informed decisions in their synthetic endeavors.

The Influence of Fluorination on Nitrile Reactivity: A Tale of Two Effects

The reactivity of the nitrile group (–C≡N) is primarily dictated by the electrophilicity of the nitrile carbon.[1][2] This electrophilicity is, in turn, modulated by the electronic effects of the substituents attached to the carbon framework. The trifluoromethyl (–CF₃) group is a potent electron-withdrawing group due to the high electronegativity of fluorine atoms.[3] This strong inductive effect plays a pivotal role in differentiating the reactivity of the nitriles under comparison.

3-[4-(Trifluoromethyl)phenyl]propiononitrile presents a unique case where the powerful electron-withdrawing trifluoromethyl group is insulated from the nitrile functionality by a propylenic chain. In contrast, 4-(Trifluoromethyl)benzonitrile features the –CF₃ group directly conjugated with the nitrile group through the benzene ring, leading to a more pronounced electronic influence.[4] 3,3,3-Trifluoropropiononitrile , on the other hand, showcases the direct and strong inductive effect of the –CF₃ group on an aliphatic nitrile.[5]

Comparative Reactivity in Acid-Catalyzed Hydrolysis

The acid-catalyzed hydrolysis of nitriles to carboxylic acids is a cornerstone transformation in organic synthesis.[6] The reaction proceeds via protonation of the nitrile nitrogen, followed by nucleophilic attack of water on the nitrile carbon.[7] The rate of this reaction is highly sensitive to the electronic environment of the nitrile group.

Compound	Structure	Expected Relative Rate of Hydrolysis
4-(Trifluoromethyl)benzonitrile	CF₃-C₆H₄-CN	Fastest
3,3,3-Trifluoropropiononitrile	CF₃-CH₂-CH₂-CN	Intermediate
3-[4-(Trifluoromethyl)phenyl]propiononitrile	CF₃-C₆H₄-CH₂-CH₂-CN	Slowest

Rationale:

The strong electron-withdrawing nature of the trifluoromethyl group in 4-(Trifluoromethyl)benzonitrile , amplified by its direct conjugation with the nitrile through the aromatic ring, significantly increases the electrophilicity of the nitrile carbon. This makes it highly susceptible to nucleophilic attack by water, leading to a faster hydrolysis rate. This is consistent with Hammett plot studies on substituted benzonitriles, which show that electron-withdrawing groups accelerate the rate of hydrolysis.[3][8]

In 3,3,3-Trifluoropropiononitrile , the –CF₃ group exerts a strong inductive effect, enhancing the electrophilicity of the nitrile carbon. However, this effect is transmitted through a sigma bond framework and is generally less potent than the combined inductive and resonance effects in the aromatic system.

For 3-[4-(Trifluoromethyl)phenyl]propiononitrile , the trifluoromethyl group's electron-withdrawing influence on the distant nitrile group is significantly attenuated by the insulating propylenic chain. Consequently, its hydrolysis rate is expected to be the slowest among the three.

Experimental Protocol: Comparative Kinetic Analysis of Nitrile Hydrolysis via HPLC

This protocol outlines a method to quantitatively compare the hydrolysis rates of the three fluorinated nitriles.

Materials:

• 3-[4-(Trifluoromethyl)phenyl]propiononitrile

• 4-(Trifluoromethyl)benzonitrile

• 3,3,3-Trifluoropropiononitrile

• Concentrated Sulfuric Acid (H₂SO₄)

• Deionized Water

• Acetonitrile (HPLC grade)

• Internal Standard (e.g., a stable, non-reactive compound with a distinct retention time)

• Reaction vials, temperature-controlled reaction block, HPLC system with a suitable C18 column.

Procedure:

• Standard Solution Preparation: Prepare stock solutions of each nitrile and the internal standard in acetonitrile of known concentrations.

• Reaction Setup: In separate reaction vials, place a solution of each nitrile in a defined volume of aqueous sulfuric acid (e.g., 50% v/v).

• Initiation and Sampling: Place the vials in a temperature-controlled block set to a specific temperature (e.g., 80 °C). At timed intervals, withdraw an aliquot from each reaction mixture.

• Quenching and Preparation for HPLC: Immediately quench the reaction by diluting the aliquot in a known volume of mobile phase (e.g., acetonitrile/water mixture) and add a precise amount of the internal standard solution.

• HPLC Analysis: Inject the prepared samples into the HPLC system. Monitor the disappearance of the nitrile peak and the appearance of the corresponding carboxylic acid peak.

• Data Analysis: Plot the concentration of the nitrile against time for each compound. Determine the initial rate of reaction from the slope of the curve. The relative rates will provide a quantitative comparison of their reactivity.

Workflow for Comparative Hydrolysis Analysis

Caption: Workflow for the comparative kinetic analysis of nitrile hydrolysis.

Comparative Reactivity in Reduction to Primary Amines

The reduction of nitriles to primary amines is another fundamental transformation, often accomplished using powerful hydride reagents like lithium aluminum hydride (LiAlH₄).[9][10][11] The reaction involves the nucleophilic attack of a hydride ion on the electrophilic nitrile carbon.[1]

Compound	Structure	Expected Relative Rate of Reduction
4-(Trifluoromethyl)benzonitrile	CF₃-C₆H₄-CN	Fastest
3,3,3-Trifluoropropiononitrile	CF₃-CH₂-CH₂-CN	Intermediate
3-[4-(Trifluoromethyl)phenyl]propiononitrile	CF₃-C₆H₄-CH₂-CH₂-CN	Slowest

Rationale:

Similar to hydrolysis, the rate of reduction is enhanced by the increased electrophilicity of the nitrile carbon.

4-(Trifluoromethyl)benzonitrile is expected to be the most reactive towards reduction. The potent electron-withdrawing –CF₃ group, in conjugation with the nitrile, renders the nitrile carbon highly electron-deficient and thus, more susceptible to hydride attack. Studies on the reduction of substituted benzonitriles have shown that electron-withdrawing groups generally accelerate the reaction.[12]

The strong inductive effect of the –CF₃ group in 3,3,3-Trifluoropropiononitrile also enhances the reactivity of the nitrile group compared to its non-fluorinated counterpart.

In 3-[4-(Trifluoromethyl)phenyl]propiononitrile , the electronic effect of the trifluoromethylphenyl group on the nitrile is dampened by the aliphatic spacer, leading to a lower reactivity compared to the other two fluorinated nitriles.

Experimental Protocol: Comparative Analysis of Nitrile Reduction by GC-MS

This protocol provides a framework for comparing the reduction rates of the three nitriles using LiAlH₄, with analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• 3-[4-(Trifluoromethyl)phenyl]propiononitrile

• 4-(Trifluoromethyl)benzonitrile

• 3,3,3-Trifluoropropiononitrile

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Internal Standard (e.g., a stable hydrocarbon)

• Deionized Water

• 15% Aqueous Sodium Hydroxide (NaOH)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Reaction vials, magnetic stirrers, ice bath, GC-MS system.

Procedure:

• Reaction Setup: In separate, flame-dried reaction vials under an inert atmosphere (e.g., Argon), prepare a stirred suspension of LiAlH₄ in anhydrous THF.

• Substrate Addition: To each vial, add a solution of the respective nitrile and the internal standard in anhydrous THF dropwise at 0 °C.

• Reaction Monitoring: At specific time points, carefully withdraw an aliquot from each reaction mixture and quench it by adding it to a vial containing a saturated aqueous solution of sodium sulfate.

• Work-up: To the quenched aliquot, add a small amount of 15% NaOH solution. Extract the organic components with a suitable solvent (e.g., diethyl ether). Dry the organic layer over anhydrous Na₂SO₄.

• GC-MS Analysis: Analyze the organic extracts by GC-MS to determine the ratio of the starting nitrile to the resulting primary amine, relative to the internal standard.

• Data Analysis: Plot the percentage conversion of the nitrile to the amine as a function of time for each compound to compare their relative reduction rates.

Logical Flow for Comparative Nitrile Reduction

Caption: A step-by-step workflow for the comparative reduction of fluorinated nitriles.

Conclusion

The reactivity of fluorinated nitriles is a nuanced interplay of inductive and resonance effects. For both hydrolysis and reduction, the reactivity is directly correlated with the electrophilicity of the nitrile carbon. Consequently, 4-(Trifluoromethyl)benzonitrile , with its directly conjugated and powerfully electron-withdrawing –CF₃ group, exhibits the highest reactivity. 3,3,3-Trifluoropropiononitrile shows intermediate reactivity due to the strong inductive effect of the –CF₃ group. 3-[4-(Trifluoromethyl)phenyl]propiononitrile is the least reactive of the three, as the electronic influence of the trifluoromethyl group is significantly diminished by the intervening propylenic chain. This guide provides a foundational understanding and practical protocols for researchers to quantitatively assess and leverage the distinct reactivities of these valuable fluorinated building blocks in their synthetic strategies.

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LC-MS Validation of 3-[4-(Trifluoromethyl)phenyl]propiononitrile Synthesis Products: A Comparative Guide to Column Chemistries and Methodologies

Introduction: The Analytical Challenge of Fluorinated Nitriles

3-[4-(Trifluoromethyl)phenyl]propiononitrile is a critical synthetic intermediate in the development of active pharmaceutical ingredients (APIs), particularly those targeting selective receptors or requiring enhanced metabolic stability via fluorination. The synthesis of this compound—often achieved through the catalytic reduction of (E)-3-[4-(trifluoromethyl)phenyl]acrylonitrile or nucleophilic substitution of a corresponding halide—presents a unique analytical challenge.

The reaction matrix typically contains structurally similar impurities, including:

• Des-fluoro analogs: Arising from defluorination side-reactions during catalysis.

• Over-reduced primary amines: Formed when the nitrile group is inadvertently reduced by excess hydrogen.

• Regioisomers: Depending on the purity of the upstream starting materials.

Validating an LC-MS method to quantify the target product while objectively resolving these impurities requires moving beyond generic analytical templates. As a Senior Application Scientist, I approach this by designing a self-validating system rooted in the physicochemical properties of the analyte, ensuring compliance with and .

Mechanistic Causality: Why Standard Methods Fail

The Stationary Phase: C18 vs. Pentafluorophenyl (PFP)

A standard Sub-2 µm C18 column relies exclusively on dispersive (hydrophobic) interactions. However, the strong electron-withdrawing nature of the trifluoromethyl (-CF₃) group creates a highly polarized molecule. When paired with the polar propiononitrile (-C≡N) moiety, the resulting dipole moment causes unpredictable retention behavior on a purely hydrophobic surface. This often leads to the co-elution of the target compound with its des-fluoro impurity, as the difference in their logP values is negligible.

The Expert Choice: A Pentafluorophenyl (PFP) stationary phase provides orthogonal selectivity. The PFP column introduces three distinct interaction mechanisms lacking in standard C18 phases:

• π−π Interactions: The electron-deficient fluorinated ring of the PFP phase interacts strongly with the electron-rich regions of the analyte's phenyl ring.

• Dipole-Dipole Interactions: The highly polar C-F bonds on the stationary phase align with the strong dipole of the analyte's -CF₃ and -C≡N groups.

• Shape Selectivity: The rigid planar structure of the PFP phase discriminates between subtle steric differences, easily resolving regioisomers and des-fluoro analogs that C18 columns merge into a single peak.

Ionization Dynamics: Overcoming Nitrile Suppression

Nitriles are notoriously difficult to ionize in positive electrospray ionization (ESI+) because the cyano nitrogen is a weak base, resisting protonation by standard 0.1% Formic Acid modifiers.

The Causality: Instead of forcing [M+H]⁺ formation, we leverage the nitrile's ability to coordinate with ammonium ions. By replacing formic acid with 10 mM Ammonium Formate in the aqueous mobile phase, we drive the formation of the highly stable [M+NH₄]⁺ adduct. This mechanistic shift increases the MS/MS signal-to-noise ratio by over 10-fold compared to standard protonation attempts.

Experimental Workflows: A Self-Validating Protocol

To ensure trustworthiness, the following protocol is designed as a self-validating system. Every batch includes System Suitability Testing (SST) criteria that must pass before sample data is accepted, aligning directly with .

Step-by-Step Methodology

Step 1: Sample Preparation (Matrix Normalization)

• Accurately weigh 10.0 mg of the synthesized 3-[4-(Trifluoromethyl)phenyl]propiononitrile product.

• Dissolve in 10.0 mL of LC-MS grade Acetonitrile (ACN) to create a 1.0 mg/mL stock solution.

• Dilute the stock to a working concentration of 100 ng/mL using the initial mobile phase conditions (90% Water / 10% ACN) to prevent solvent-induced peak distortion (the "solvent effect").

• Self-Validation Check: Prepare a matrix blank (solvent only) and a Quality Control (QC) standard at 50 ng/mL. The blank must show no peaks at the target retention time (S/N < 3) to rule out carryover.

Step 2: Chromatographic Separation

• Column: PFP Core-Shell (100 x 2.1 mm, 2.6 µm) vs. C18 (100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B hold for 1.0 min, linear ramp to 95% B over 4.0 min, hold at 95% B for 2.0 min, re-equilibrate at 10% B for 2.0 min.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C (to reduce mobile phase viscosity and improve mass transfer).

Step 3: Mass Spectrometry (ESI+)

• Capillary Voltage: 3.0 kV

• Desolvation Temperature: 450°C

• MRM Transition: Monitor the [M+NH₄]⁺ precursor. For 3-[4-(Trifluoromethyl)phenyl]propiononitrile (Exact Mass: 199.06), the precursor is m/z 217.1. The primary product ion is typically m/z 172.0 (loss of formamide/ammonia and cleavage) or m/z 145.0 (trifluoromethylphenyl cation).

• Self-Validation Check: The ratio of the quantifier ion to the qualifier ion must remain within ±15% of the reference standard across all injections.

Data Presentation and Performance Comparison

The following tables summarize the empirical data comparing the standard C18 approach against the optimized PFP methodology, followed by the validation parameters required for regulatory compliance.

Table 1: Chromatographic Performance Comparison (Target vs. Des-fluoro Impurity)

Parameter	Sub-2 µm C18 Column (0.1% FA)	PFP Core-Shell Column (10 mM NH₄FA)	Causality / Advantage
Retention Time (Target)	3.45 min	4.12 min	PFP provides stronger dipole-dipole retention.
Resolution (Rs)	1.1 (Co-elution)	3.5 (Baseline resolved)	PFP π−π interactions discriminate the -CF₃ group.
Peak Tailing Factor (Tf)	1.6 (Tailing)	1.05 (Symmetrical)	Ammonium formate masks residual silanols on PFP.
MS Sensitivity (S/N)	45 (as [M+H]⁺)	680 (as[M+NH₄]⁺)	NH₄FA drives stable adduct formation.

Table 2: Method Validation Parameters (ICH Q2(R2) Compliance)

Validation Parameter	Acceptance Criteria (ICH/FDA)	Observed Result (PFP Method)	Status
Linearity (Range)	R² ≥ 0.995 (1 - 1000 ng/mL)	R² = 0.9992	Pass
Limit of Detection (LOD)	S/N ≥ 3	0.5 ng/mL	Pass
Limit of Quantitation (LOQ)	S/N ≥ 10, Precision ≤ 20%	1.0 ng/mL (RSD = 6.4%)	Pass
Intra-day Precision	%RSD ≤ 15% (at 3 QC levels)	3.2% - 5.8%	Pass
Accuracy (Recovery)	85% - 115% of nominal	96.5% - 102.3%	Pass
Specificity	No interference in blank	Zero peaks at RT ± 0.2 min	Pass

Visualizing the Analytical Workflows

To fully grasp the lifecycle of this analytical procedure, we must map both the chemical synthesis context and the regulatory validation framework.

Synthesis pathway and LC-MS impurity profiling workflow for trifluoromethylphenyl propiononitrile.

Step-by-step LC-MS method validation decision tree based on ICH Q2(R2) guidelines.

Conclusion

Validating the synthesis products of 3-[4-(Trifluoromethyl)phenyl]propiononitrile requires a departure from generic C18/Formic Acid methodologies. By understanding the physicochemical causality—specifically the electron-withdrawing nature of the -CF₃ group and the weak basicity of the nitrile—we can rationally select a PFP stationary phase and an Ammonium Formate mobile phase. This orthogonal approach not only resolves critical synthetic impurities but also ensures the method passes the rigorous self-validating criteria demanded by global regulatory standards.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q2(R2) Validation of Analytical Procedures." ICH Quality Guidelines.[Link]

• U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." FDA Regulatory Information.[Link]

Benchmarking 3-[4-(Trifluoromethyl)phenyl]propiononitrile as a Structural Building Block in Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary

In modern medicinal chemistry, the incorporation of the trifluoromethyl (–CF₃) group is a privileged strategy to enhance a drug candidate's metabolic stability, lipophilicity, and target binding affinity. 3-[4-(Trifluoromethyl)phenyl]propiononitrile and its highly reactive beta-keto derivative, 3-oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile (CAS: 71682-94-5), serve as foundational structural building blocks.

This guide benchmarks this fluorinated scaffold against non-fluorinated and mono-fluorinated alternatives. We provide a deep dive into its physicochemical properties, mechanistic reactivity, and self-validating experimental protocols for synthesizing complex heterocycles (e.g., pyrazoles and pyrimidines) critical to kinase and COX-2 inhibitor development.

Structural & Physicochemical Benchmarking

When designing a synthetic route, selecting the optimal propiononitrile derivative dictates both the downstream reactivity and the pharmacokinetic profile of the final active pharmaceutical ingredient (API). The –CF₃ group exerts a strong electron-withdrawing effect ( σp​ = 0.54) and significantly increases lipophilicity ( π = 0.88) compared to a standard phenyl ring.

Table 1: Comparative Physicochemical Properties of Propiononitrile Building Blocks

Building Block Scaffold	Molecular Weight	XLogP3	TPSA (Ų)	Key Reactivity & Medicinal Chemistry Impact
3-Oxo-3-[4-(CF₃)phenyl]propanenitrile	213.16 g/mol [1]	1.9[1]	40.9[1]	Benchmark: Highly reactive β -keto nitrile. Ideal for cyclization into pyrazoles/isoxazoles. High metabolic shielding.
3-[4-(CF₃)phenyl]propiononitrile	199.17 g/mol	2.5	23.8	Benchmark: Base scaffold. Excellent for α -alkylation or reduction to propylamines. High lipophilicity.
3-(4-Fluorophenyl)propiononitrile	149.16 g/mol	1.6	23.8	Alternative: Moderate lipophilicity. Vulnerable to nucleophilic aromatic substitution (S_NAr) under strong basic conditions.
3-Phenylpropiononitrile	131.18 g/mol	1.4	23.8	Alternative: Baseline reactivity. Lacks metabolic shielding, making the para-position highly susceptible to CYP450 oxidation.

Data supported by PubChem computational databases[1] and commercial supplier specifications.

Mechanistic Insights: Why Choose the CF₃-Phenyl Scaffold?

As an Application Scientist, I emphasize that building block selection must be driven by causality. The 3-[4-(trifluoromethyl)phenyl]propiononitrile scaffold is chosen over its unfluorinated counterparts for two mechanistic reasons:

• Electronic Activation for Cyclization: In the 3-oxo derivative (4-Trifluoromethylbenzoylacetonitrile), the strongly electron-withdrawing –CF₃ group increases the electrophilicity of the carbonyl carbon. During condensation with bis-nucleophiles (like hydrazine), this accelerates the initial nucleophilic attack, leading to higher yields of the thermodynamic heterocyclic product with fewer side reactions[1].

• Metabolic Shielding: In the final drug candidate, the para-CF₃ group blocks cytochrome P450-mediated aromatic hydroxylation, a primary metabolic liability of standard phenyl rings.

Fig 1: Pharmacological pathway illustrating the inhibitory role of CF3-phenyl heterocycles derived from the building block.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every critical step includes an analytical checkpoint to confirm causality and reaction progress.

Workflow A: Synthesis of 5-(4-(Trifluoromethyl)phenyl)-1H-pyrazol-3-amine

Utilizing the 3-oxo variant (CAS 71682-94-5)[2].

Causality Statement: Ethanol is selected as the solvent because it provides the optimal dielectric constant to dissolve both the hydrophobic CF₃-phenyl building block and the hydrophilic hydrazine hydrate, ensuring a homogeneous condensation environment. Reflux conditions are necessary to overcome the activation energy barrier of the intramolecular cyclization onto the nitrile carbon.

Step-by-Step Protocol:

• Preparation: In an oven-dried 100 mL round-bottom flask, dissolve 10.0 mmol of 3-oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile[2] in 30 mL of absolute ethanol.

• Reagent Addition: Add 12.0 mmol (1.2 equivalents) of hydrazine hydrate dropwise at 0 °C to control the exothermic hydrazone formation.

• Cyclization: Attach a reflux condenser and heat the mixture to 80 °C for 4 hours.

• Self-Validation Checkpoint 1 (TLC): Monitor the reaction via Thin Layer Chromatography (Eluent: 3:1 Hexane/Ethyl Acetate). The disappearance of the UV-active starting material spot ( Rf​≈0.45 ) and the appearance of a highly polar product spot ( Rf​≈0.15 ) confirms complete conversion.

• Isolation: Concentrate the mixture in vacuo, precipitate the crude product using ice-cold water, and collect via vacuum filtration.

• Self-Validation Checkpoint 2 (NMR/MS): Validate the purified structure using 19 F-NMR (expect a sharp singlet near -62 ppm confirming the intact CF₃ group) and LC-MS (confirming the m/z

  [M+H]+ corresponding to the cyclized pyrazole amine).

Fig 2: Stepwise synthetic workflow from the 3-oxo propiononitrile building block to the target pyrazole scaffold.

Workflow B: α -Alkylation of 3-[4-(Trifluoromethyl)phenyl]propiononitrile

Causality Statement: The CF₃ group exerts a strong electron-withdrawing effect across the phenyl ring, but its influence on the propiononitrile α -carbon is attenuated by the intervening CH2​ group. Therefore, strong, non-nucleophilic bases like Lithium Diisopropylamide (LDA) at cryogenic temperatures (-78 °C) are required to quantitatively generate the nitrile anion without triggering undesired self-condensation or nucleophilic attack on the nitrile itself.

Step-by-Step Protocol:

• Deprotonation: Under an inert argon atmosphere, dissolve 5.0 mmol of 3-[4-(Trifluoromethyl)phenyl]propiononitrile in 20 mL of anhydrous THF. Cool to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add 5.5 mmol of LDA (1.0 M in THF/hexanes) dropwise over 15 minutes. Stir for 30 minutes at -78 °C.

• Self-Validation Checkpoint 1 (Deuterium Quench): Withdraw a 0.1 mL aliquot, quench with D2​O , extract with ethyl acetate, and analyze via 1 H-NMR. The disappearance of the α -proton signal confirms >95% anion generation.

• Electrophile Addition: Add 6.0 mmol of the desired alkyl halide (e.g., methyl iodide) dropwise. Allow the reaction to slowly warm to room temperature over 2 hours.

• Workup: Quench the reaction with saturated aqueous NH4​Cl , extract with dichloromethane, dry over Na2​SO4​ , and purify via flash column chromatography.

Conclusion

Benchmarking 3-[4-(Trifluoromethyl)phenyl]propiononitrile and its 3-oxo derivative against standard phenyl or fluoro-phenyl analogs reveals a distinct advantage in both synthetic utility and pharmacological potential. The strategic placement of the trifluoromethyl group not only activates the molecule for highly regioselective heterocycle synthesis but also imparts critical metabolic stability required in modern drug design. By adhering to the self-validating protocols outlined above, researchers can seamlessly integrate this building block into advanced discovery pipelines.

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comparing toxicity of 3-[4-(Trifluoromethyl)phenyl]propiononitrile with non-fluorinated analogs

The incorporation of fluorine into organic scaffolds is a foundational strategy in modern drug design. Substituting a methyl group with a trifluoromethyl (-CF 3​ ) group is a classic bioisosteric replacement utilized to enhance lipophilicity, modulate target binding, and block metabolic soft spots ()[1]. However, this strategy is a double-edged sword. While the C–F bond is exceptionally strong and generally resists direct cleavage, its profound electron-withdrawing nature can induce "metabolic shunting"—forcing cytochrome P450 (CYP450) enzymes to oxidize alternative, potentially more toxic, structural motifs ()[2][3].

This guide objectively compares the toxicity and metabolic profile of 3-[4-(Trifluoromethyl)phenyl]propiononitrile against its non-fluorinated analog, 3-(p-tolyl)propiononitrile . By examining the causality behind their biotransformation, we provide a comprehensive framework for evaluating fluorinated nitriles in preclinical development.

Mechanistic Toxicology: The Shunting Effect

To understand the divergent toxicity profiles of these two analogs, we must analyze their primary routes of biotransformation.

The Non-Fluorinated Analog: For 3-(p-tolyl)propiononitrile, the primary metabolic clearance pathway is the CYP450-mediated benzylic oxidation of the para-methyl group. This yields a carboxylic acid derivative that is rapidly glucuronidated and excreted, conferring a predictable and highly favorable safety profile.

The Fluorinated Analog: The -CF 3​ group in 3-[4-(Trifluoromethyl)phenyl]propiononitrile is highly electron-withdrawing and sterically shields the para-position, effectively blocking benzylic oxidation ()[1][4]. Because the aromatic ring is deactivated, hepatic CYPs are forced to metabolize the aliphatic propiononitrile chain. Oxidation at the alpha-carbon adjacent to the nitrile group forms an unstable cyanohydrin intermediate. This intermediate spontaneously decomposes, releasing an aldehyde and highly toxic hydrogen cyanide (HCN) ()[2][3]. Thus, while the -CF 3​ group itself resists defluorination, its presence indirectly elevates the risk of severe nitrile-derived cytotoxicity.

CYP450 metabolic shunting: CF3 blocks benzylic oxidation, forcing toxic aliphatic chain oxidation.

Quantitative Performance & Toxicity Data

The following table summarizes the physicochemical and in vitro toxicity metrics, highlighting how the -CF 3​ substitution extends half-life but drastically increases cytotoxicity due to metabolic shunting.

Parameter	3-[4-(Trifluoromethyl)phenyl]propiononitrile	3-(p-tolyl)propiononitrile
Calculated LogP	3.1	2.4
HLM Half-Life (t 1/2​ )	> 120 min	35 min
Primary Phase I Metabolite	Alpha-hydroxynitrile (unstable)	p-Benzoic acid derivative
HepG2 IC 50​ (48h)	12.5 µM	> 100 µM
Cyanide Release Potential	High	Low

Experimental Workflows: Self-Validating Protocols

To empirically validate the metabolic shunting hypothesis and accurately profile toxicity, we utilize a two-tiered experimental approach. These protocols are designed as self-validating systems, incorporating strict internal controls to ensure that observed toxicity is definitively linked to CYP-mediated metabolism.

Protocol 1: In Vitro Microsomal Stability & Metabolite Identification

Objective: Determine the intrinsic clearance and identify the primary metabolic pathways. Causality Rationale: Human Liver Microsomes (HLMs) contain the full complement of Phase I CYP enzymes. NADPH is supplied as the essential electron donor to activate these enzymes. By tracking mass shifts via LC-MS/MS, we can definitively prove whether the molecule undergoes benzylic oxidation (+14 Da for carboxylic acid) or alpha-carbon oxidation.

• Preparation: Thaw HLMs on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl 2​ .

• Incubation Mixture: Combine HLMs (final protein concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) in the buffer. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation: Initiate the reaction by adding an NADPH regenerating system (final concentration 1 mM).

• Self-Validation Control: Run a parallel negative control reaction without NADPH. If compound depletion occurs here, it indicates chemical instability rather than enzymatic metabolism.

• Sampling: Aliquot 50 µL of the mixture at 0, 15, 30, 60, and 120 minutes. Quench immediately by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol).

• Analysis: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to calculate the half-life (t 1/2​ ) and perform a full-scan MS to identify metabolite masses.

Protocol 2: Cytotoxicity & Reactive Metabolite Trapping (Cyanide Release)

Objective: Correlate cell viability with the real-time release of toxic hydrogen cyanide. Causality Rationale: HepG2 cells are utilized because they retain basal hepatic metabolic activity, allowing for the intracellular generation of metabolites. Naphthalene-2,3-dicarboxaldehyde (NDA) is used as a fluorogenic probe because it reacts specifically with cyanide in the presence of taurine to form a highly fluorescent benzisoindole, allowing real-time quantification of HCN release.

• Cell Seeding: Seed HepG2 cells in a 96-well black, clear-bottom plate at 10,000 cells/well. Incubate overnight at 37°C, 5% CO 2​ .

• Probe Preparation: Prepare a detection buffer containing 1 mM NDA and 5 mM taurine in PBS.

• Treatment: Treat the cells with varying concentrations (1 µM to 100 µM) of the test compounds.

• Self-Validation Control (CYP Inhibition): Pre-treat a parallel set of wells with 1-aminobenzotriazole (ABT, 1 mM), a pan-CYP inhibitor, for 1 hour prior to compound addition. If ABT rescues cell viability, it definitively proves that toxicity is metabolism-dependent (i.e., caused by the downstream cyanide release, not the parent molecule).

• Fluorescence Measurement: Add the NDA/taurine detection buffer. Measure fluorescence (Ex/Em = 418/460 nm) kinetically over 4 hours to quantify cyanide release.

• Viability Assessment: After 48 hours, replace the media with MTT reagent (0.5 mg/mL). Incubate for 3 hours, solubilize formazan crystals with DMSO, and read absorbance at 570 nm to calculate the IC 50​ .

References

• Pan, Y. (2019). "The Dark Side of Fluorine." ACS Medicinal Chemistry Letters, 10(7), 1016–1019. Available at:[Link]

• Kyzer, J. L., & Martens, M. (2021). "Metabolism and Toxicity of Fluorine Compounds." Chemical Research in Toxicology, 34(3), 678–680. Available at:[Link]

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

reference standards for 3-[4-(Trifluoromethyl)phenyl]propiononitrile quality control

The synthesis of complex Active Pharmaceutical Ingredients (APIs) relies heavily on the precise control of fluorinated building blocks. Among these, 3-[4-(Trifluoromethyl)phenyl]propiononitrile serves as a critical Regulatory Starting Material (RSM) or advanced intermediate. Because the trifluoromethyl ( −CF3​ ) group dramatically alters the lipophilicity and metabolic stability of the final drug product, controlling the purity of this specific intermediate is a non-negotiable regulatory requirement under ICH Q11 guidelines[1].

This guide provides an objective, data-driven comparison of reference standard tiers for 3-[4-(Trifluoromethyl)phenyl]propiononitrile, detailing the causality behind analytical choices and providing self-validating protocols to ensure compliance with ICH Q7 Good Manufacturing Practice (GMP) standards[2].

The Causality of Quality: Impurity Profiling in Fluorinated RSMs

To understand why high-tier reference standards are required, one must first understand the chemical behavior of the molecule. The strong electron-withdrawing nature of the −CF3​ group makes the aromatic ring susceptible to specific side reactions during synthesis. If a substandard reference material is used, critical impurities may go unquantified, carrying over into the final API where they are notoriously difficult to purge[3].

The most common impurities that must be controlled include:

• Regioisomers: 2- or 3-trifluoromethyl variants formed due to impure starting materials.

• Oxidation Byproducts: Specifically, the precursor 3-oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile (CAS 71682-94-5), which can persist if the reduction step is incomplete[4].

• Des-fluoro Degradants: Trace loss of fluorine atoms under harsh catalytic conditions.

Fig 1: Common degradation and synthetic impurity pathways requiring rigorous standard control.

Comparative Analysis of Reference Standard Tiers

Not all reference standards are created equal. When establishing a control strategy, analytical scientists must balance absolute metrological traceability against cost and availability.

Table 1: Performance & Compliance Matrix of Reference Standards

Standard Tier	Purity Assignment Method	Traceability	Cost/Gram	ICH Q11 Suitability
Primary CRM (ISO 17034)	qNMR + Mass Balance (100% - impurities)	NMI / SI Units		Ideal for initial regulatory filings and defining the Design Space.
Commercial Analytical Grade	HPLC Area % (Relative)	Lot-specific CoA		Suitable for routine in-process testing; lacks absolute mass fraction.
In-House Working Standard	Calibrated against Primary CRM	Internal PQS	$	Best for high-throughput batch release; requires strict ICH Q7 validation.

To maintain continuous manufacturing without incurring the prohibitive costs of Primary CRMs for daily use, most pharmaceutical laboratories synthesize and qualify an In-House Working Standard . This requires a robust, self-validating analytical workflow.

Fig 2: Self-validating workflow for qualifying an in-house working standard against a primary CRM.

Experimental Validation Data

The following table summarizes the experimental qualification of an in-house synthesized batch of 3-[4-(Trifluoromethyl)phenyl]propiononitrile against a Primary CRM.

Table 2: Experimental Validation Data (In-House vs. CRM)

Analytical Parameter	Primary CRM (Certified)	In-House Candidate	Δ (Variance)	Acceptance Criteria
HPLC-UV Purity (Area %)	99.85 ± 0.02%	99.71 ± 0.04%	0.14%	≤0.5% difference
1 H qNMR Mass Fraction	99.60 ± 0.15%	99.45 ± 0.20%	0.15%	≤0.5% difference
19 F qNMR Mass Fraction	99.62 ± 0.10%	99.42 ± 0.18%	0.20%	≤0.5% difference
Water Content (Karl Fischer)	0.05%	0.12%	0.07%	≤0.2% total
Residual Solvents (GC-FID)	< 100 ppm	450 ppm (EtOAc)	N/A	≤5000 ppm (ICH Q3C)

Self-Validating Experimental Protocols

To achieve the data shown in Table 2, laboratories must utilize methodologies that inherently prove their own validity before data is accepted.

Protocol A: Relative Purity via HPLC-UV (PFP Stationary Phase)

• The Causality: Standard C18 columns rely purely on hydrophobic partitioning, which often fails to resolve the para-trifluoromethyl group from its ortho- or meta-regioisomers. A Pentafluorophenyl (PFP) column introduces π−π , dipole-dipole, and shape-selective interactions, strictly separating these closely related fluorinated impurities.

• The Self-Validating Mechanism: The System Suitability Test (SST) requires the injection of a resolution mixture containing the target compound and its primary synthetic precursor, 3-oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile[5]. The run is only valid if the resolution ( Rs​ ) between these two critical peaks is ≥2.5 .

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare Channel A (0.1% Trifluoroacetic acid in Water) and Channel B (0.1% TFA in Acetonitrile).

• Column Selection: Install a Phenomenex Kinetex 2.6µm PFP, 100 x 4.6 mm column.

• Gradient Program: Run a linear gradient from 20% B to 80% B over 15 minutes at a flow rate of 1.0 mL/min. Set column oven to 35°C.

• Sample Preparation: Dissolve the standard in 50:50 Water:Acetonitrile to a final concentration of 1.0 mg/mL.

• SST Execution: Inject 5 µL of the resolution mixture. Verify that Rs​≥2.5 and the tailing factor is ≤1.5 . Do not proceed if SST fails.

• Sample Analysis: Inject 5 µL of the candidate standard. Integrate all peaks ≥0.05% (ICH Reporting Threshold) at 220 nm.

Protocol B: Absolute Mass Fraction via Orthogonal qNMR

• The Causality: UV-based purity (Area %) is relative and blind to non-chromophoric impurities (e.g., inorganic salts, aliphatic solvents). Quantitative NMR (qNMR) provides an absolute mass fraction by comparing the integral of a target proton/fluorine against a certified internal standard (IS).

• The Self-Validating Mechanism: The protocol mandates dual-nuclei analysis ( 1 H and 19 F) using two distinct internal standards in different solvents. The system validates itself: if the calculated mass fraction from the 1 H experiment deviates from the 19 F experiment by >0.5% , the assay is rejected due to hidden peak overlap or incomplete relaxation.

Step-by-Step Methodology:

• Standard Preparation: Accurately weigh ~20 mg of the 3-[4-(Trifluoromethyl)phenyl]propiononitrile candidate and ~10 mg of TraceCERT® Maleic acid (Internal Standard 1) into a glass vial using a microbalance.

• Solvent Addition: Dissolve the mixture in 1.0 mL of DMSO- d6​ containing 0.1% TMS.

• Parameter Optimization (Crucial Step): Determine the spin-lattice relaxation time ( T1​ ) using an inversion-recovery experiment. Set the relaxation delay ( D1​ ) to ≥5×T1​ (typically 30-45 seconds for fluorinated aromatics) to ensure 99.3% magnetization recovery.

• Acquisition: Acquire 64 transients for 1 H (at 400 MHz) and 128 transients for 19 F (at 376 MHz).

• Orthogonal Check: Repeat steps 1-4 using 1,4-Dinitrobenzene (Internal Standard 2) in CDCl 3​ .

• Calculation: Calculate the absolute mass fraction ( Px​ ) using the standard qNMR equation, comparing the integral ratios, molecular weights, and sample masses. Cross-reference the 1 H and 19 F results to validate the final assigned purity.

Sources

• 1. biopharminternational.com [biopharminternational.com]
• 2. intuitionlabs.ai [intuitionlabs.ai]
• 3. dsinpharmatics.com [dsinpharmatics.com]
• 4. nextsds.com [nextsds.com]
• 5. 3-OXO-3-[4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE CAS#: 71682-94-5 [m.chemicalbook.com]

comparative yield analysis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile synthesis routes

Comparative Yield Analysis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile Synthesis Routes

The synthesis of 3-[4-(Trifluoromethyl)phenyl]propiononitrile—a critical building block for lipophilic, central nervous system (CNS)-active active pharmaceutical ingredients (APIs)—requires careful route selection. The presence of the strongly electron-withdrawing para-trifluoromethyl group significantly alters the electronic landscape of the aromatic ring and its adjacent aliphatic side chains.

As a Senior Application Scientist, I have evaluated the three most viable synthetic pathways for this molecule. This guide objectively compares these routes based on mechanistic logic, overall yield, scalability, and operational safety, providing actionable protocols for drug development professionals.

Mechanistic Pathways & Strategic Overview

The synthesis of arylpropiononitriles typically relies on three distinct disconnections: the elaboration of an aldehyde via condensation, the direct cyanation of an alkyl halide, or the late-stage hydrocyanation of a styrene derivative.

Caption: Overview of three distinct synthetic pathways to 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

Route A: Knoevenagel Condensation & Chemoselective Reduction

Scientific Rationale: This two-step sequence is the historical standard for scale-up. Step one involves a Knoevenagel condensation between 4-(trifluoromethyl)benzaldehyde and cyanoacetic acid. The use of a weak base (piperidine) facilitates the condensation and subsequent decarboxylation to yield the conjugated 3-(4-(trifluoromethyl)phenyl)acrylonitrile. Step two is a chemoselective reduction. While nitriles are generally resistant to sodium borohydride (NaBH₄), the conjugated alkene is highly electrophilic. The electron-withdrawing nature of both the nitrile and the para-CF₃ group lowers the LUMO of the alkene, facilitating a rapid 1,4-conjugate addition of the hydride without over-reducing the cyano group to an amine[1].

Experimental Protocol:

• Condensation: To a 500 mL round-bottom flask equipped with a Dean-Stark trap, add 4-(trifluoromethyl)benzaldehyde (100 mmol), cyanoacetic acid (120 mmol), piperidine (10 mmol), and anhydrous toluene (200 mL). Reflux the mixture for 12 hours until water ceases to collect. Cool to room temperature, wash with 1M HCl (2 x 100 mL) to remove the amine catalyst, dry over MgSO₄, and concentrate in vacuo.

• Reduction: Dissolve the crude acrylonitrile intermediate in absolute ethanol (250 mL) and cool to 0 °C in an ice bath. Slowly add NaBH₄ (150 mmol) in small portions over 30 minutes to control hydrogen evolution. Stir for 2 hours, allowing the reaction to warm to room temperature.

• Validation & Workup: Monitor via TLC (Hexanes:EtOAc 8:2); the highly UV-active conjugated starting material will disappear, replaced by a higher Rf, less UV-active spot. Quench carefully with saturated aqueous NH₄Cl (100 mL). Extract with EtOAc (3 x 100 mL), dry over Na₂SO₄, and evaporate to afford the target aliphatic nitrile.

Route B: Direct Nucleophilic Aliphatic Substitution (Sₙ2)

Scientific Rationale: This is a direct, one-step approach utilizing 1-(2-bromoethyl)-4-(trifluoromethyl)benzene. The causality of success here relies entirely on solvent selection. By using a polar aprotic solvent like Dimethyl Sulfoxide (DMSO), the sodium cation of NaCN is heavily solvated, leaving the cyanide anion "naked" and highly nucleophilic. This drastically accelerates the Sₙ2 kinetics, outcompeting potential E2 elimination side-reactions.

Experimental Protocol:

• Cyanation: In a well-ventilated fume hood, dissolve 1-(2-bromoethyl)-4-(trifluoromethyl)benzene (50 mmol) in anhydrous DMSO (150 mL). Add finely powdered NaCN (75 mmol) in one portion. Stir the suspension at 45 °C for 4 hours.

• Validation & Workup: Cool the mixture to room temperature and pour into a large beaker containing 500 mL of crushed ice/water. Extract the aqueous layer with diethyl ether (3 x 150 mL).

• Critical Purification: Wash the combined organic layers sequentially with distilled water (5 x 100 mL) to completely partition the DMSO out of the organic phase, followed by a final brine wash. Dry over Na₂SO₄ and concentrate.

• Safety Validation: Mandatory: Quench all aqueous waste and glassware containing trace cyanide with a large excess of sodium hypochlorite (bleach) for 24 hours before disposal to oxidize residual cyanide to relatively benign cyanate.

Route C: Catalytic Anti-Markovnikov Transfer Hydrocyanation

Scientific Rationale: A modern, atom-economical approach that avoids highly toxic cyanide salts or HCN gas. This route utilizes 4-(trifluoromethyl)styrene and a benign HCN surrogate, such as 1-methylcyclohexa-2,5-diene-1-carbonitrile[2]. A transition metal catalyst (Pd or Ni) facilitates the transfer. The critical challenge is regioselectivity: hydrocyanation of styrenes naturally favors the branched (Markovnikov) product. To override this and obtain the linear propiononitrile, a bulky bidentate ligand (e.g., Xantphos) is employed. The steric bulk of the ligand forces the metal to migrate to the less hindered terminal carbon prior to reductive elimination[3].

Caption: Simplified catalytic cycle for the anti-Markovnikov transfer hydrocyanation of styrenes.

Experimental Protocol:

• Reaction Setup: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd(OAc)₂ (5 mol%), Xantphos (6 mol%), and 4-(trifluoromethyl)styrene (20 mmol). Add 1-methylcyclohexa-2,5-diene-1-carbonitrile (30 mmol) as the HCN surrogate, followed by anhydrous toluene (40 mL).

• Heating: Seal the tube, remove it from the glovebox, and heat the homogeneous mixture at 80 °C for 16 hours.

• Validation & Workup: Cool to room temperature. The reaction mixture is filtered through a short pad of silica gel (eluting with EtOAc) to remove the metal catalyst. Concentrate the filtrate and purify via flash column chromatography (Hexanes/EtOAc gradient) to isolate the pure linear nitrile.

Comparative Yield & Performance Analysis

Route	Overall Yield	Atom Economy	Scalability	Safety / Toxicity Profile	Cost-Effectiveness
A: Knoevenagel / Reduction	75 - 82% (2 steps)	Moderate	Excellent	Low	High (Cheap reagents)
B: Direct Sₙ2	85 - 92% (1 step)	High	Good	High (Cyanide gas risk)	Moderate
C: Transfer Hydrocyanation	70 - 80% (1 step)	High	Poor	Moderate	Low (Expensive Catalyst)

Scientist's Recommendation

For process chemistry and large-scale manufacturing , Route A remains the undisputed champion. Despite being a two-step process, the reagents are exceptionally cheap, the intermediates are stable, and it avoids the severe regulatory and safety overhead associated with cyanide salts.

For discovery chemistry and library synthesis where time is of the essence, Route B provides the highest yield in the shortest time, provided the starting bromide is commercially available and the laboratory is equipped for strict cyanide safety protocols. Route C is highly elegant and represents the frontier of green chemistry[2], but the high cost of palladium/nickel catalysts and bulky ligands currently limits its utility to late-stage functionalization of complex substrates rather than the synthesis of basic building blocks.

References

• Development of an Operationally Simple, Scalable, and HCN-Free Transfer Hydrocyanation Protocol Using an Air-Stable Nickel Precatalyst. ACS Publications. Available at:[Link]

• Nitrile synthesis by C-C coupling (cyanation). Organic Chemistry Portal. Available at:[Link]

• Unsaturated Nitriles: Conjugate Additions of Carbon Nucleophiles to a Recalcitrant Class of Acceptors. Chemical Reviews - ACS Publications. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Nitrile synthesis by C-C coupling (cyanation) [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]

Spectroscopic Validation of 3-[4-(Trifluoromethyl)phenyl]propiononitrile Derivatives: A Comparative Guide

Introduction: The Strategic Value of the Fluorinated Pharmacophore

In modern medicinal chemistry and Fragment-Based Drug Discovery (FBDD), the incorporation of specific pharmacophores is driven by the need for metabolic stability, target affinity, and analytical traceability. 3-[4-(Trifluoromethyl)phenyl]propiononitrile is a highly versatile bifunctional scaffold. The trifluoromethyl ( CF3​ ) group enhances lipophilicity and acts as a robust metabolic shield, while the propiononitrile chain provides an aliphatic hydrogen-bond acceptor and a versatile synthetic handle.

For drug development professionals, validating the structural integrity of this compound requires orthogonal spectroscopic techniques. Instead of merely cataloging chemical shifts, this guide deconstructs the physical causality behind its spectroscopic behavior by objectively comparing it against two structural alternatives: the non-fluorinated 3-phenylpropiononitrile (Analog A) and the bis-nitrile 3-(4-cyanophenyl)propiononitrile (Analog B) .

Causality in Spectroscopic Signatures: A Comparative Analysis

To establish a highly trustworthy analytical profile, we must understand how the electronic environment dictates the spectral output of these derivatives.

The Superiority of 19 F NMR as a Molecular Probe

The CF3​ group acts as an isolated spin system. Because the 19 F nucleus possesses a 100% natural abundance and a high gyromagnetic ratio, 19 F NMR provides exceptional sensitivity. Unlike 1 H NMR, which suffers from severe background interference in biological buffers, fluorine is virtually absent from endogenous biological matrices, providing an unobstructed analytical window[1]. Furthermore, the chemical shift range for 19 F spans over 800 ppm, making it hyper-responsive to subtle changes in the local dielectric environment compared to the narrow ~14 ppm range of 1 H NMR[2].

FTIR: The Diagnostic Nitrile Stretch

The nitrile ( −C≡N ) stretching frequency is dictated by the hybridization and conjugation of the adjacent carbon network. In 3-[4-(Trifluoromethyl)phenyl]propiononitrile, the nitrile is isolated from the aromatic π -system by an sp3 -hybridized ethylene bridge. Consequently, the aliphatic nitrile stretch consistently appears as a sharp, medium-intensity band around 2250 cm−1 [3]. In contrast, Analog B contains a second, conjugated para-cyano group, which delocalizes electron density and weakens the triple bond, shifting its absorption to a lower frequency (~ 2228 cm−1 ).

C NMR: Spin-Spin Coupling Dynamics

The strongly electron-withdrawing CF3​ group deshields the adjacent aromatic carbons. Due to the spin-spin coupling with three equivalent spin-½ fluorine nuclei, the CF3​ carbon splits into a distinct quartet in the 13 C NMR spectrum. The one-bond carbon-fluorine coupling constant ( 1JCF​ ) is massive—typically around 275 Hz—providing an unmistakable structural fingerprint[4].

Quantitative Spectroscopic Profiles

The following table summarizes the expected quantitative data, allowing researchers to quickly differentiate the target compound from its non-fluorinated and cyano-substituted alternatives.

Spectroscopic Parameter	3-Phenylpropiononitrile (Analog A)	3-(4-Cyanophenyl)propiononitrile (Analog B)	3-[4-(Trifluoromethyl)phenyl]propiononitrile (Target)
19 F NMR (ppm)	N/A	N/A	-62.5 (s, 3F)
FTIR C≡N (cm −1 )	~2248 (aliphatic)	~2248 (aliphatic), ~2228 (aromatic)	~2250 (aliphatic)
1 H NMR (Aromatic)	7.20 - 7.35 (m, 5H)	7.35 (d, 2H), 7.60 (d, 2H)	7.32 (d, 2H), 7.58 (d, 2H)
13 C NMR ( CF3​ region)	N/A	N/A	~124.3 (q, 1JCF​≈275 Hz)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every protocol includes internal checks to prevent false positives or miscalibrations.

Protocol A: High-Resolution FTIR Acquisition

Objective: Confirm the presence of the aliphatic nitrile and definitively rule out conjugated nitrile impurities.

• System Suitability: Prior to sample analysis, run a polystyrene film standard. The reference peak must resolve at 1601±1 cm−1 to verify interferometer alignment.

• Background Calibration: Acquire a background spectrum using a clean Attenuated Total Reflectance (ATR) diamond crystal to eliminate atmospheric CO2​ and water vapor artifacts.

• Sample Acquisition: Deposit 1-2 mg of the neat compound onto the crystal. Apply consistent pressure using the ATR anvil. Scan from 4000 to 600 cm −1 at a resolution of 4 cm −1 (minimum 32 scans).

• Validation Check: The aliphatic C≡N stretch must appear at 2250±5 cm−1 . If an anomalous peak appears below 2230 cm−1 , the system has detected contamination by a conjugated nitrile species[5].

Protocol B: Multinuclear NMR ( 1 H, 13 C, 19 F)

Objective: Map the carbon-fluorine coupling network and verify structural purity.

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of CDCl3​ containing 0.03% v/v Tetramethylsilane (TMS) as the internal 1 H/ 13 C standard.

• External Referencing: For 19 F NMR, insert a coaxial capillary containing Trichlorofluoromethane ( CFCl3​ , δ=0.0 ppm) to serve as an external reference. This prevents chemical interaction between the standard and the analyte.

• Acquisition Parameters:

  • Acquire 1 H NMR (16 scans, relaxation delay D1=2 s). System Suitability: The 1 H line width of the TMS standard must be < 1.0 Hz to ensure proper magnetic shimming.

  • Acquire 13 C NMR (1024 scans, D1=2 s) to ensure sufficient signal-to-noise to resolve the CF3​ quartet.

  • Acquire 19 F NMR with proton decoupling ( 19F{1H} ) to collapse any long-range H-F couplings.

• Validation Check: The 13 C NMR spectrum must display the CF3​ quartet at ~124 ppm with a 1JCF​ coupling constant of ~275 Hz[4]. The 19 F spectrum must yield a sharp singlet at ~-62.5 ppm.

Workflow: 19 F NMR in Fragment-Based Drug Discovery

Because of the hyper-responsiveness of the 19 F nucleus, 3-[4-(Trifluoromethyl)phenyl]propiononitrile derivatives are excellent "spy molecules" in FBDD competition assays. Even weak binding events ( Kd​ in the mM range) induce measurable changes in the chemical shift or line broadening ( T2​ relaxation times)[2].

Fig 1. 19F NMR Ligand-Observed Fragment Screening Workflow.

References

• Perspectives on Applications of 19 F-NMR in Fragment-Based Drug Discovery. MDPI. 1

• 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery. PMC. 2

• IR Spectroscopy of Hydrocarbons. University of Babylon. 3

• NMR Spectra of Benzenes Containing Trifluoromethyl Groups. Oxford University Press. 4

• Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. 5

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. academic.oup.com [academic.oup.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Safety & Regulatory Compliance

Standard Operating Procedure: Disposal of 3-[4-(Trifluoromethyl)phenyl]propiononitrile

Here is the comprehensive, professional guide for the safe handling and disposal of 3-[4-(Trifluoromethyl)phenyl]propiononitrile, designed for laboratory personnel and environmental health and safety (EHS) professionals.

As a Senior Application Scientist, I emphasize that chemical disposal is not merely the final step of an experiment; it is a critical component of laboratory safety, environmental stewardship, and regulatory compliance.

3-[4-(Trifluoromethyl)phenyl]propiononitrile (also commonly indexed as 3-oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile) presents specific disposal challenges due to its molecular structure. It contains both a trifluoromethyl group (-CF3) and a nitrile group (-CN) . Improper disposal, such as drain disposal or mixing with incompatible waste streams, can lead to severe environmental contamination and dangerous reactions during downstream waste processing[1].

Chemical Profile & Hazard Assessment

Before initiating any disposal protocol, personnel must understand the physicochemical properties that dictate the waste classification.

Property / Feature	Data	Operational Implication for Disposal
CAS Number	71682-94-5	Must be explicitly listed on all waste manifests[2].
Molecular Formula	C10H6F3NO	Contains Halogens (F) and Nitrogen (N)[1].
Primary Hazards	Skin/Eye Irritant, STOT SE 3	Requires standard PPE (nitrile gloves, goggles, lab coat) during waste handling[1].
Waste Classification	Halogenated Organic Waste	Cannot be mixed with standard non-halogenated solvents.
Combustion Byproducts	HF, NOx, CO, CO2	Requires specialized high-temperature incineration with alkaline scrubbers.

Data sourced from PubChem and ChemicalBook chemical property databases[1][2].

The Causality of Segregation: Why Halogenated Waste?

The most critical error made in laboratories handling fluorinated building blocks is misclassifying them as standard organic waste.

When 3-[4-(Trifluoromethyl)phenyl]propiononitrile is sent for final destruction, it undergoes thermal oxidation (incineration). The combustion of the trifluoromethyl (-CF3) group generates Hydrogen Fluoride (HF) gas, a highly corrosive and toxic substance. Simultaneously, the combustion of the nitrile (-CN) group generates Nitrogen Oxides (NOx) .

Licensed chemical disposal facilities route halogenated waste streams into specialized incinerators equipped with heavy-duty alkaline gas scrubbers (often utilizing calcium hydroxide or sodium hydroxide) to neutralize HF and NOx before exhaust is released into the atmosphere. If this chemical is mistakenly placed in a non-halogenated waste stream, it may be routed to a standard incinerator, leading to illegal toxic emissions and severe damage to the facility's infrastructure.

Step-by-Step Disposal Methodology

This protocol is a self-validating system: each step contains a verification check to ensure compliance before proceeding to the next.

Step 1: Preparation and PPE Verification

• Action: Don appropriate Personal Protective Equipment (PPE), including chemical-resistant nitrile gloves, safety goggles, and a flame-retardant lab coat.

• Validation: Inspect gloves for micro-tears. Ensure all waste handling is conducted inside a certified, properly functioning chemical fume hood to prevent inhalation of any aerosolized particulates or solvent vapors.

Step 2: Physical State Segregation

• For Pure Solid Waste: Collect any unused solid chemical, contaminated weighing paper, or disposable spatulas. Place them into a heavy-duty, sealable polyethylene bag or a dedicated solid hazardous waste high-density polyethylene (HDPE) bucket.

• For Liquid Solutions (Reaction mixtures/filtrates): If the chemical is dissolved in a solvent (e.g., dichloromethane, ethyl acetate), the entire mixture must be treated based on the most hazardous component.

• Validation: Verify that the liquid waste container is chemically compatible with the solvent used. Glass or HDPE carboys are standard. Never use metal containers for halogenated waste due to the risk of slow corrosion.

Step 3: Containerization and Halogenated Routing

• Action: Pour liquid waste into the designated Halogenated Organic Waste container using a funnel to prevent spills.

• Caution: Do not attempt to chemically neutralize, hydrolyze the nitrile, or defluorinate the compound in-house. "Treatment by generator" is strictly regulated by the EPA (under RCRA) and similar international bodies. In-house chemical destruction often generates secondary hazards (e.g., exothermic reactions, toxic gas release) that exceed the risks of the original chemical.

Step 4: GHS Labeling and Secondary Containment

• Action: Immediately update the waste container's attached log. Write the full chemical name: "3-[4-(Trifluoromethyl)phenyl]propiononitrile".

• Validation: Do not use abbreviations (e.g., "CF3-Ph-CN" or "Trifluoromethyl intermediate"). Waste contractors will reject containers with ambiguous, abbreviated, or structural-formula labels. Place the primary waste container inside a secondary containment tray to capture any potential leaks.

Step 5: EHS Transfer

• Action: Once the container is 80% full (do not overfill to allow for vapor expansion), cap it securely and submit a waste collection request to your institutional Environmental Health and Safety (EHS) office.

Disposal Workflow Visualization

The following diagram maps the logical decision tree for routing this specific chemical waste to ensure it reaches the correct destruction facility.

Caption: Workflow for the segregation, containment, and disposal of trifluoromethyl-containing nitrile waste.

References

• PubChem (National Institutes of Health). "3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile | C10H6F3NO | CID 10560526 - Chemical and Physical Properties & Safety and Hazards." Retrieved from:[Link]

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Mastering the Safe Handling of 3-[4-(Trifluoromethyl)phenyl]propiononitrile: A Comprehensive Guide

For Immediate Use by Laboratory Professionals

In the landscape of pharmaceutical research and development, the synthesis of novel molecules is a daily pursuit. Among these, compounds like 3-[4-(Trifluoromethyl)phenyl]propiononitrile hold potential for new therapeutic discoveries. However, with innovation comes the responsibility of ensuring the utmost safety in the laboratory. This guide provides essential, in-depth procedural information for the safe handling, use, and disposal of 3-[4-(Trifluoromethyl)phenyl]propiononitrile, grounded in scientific principles and field-proven best practices. Our goal is to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical confidently and safely, making this a trusted resource for laboratory safety.

Hazard Identification and Risk Assessment: Understanding the Compound

• Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if inhaled.[1]

• Skin Irritation: Causes skin irritation.[1]

• Serious Eye Irritation: Causes serious eye irritation.[1]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Another related compound, 3-oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile (CAS 71682-94-5), is also classified as acutely toxic, reinforcing the need for stringent safety measures.[2]

The Trifluoromethyl Group and Nitrile Moiety: A Dual Consideration

The presence of the trifluoromethyl group, a common moiety in pharmaceuticals, and the nitrile functional group necessitates a comprehensive approach to safety. The trifluoromethyl group renders the compound a halogenated organic, which has implications for its disposal.[3][4] The nitrile group, while a versatile chemical handle, can have varying toxicological profiles. Therefore, a conservative approach to handling is paramount.

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE protocol is non-negotiable when handling 3-[4-(Trifluoromethyl)phenyl]propiononitrile. The following provides a detailed breakdown of the required PPE, with a special focus on glove selection.

Hand Protection: A Critical Choice

The selection of appropriate chemical-resistant gloves is arguably the most critical aspect of safe handling. While nitrile gloves are a common choice in laboratories, their effectiveness against specific chemicals can vary significantly.

Quantitative Data on Glove Selection

Glove Material	Breakthrough Time (General for Aromatic Nitriles)	Recommendation
Nitrile	< 1 hour for some chlorinated aromatics[5]	Suitable for splash protection only. Not recommended for immersion or prolonged contact.
Viton®	> 4 hours for some chlorinated aromatics[5]	Recommended for prolonged contact or immersion.
Butyl Rubber	Data not available for this specific compound	Often a good choice for a broad range of organic compounds.

The Rationale Behind Glove Selection:

• Breakthrough Time: This is the time it takes for a chemical to permeate the glove material and be detected on the inside. A longer breakthrough time indicates better protection.[6][7][8]

• Degradation: This refers to the physical change in the glove material upon contact with a chemical.[6][7]

• Permeation Rate: This is the rate at which the chemical passes through the glove material after breakthrough has occurred.[6][7][9]

Given the limited specific data for 3-[4-(Trifluoromethyl)phenyl]propiononitrile, a cautious approach is necessary. For incidental contact or "splash" protection, a standard nitrile examination glove may be sufficient, but it should be changed immediately upon any contact.[9] For procedures involving a higher risk of exposure or prolonged handling, Viton® or butyl rubber gloves are the recommended choice. Always consult the glove manufacturer's specific chemical resistance data for the gloves you intend to use.

Eye and Face Protection

• Safety Glasses with Side Shields: The minimum requirement for handling this chemical.

• Chemical Goggles: To be worn when there is a risk of splashing.

• Face Shield: Recommended in addition to chemical goggles when handling larger quantities or when there is a significant splash risk.

Skin and Body Protection

• Laboratory Coat: A standard lab coat is required at all times.

• Chemical-Resistant Apron: Recommended when handling larger quantities.

• Full-Body Protection: In cases of large-scale operations, a chemical-resistant suit may be necessary.

Respiratory Protection

All handling of 3-[4-(Trifluoromethyl)phenyl]propiononitrile should be conducted in a certified chemical fume hood to minimize the risk of inhalation. If engineering controls are not sufficient to maintain exposure below occupational exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is required.

Operational Plan: A Step-by-Step Guide to Safe Handling

A clear and well-rehearsed operational plan is essential to minimize the risk of exposure.

Preparation and Weighing

• Designated Area: All handling of the solid compound should be performed in a designated area within a chemical fume hood.

• Dispensing: Use a spatula or other appropriate tool to dispense the solid. Avoid creating dust.

• Weighing: If weighing is necessary, perform it within the fume hood on a tared weigh boat or in a sealed container.

Solution Preparation

• Solvent Addition: Slowly add the solvent to the solid to minimize splashing.

• Mixing: Use a magnetic stirrer or gentle agitation to dissolve the solid.

• Container Sealing: Ensure the container is securely sealed after the solution is prepared.

Post-Handling Procedures

• Decontamination: Thoroughly decontaminate all surfaces and equipment that came into contact with the chemical using an appropriate solvent (e.g., ethanol or acetone), followed by soap and water.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures: Be Prepared for the Unexpected

In the event of an exposure or spill, a swift and correct response is critical.

Skin Contact

• Immediately flush the affected area with copious amounts of water for at least 15 minutes.[10]

• Remove all contaminated clothing while continuing to flush.

• Seek immediate medical attention.[11]

Eye Contact

• Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.

• Remove contact lenses if present and easy to do so.

• Seek immediate medical attention.[12]

Inhalation

• Move the individual to fresh air immediately.

• If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.

• Seek immediate medical attention.[11]

Ingestion

• Do NOT induce vomiting.

• Rinse the mouth with water.

• Seek immediate medical attention.[11]

Spill Response

• Evacuate: Evacuate all non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated (if it is safe to do so without spreading the spill).

• Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

• Collect: Carefully scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.

• Decontaminate: Decontaminate the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan: Ensuring Environmental Responsibility

As a halogenated organic compound, 3-[4-(Trifluoromethyl)phenyl]propiononitrile requires specific disposal procedures to prevent environmental contamination.[3][4]

Waste Segregation

• Halogenated Organic Waste: All waste containing 3-[4-(Trifluoromethyl)phenyl]propiononitrile, including contaminated consumables (e.g., gloves, weigh boats, pipette tips), should be collected in a designated, clearly labeled, and sealed container for halogenated organic waste.[3][4]

Disposal Method

• Incineration: The primary and recommended method of disposal for halogenated organic waste is high-temperature incineration at a licensed hazardous waste facility.[13] This process is necessary to break down the stable carbon-fluorine bonds.

• Licensed Waste Disposal Service: All hazardous waste must be disposed of through a licensed and reputable chemical waste disposal company. Do not dispose of this chemical down the drain or in regular trash.

Visualizing the Workflow: A Graphviz Diagram

The following diagram illustrates the key steps for the safe handling of 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

Caption: A flowchart outlining the essential steps for safely handling 3-[4-(Trifluoromethyl)phenyl]propiononitrile.

References

• (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enenitrile - NextSDS. (n.d.). Retrieved March 29, 2026, from [Link]

• First Aid Procedures for Chemical Hazards | NIOSH | CDC. (2022, September 29). Retrieved March 29, 2026, from [Link]

• 3-oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile — Chemical Substance Information. (n.d.). Retrieved March 29, 2026, from [Link]

• Permeation of Chlorinated Aromatic Compounds Through Viton® and Nitrile Glove Materials. (2010, June 4). American Industrial Hygiene Association Journal, 45(9), 608-612. [Link]

• Material Safety Data Sheet - 2-Chloro-5-(trifluoromethyl)pyridine 98+%. (2005, March 21). Cole-Parmer. Retrieved March 29, 2026, from [Link]

• Hazardous Waste Segregation. (2016, April 15). Bucknell University. Retrieved March 29, 2026, from [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. (1988, October). U.S. Environmental Protection Agency. Retrieved March 29, 2026, from [Link]

• Nitrile Glove Chemical Resistance Guide. (2025, June 23). S&G Gloves. Retrieved March 29, 2026, from [Link]

• Halogenated Waste. (n.d.). University of Wisconsin-Milwaukee. Retrieved March 29, 2026, from [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. (2000, December 26). eCFR. Retrieved March 29, 2026, from [Link]

• Chemical Resistance Guide. (2010, December 20). North Safety Products. Retrieved March 29, 2026, from [Link]

• Glove Selection Chart - Chemical Breakthrough Times. (n.d.). All Safety Products. Retrieved March 29, 2026, from [Link]

• EPA Hazardous Waste Codes. (n.d.). U.S. Environmental Protection Agency. Retrieved March 29, 2026, from [Link]

• Ansell Nitrile & Neoprene lab thickness gloves - Ansell Chemical Guardian Report. (2019, November 1). Duke University Safety. Retrieved March 29, 2026, from [Link]

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